2-Hydrazinyl-3-nitropyridine hydrochloride

Core Science & Biosynthesis

An In-Depth Technical Guide to 2-Hydrazinyl-3-nitropyridine

This guide provides a comprehensive technical overview of 2-Hydrazinyl-3-nitropyridine, a key heterocyclic building block for professionals in chemical research and drug development. The content herein is structured to deliver not just procedural steps but also the underlying scientific rationale, ensuring a deep and applicable understanding of the compound's properties, synthesis, analysis, and safe handling.

Introduction: A Versatile Heterocyclic Synthon

2-Hydrazinyl-3-nitropyridine is a substituted pyridine derivative featuring a highly reactive hydrazinyl group at the 2-position and a strong electron-withdrawing nitro group at the 3-position.[1] This specific arrangement of functional groups makes it a valuable and versatile intermediate in organic synthesis.[1] The nucleophilic hydrazinyl moiety serves as a handle for constructing a variety of nitrogen-containing heterocycles, while the nitro group activates the pyridine ring for certain reactions and can be a precursor for an amino group.

This guide will cover the compound's core identification, physicochemical properties, a field-proven synthesis protocol, robust analytical characterization methods, and critical safety protocols essential for laboratory and scale-up operations. While the hydrochloride salt is often utilized to improve solubility and stability, this guide will focus on the more extensively documented free base, 2-Hydrazinyl-3-nitropyridine (CAS No. 15367-16-5) , from which the salt is derived.

Compound Identification and Physicochemical Properties

Correctly identifying a chemical is the foundation of all subsequent research. The key identifiers and properties of 2-Hydrazinyl-3-nitropyridine are summarized below.

Property	Value	Source(s)
Chemical Name	2-Hydrazinyl-3-nitropyridine	[1][2][3]
Synonyms	(3-Nitro-pyridin-2-yl)-hydrazine, 1-(3-Nitro-2-pyridyl)hydrazine	[1]
CAS Number	15367-16-5	[1][2][3]
Molecular Formula	C₅H₆N₄O₂	[1][2][3]
Molecular Weight	154.13 g/mol	[2]
Appearance	Dark yellow to orange crystalline solid	[1][2]
Monoisotopic Mass	154.04907 Da	[4]
Predicted XlogP	0.8	[4]

Table 1: Core Identifiers and Physicochemical Properties.

Synthesis and Purification: A Validated Protocol

The most common and efficient synthesis of 2-Hydrazinyl-3-nitropyridine involves the nucleophilic aromatic substitution (SNAr) of a suitable 2-halopyridine precursor. The electron-withdrawing nitro group at the 3-position is critical for this reaction, as it activates the 2-position for nucleophilic attack by hydrazine.

Synthesis Pathway

The reaction proceeds by the displacement of a halide (typically chloride) from 2-chloro-3-nitropyridine with hydrazine hydrate.

Caption: Synthesis via Nucleophilic Aromatic Substitution (SNAr).

Step-by-Step Experimental Protocol

This protocol is adapted from a standard, high-yield procedure.[2]

• Vessel Preparation: To a suitable reaction vessel equipped with a magnetic stirrer and nitrogen inlet, add 2-chloro-3-nitropyridine (50 g, 316 mmol) and acetonitrile (500 mL).

• Cooling: Cool the resulting solution to 0°C using an ice bath. This is a critical step to control the initial exotherm of the reaction upon addition of the nucleophile.

• Reagent Addition: Slowly add hydrazine hydrate (28 g, 474 mmol, 1.5 equivalents) to the cooled solution. The use of excess hydrazine ensures the complete consumption of the starting material.[5]

• Reaction: Allow the reaction mixture to warm to 20°C and stir for 20 hours under a nitrogen atmosphere. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Work-up and Isolation: Upon completion, concentrate the reaction mixture under reduced pressure to remove the solvent. This typically affords the product, 2-hydrazinyl-3-nitropyridine, as a yellow solid in high yield.[2]

• Purification (if necessary): While this reaction is often clean, if impurities are present, the product can be purified by recrystallization from a suitable solvent system, such as ethanol/water.

Analytical Characterization

Confirming the identity and purity of the synthesized compound is paramount. A multi-technique approach ensures a comprehensive and trustworthy characterization.

Caption: Standard Analytical Workflow for Compound Verification.

• High-Performance Liquid Chromatography (HPLC): HPLC is the primary method for assessing the purity of the compound. A reversed-phase C18 column with a mobile phase of acetonitrile and water is typically effective. Purity is determined by the area percentage of the main product peak detected by a UV or Diode-Array Detector (DAD).

• Mass Spectrometry (MS): Mass spectrometry confirms the molecular weight of the compound. Using Electrospray Ionization (ESI) in positive mode, the compound will show a prominent ion peak corresponding to the protonated molecule [M+H]⁺ at m/z 155.1.[2][4]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy can be used to definitively confirm the structure by showing the characteristic chemical shifts and coupling constants for the protons and carbons on the pyridine ring and the hydrazinyl group.

Applications in Research and Drug Development

2-Hydrazinyl-3-nitropyridine is not an end-product but a crucial starting point for more complex molecules. Its bifunctional nature allows for diverse synthetic transformations.

• Pharmaceutical Intermediates: The compound is a building block in the synthesis of various active pharmaceutical ingredients (APIs).[1][3] The hydrazinyl group is a precursor for forming pyrazoles, triazoles, and other heterocyclic rings that are common motifs in medicinal chemistry.

• Heterocyclic Synthesis: The reactivity of the hydrazinyl group allows it to undergo condensation reactions with carbonyl compounds to form hydrazones, which can then be cyclized to generate a wide array of heterocyclic systems.[1]

• Agrochemicals: Similar to its role in pharmaceuticals, this molecule can serve as a precursor for developing advanced pesticides and herbicides.

Safety, Handling, and Storage

Due to the presence of the hydrazine and nitro functional groups, 2-Hydrazinyl-3-nitropyridine must be handled with care. The following information is synthesized from supplier safety data sheets (SDS).

Hazard Identification

Hazard Class	GHS Statement	Pictogram	Source
Acute Toxicity, Oral	H301: Toxic if swallowed	Skull and Crossbones	[3]
Flammable Solid	H228: Flammable solid	Flame	[3]
Skin Irritation	Causes skin irritation	Exclamation Mark	[6]
Eye Irritation	Causes serious eye irritation	Exclamation Mark	[6]

Table 2: GHS Hazard Summary.

Handling and Personal Protective Equipment (PPE)

• Engineering Controls: Always handle this compound in a well-ventilated fume hood to avoid inhalation of dust.

• Personal Protective Equipment:

  • Eye/Face Protection: Wear chemical safety goggles or a face shield.[6]

  • Skin Protection: Wear impermeable gloves (e.g., nitrile) and a lab coat. Avoid skin contact.[6]

  • Respiratory Protection: If dust is generated and engineering controls are insufficient, use a NIOSH-approved respirator.[6]

• Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work area.[7]

Storage and Stability

• Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.[3]

• Recommended Storage: For long-term stability, keep in a dark place, under an inert atmosphere (e.g., nitrogen or argon), and in a freezer at or below -20°C.[3]

• Incompatibilities: Keep away from strong oxidizing agents, strong acids, and sources of ignition like heat, sparks, and open flames.[7][8]

Conclusion

2-Hydrazinyl-3-nitropyridine (CAS 15367-16-5) is a pivotal chemical intermediate whose value lies in the strategic placement of its reactive hydrazinyl and electron-withdrawing nitro groups. A thorough understanding of its synthesis, analytical profile, and, most importantly, its handling requirements is essential for its safe and effective use in research and development. The protocols and data presented in this guide serve as a robust foundation for scientists and professionals aiming to leverage this versatile compound in their synthetic endeavors.

References

• Google. (2026).

• (n.d.). SAFETY DATA SHEET. Retrieved from [Link]

• Rio Tinto. (2024). SAFETY DATA SHEET. Retrieved from [Link]

• PubChemLite. (n.d.). 2-hydrazinyl-3-nitropyridine (C5H6N4O2). Retrieved from [Link]

• (n.d.). Safety Data Sheet. Retrieved from [Link]

• Google Patents. (n.d.). CN106588758B - Synthesis process of 2-hydrazinopyridine derivative.

Sources

• 1. CAS 15367-16-5: 2-HYDRAZINO-3-NITROPYRIDINE | CymitQuimica [cymitquimica.com]
• 2. 2-HYDRAZINO-3-NITROPYRIDINE synthesis - chemicalbook [chemicalbook.com]
• 3. 15367-16-5|2-Hydrazinyl-3-nitropyridine|BLD Pharm [bldpharm.com]
• 4. PubChemLite - 2-hydrazinyl-3-nitropyridine (C5H6N4O2) [pubchemlite.lcsb.uni.lu]
• 5. CN106588758B - Synthesis process of 2-hydrazinopyridine derivative - Google Patents [patents.google.com]
• 6. files.dep.state.pa.us [files.dep.state.pa.us]
• 7. international.brand.akzonobel.com [international.brand.akzonobel.com]
• 8. fishersci.com [fishersci.com]

Technical Monograph: 2-Hydrazino-3-nitropyridine HCl

Unlocking the Triazolopyridine Scaffold: A Senior Scientist’s Guide to Structure, Synthesis, and Application

Abstract

2-Hydrazino-3-nitropyridine hydrochloride (CAS: 15367-16-5, free base) represents a critical "pivot point" in heterocyclic chemistry.[1] For drug development professionals, this compound is not merely a reagent; it is the primary gateway to the [1,2,4]triazolo[4,3-a]pyridine scaffold—a pharmacophore found in an increasing number of kinase inhibitors, anxiolytics, and anti-inflammatory agents.[1][2] This guide dissects the structural nuances, validated synthesis protocols, and cyclization pathways of this intermediate, providing a self-validating roadmap for its use in high-value organic synthesis.[2]

Part 1: Structural Analysis & Critical Quality Attributes

Chemical Identity

• IUPAC Name: 2-Hydrazinyl-3-nitropyridine hydrochloride[1]

• CAS Number: 15367-16-5 (Free Base) | Note: HCl salt is often prepared in situ or custom ordered.[1]

• Molecular Formula:

  [1]

• Molecular Weight: 154.13 g/mol (Free Base) + 36.46 (HCl)

  190.59 g/mol [1]

Electronic Architecture & Protonation

The reactivity of 2-hydrazino-3-nitropyridine is defined by the "push-pull" electronic effect between the electron-rich hydrazine moiety and the electron-deficient 3-nitropyridine core.[1]

• The Nitro Effect: The nitro group at position 3 exerts a strong inductive (-I) and mesomeric (-M) withdrawing effect.[1] This severely deactivates the pyridine ring nitrogen, lowering its basicity significantly compared to unsubstituted pyridine (pKa ~5.2).[1]

• The Protonation Site: In the hydrochloride salt, the site of protonation is a critical structural feature.[1][2] While simple aminopyridines often protonate at the ring nitrogen, the 3-nitro group makes the ring nitrogen extremely non-basic.[1][2] Therefore, protonation preferentially occurs at the terminal nitrogen (

  -nitrogen) of the hydrazine group ( ).[1] This ammonium species is stable but readily deprotonated under basic conditions to restore nucleophilicity.[1]

• Intramolecular Hydrogen Bonding: In the free base form, a strong intramolecular hydrogen bond exists between the hydrazine

  -NH and the adjacent nitro group oxygen.[1][2] This "locks" the molecule in a planar conformation, pre-organizing it for cyclization reactions.[1][2]

Part 2: Validated Synthesis Protocol

As a Senior Scientist, I recommend the Nucleophilic Aromatic Substitution (

) pathway.[1] It is robust, scalable, and avoids the use of transition metal catalysts.[1][2]

Reaction Mechanism

The reaction proceeds via an addition-elimination mechanism (Meisenheimer complex intermediate).[1] The hydrazine acts as a hard nucleophile, attacking the C-2 position activated by both the ring nitrogen and the ortho-nitro group.[2]

Figure 1: The electron-withdrawing nitro group activates the C-2 position, facilitating the displacement of chloride by hydrazine.[2]

Experimental Procedure (Bench Scale)

Target: 10g Batch | Yield: ~90-95%

Reagents:

• 2-Chloro-3-nitropyridine (1.0 eq)[1]

• Hydrazine hydrate (80% or 64% aq.[1] solution) (2.5 eq)

• Ethanol (10 volumes) or Acetonitrile (preferred for cleaner profiles)[1]

Step-by-Step Protocol:

• Dissolution: Charge 2-chloro-3-nitropyridine (10.0 g, 63 mmol) into a round-bottom flask containing Ethanol (100 mL). Stir until fully dissolved. Note: Mild heating (30°C) may be required.[1]

• Addition: Cool the solution to 0–5°C using an ice bath. Add Hydrazine Hydrate (7.9 g, 158 mmol) dropwise over 20 minutes.

  • Why? The reaction is exothermic.[1] Controlling temperature prevents the formation of bis-substituted byproducts.[1]

• Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Stir for 2–4 hours.

  • Monitoring: TLC (50% EtOAc/Hexane) will show the disappearance of the starting material (

    ) and the appearance of a polar yellow/orange spot ( ).[1]

• Workup (Free Base): The product often precipitates directly as a yellow solid.[1] Pour the reaction mixture into ice-cold water (200 mL). Stir for 30 minutes. Filter the solid, wash with cold water (2 x 20 mL) and cold ethanol (1 x 10 mL).

• Salt Formation (HCl): Suspend the wet cake or dried free base in Ethanol (50 mL). Add conc. HCl (1.2 eq) dropwise. The yellow suspension will thicken or change shade as the salt forms.[1] Stir for 1 hour, filter, and dry under vacuum at 45°C.

Data Summary Table:

Property	Value	Note
Appearance	Yellow to Orange Powder	Color deepens upon salt formation
Melting Point	174–176°C (Base)	Decomposes >200°C (Salt)
Solubility	DMSO, DMF, MeOH (Hot)	Poor in water/DCM

| Storage | -20°C, Inert Atmosphere | Hygroscopic; Hydrazines oxidize in air |[1][2][3]

Part 3: Reactivity & Applications

The true value of 2-hydrazino-3-nitropyridine lies in its ability to undergo cyclocondensation .[1] It is the precursor of choice for synthesizing fused heterocycles.[1]

The "Killer App": Triazolopyridine Synthesis

Reacting this hydrazine with one-carbon donors (Formic acid, Orthoesters) yields the [1,2,4]triazolo[4,3-a]pyridine ring system.[1][2] This scaffold is isosteric with quinoline and indole but offers unique solubility and metabolic stability profiles desirable in kinase inhibitors (e.g., p38 MAP kinase inhibitors).[1]

Figure 2: The hydrazine moiety serves as a dinucleophile, reacting with electrophilic carbon centers to close the 5-membered triazole ring.[2]

Reduction to Triamines

The nitro group can be subsequently reduced (Fe/AcOH, Pd/C +

) to yield 2,3-diaminopyridine derivatives (via the hydrazine cleavage) or 3-amino-2-hydrazinopyridine (under controlled conditions), which are precursors for imidazopyridines.[2]

Part 4: Analytical Characterization

To validate your synthesized material, look for these diagnostic signals.

Proton NMR ( H NMR, DMSO- )

• 9.0 - 9.5 ppm (1H, s, broad): Hydrazine -NH- (Deshielded by H-bond to nitro).[1]
• 8.5 ppm (1H, dd): Pyridine H-6 (Alpha to nitrogen).[1]
• 8.4 ppm (1H, dd): Pyridine H-4 (Alpha to nitro).[1]
• 6.9 ppm (1H, dd): Pyridine H-5.[1]
• 4.0 - 5.0 ppm (2H, s, broad): Terminal . Note: In the HCl salt, these protons exchange rapidly and may appear as a single broad feature downfield (7-10 ppm).[2]

Mass Spectrometry (ESI)

• [M+H]+: 155.1 m/z (Base peak).[1]

• Fragmentation: Loss of

  (M-46) or is common in high-energy collisions.[1]

Part 5: Safety & Handling (MSDS Summary)

• Hazard Class: Hydrazine derivatives are potential carcinogens and skin sensitizers.[1]

• GHS Signal: DANGER

• H-Statements:

  • H301: Toxic if swallowed.[1]

  • H315/H319: Causes skin/eye irritation.[1]

  • H351: Suspected of causing cancer (General hydrazine warning).[1]

• Storage: Store under inert gas (Argon/Nitrogen) at -20°C. The compound can darken upon oxidation. Segregate from strong oxidizing agents.[1]

References

• ChemicalBook. (2025).[1] Synthesis of 2-Hydrazino-3-nitropyridine from 2-chloro-3-nitropyridine.[1][3]Link

• PubChem. (2025).[1][4] 2-Hydrazinyl-3-nitropyridine Compound Summary. National Library of Medicine.[1] Link

• Mojzych, M. (2005).[1][5] 3-Nitropyridin-2-yl hydrazone of 5-Acetyl-3-phenyl-1,2,4-triazine.[2][5] Molbank, M433.[1] Link[1]

• Sigma-Aldrich. (2025).[1] Safety Data Sheet: 2-Hydrazinopyridine derivatives.[1][4]Link[1]

• Wei, Y., et al. (2016).[1][6] Influence of the protonation of pyridine nitrogen on pnicogen bonding.[1][6] Physical Chemistry Chemical Physics.[1][6] Link

Sources

• 1. 2-Hydrazino-5-nitropyridine | 6343-98-2 [sigmaaldrich.com]
• 2. CN102249991A - Method for high-yield synthesis of 3-chloride-2-hydrazinopyridine - Google Patents [patents.google.com]
• 3. 2-HYDRAZINO-3-NITROPYRIDINE synthesis - chemicalbook [chemicalbook.com]
• 4. 2-Hydrazinopyridine | C5H7N3 | CID 78645 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 3-Nitropyridin-2-yl hydrazone of 5-Acetyl-3-phenyl-1,2,4-triazine | MDPI [mdpi.com]
• 6. Influence of the protonation of pyridine nitrogen on pnicogen bonding: competition and cooperativity - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]

2-Hydrazinyl-3-nitropyridine hydrochloride molecular weight

An In-Depth Technical Guide to 2-Hydrazinyl-3-nitropyridine Hydrochloride for Advanced Research Applications

Executive Summary: 2-Hydrazinyl-3-nitropyridine and its hydrochloride salt are versatile chemical reagents of significant interest to researchers in synthetic chemistry and drug development. This guide provides a comprehensive overview of this compound, detailing its core physicochemical properties, synthesis, chemical reactivity, and key applications. As a bifunctional molecule, its utility stems from the nucleophilic reactivity of the hydrazinyl group and the electron-withdrawing nature of the nitropyridine core. This document serves as a technical resource, offering field-proven insights, detailed experimental protocols, and critical safety information to enable its effective and safe use in a laboratory setting.

Core Physicochemical Properties

2-Hydrazinyl-3-nitropyridine is an organic compound featuring a pyridine ring substituted with a hydrazinyl group at the 2-position and a nitro group at the 3-position.[1] It is typically handled in its more stable hydrochloride salt form for improved shelf-life and handling characteristics. The molecular weight of the free base, 2-Hydrazinyl-3-nitropyridine (CAS Number: 15367-16-5), is 154.13 g/mol .[2][3] The molecular weight of the hydrochloride salt is calculated by adding the molecular weight of hydrogen chloride (HCl, 36.46 g/mol ), resulting in a molecular weight of 190.59 g/mol .

Property	Data	Source(s)
IUPAC Name	(3-nitropyridin-2-yl)hydrazine hydrochloride	N/A
CAS Number	15367-16-5 (Free Base)	[1][2][4]
Molecular Formula	C₅H₇ClN₄O₂	[1][2][5]
Molecular Weight	190.59 g/mol	N/A
Free Base MW	154.13 g/mol	[2][3]
Appearance	Typically a dark yellow to orange or brown crystalline solid.	[1]
SMILES (Free Base)	c1cc(c(nc1)NN)N(=O)=O	[1]
InChI (Free Base)	InChI=1S/C5H6N4O2/c6-8-5-4(9(10)11)2-1-3-7-5/h1-3H,6H2,(H,7,8)	[1][5]

Synthesis and Mechanism

The most common and efficient synthesis of 2-Hydrazinyl-3-nitropyridine involves the nucleophilic aromatic substitution (SNAr) of a suitable precursor, typically 2-chloro-3-nitropyridine, with hydrazine hydrate.[2]

Causality of Experimental Choices:

• Substrate: 2-Chloro-3-nitropyridine is an ideal starting material. The chlorine atom is a good leaving group, and its departure is facilitated by the strong electron-withdrawing effect of the adjacent nitro group and the ring nitrogen. This effect stabilizes the negatively charged Meisenheimer complex intermediate, lowering the activation energy of the reaction.

• Nucleophile: Hydrazine hydrate (N₂H₄·H₂O) serves as a potent and readily available source of the hydrazine nucleophile. An excess is often used to drive the reaction to completion and to act as a base to neutralize the HCl generated in situ.

• Solvent & Temperature: A polar aprotic solvent like acetonitrile is used to dissolve the reactants.[2] The reaction is initiated at a low temperature (e.g., 0°C) to control the initial exothermic reaction upon addition of the hydrazine hydrate, and then allowed to proceed at a slightly elevated temperature (e.g., 20°C) to ensure a reasonable reaction rate without promoting side reactions.[2]

Caption: Workflow for the synthesis of 2-Hydrazinyl-3-nitropyridine.

Experimental Protocol: Synthesis

• Preparation: In a round-bottom flask equipped with a magnetic stirrer, dissolve 2-chloro-3-nitropyridine (1 eq.) in acetonitrile (approx. 10 mL per gram of substrate).[2]

• Cooling: Place the flask in an ice-water bath and cool the solution to 0°C with stirring.

• Nucleophile Addition: Add hydrazine hydrate (1.5 eq.) dropwise to the cooled solution, ensuring the internal temperature does not rise significantly.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature (approx. 20°C) for 20 hours.[2] Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up: Upon completion, concentrate the reaction mixture under reduced pressure to remove the solvent. The resulting solid can be washed with cold water or a non-polar solvent like diethyl ether to remove excess hydrazine and impurities.

• Purification: The crude product, obtained as a yellow solid, is often of sufficient purity for many applications.[2] If necessary, it can be further purified by recrystallization.

• Salt Formation: To prepare the hydrochloride salt, the free base is dissolved in a suitable solvent (e.g., ethanol) and treated with a stoichiometric amount of concentrated HCl or a solution of HCl in an organic solvent. The salt typically precipitates and can be collected by filtration.

Chemical Reactivity and Applications

The utility of 2-Hydrazinyl-3-nitropyridine hydrochloride lies in the reactivity of its hydrazinyl moiety. This functional group is a potent nucleophile and a precursor to hydrazones, which are pivotal intermediates in both synthetic and analytical chemistry.

Building Block in Heterocyclic Synthesis

Hydrazides and their derivatives are foundational synthons for a wide array of heterocyclic compounds.[6] The free -NH₂ of the hydrazinyl group can react with dicarbonyl compounds, cyanates, and other electrophiles in cyclization or cycloaddition reactions to form stable five- and six-membered rings such as pyrazoles, triazoles, and tetrazoles.[6][7] These heterocyclic cores are prevalent in many pharmaceutically active molecules.

Derivatization Agent for Analytical Chemistry

A primary application for this reagent is in the chemical derivatization of low-molecular-weight analytes for analysis by Liquid Chromatography-Mass Spectrometry (LC-MS).[8][9]

Rationale for Derivatization:

• Improved Sensitivity: The pyridine ring provides a site that can be readily protonated, significantly enhancing ionization efficiency in positive-ion electrospray ionization (ESI-MS), leading to lower detection limits.

• Enhanced Chromatographic Retention: Many small, polar metabolites (e.g., short-chain carboxylic acids, aldehydes) exhibit poor retention on standard reversed-phase (C18) columns.[8] Covalently attaching the larger, more hydrophobic nitropyridine moiety increases the analyte's retention time, moving it away from the solvent front and improving separation from matrix components.

• Multiplexing Capability: The hydrazinyl group reacts readily with both carbonyls (aldehydes and ketones) to form hydrazones and, with the aid of coupling agents, with carboxyl groups to form hydrazides.[8][9] This allows for the simultaneous targeting of multiple analyte classes in a single experiment.

Caption: Reaction of 2-Hydrazinyl-3-nitropyridine with a carbonyl compound.

Protocol: Derivatization of Carboxylic Acids for LC-MS/MS

This protocol describes a self-validating system for the derivatization of carboxylic acids in a biological sample, adapted from established methods using similar hydrazine-based reagents.[9][10]

Principle: The carboxyl group is first activated by a coupling agent, such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), to form a highly reactive O-acylisourea intermediate. This intermediate is then rapidly and irreversibly captured by the nucleophilic hydrazinyl group of the derivatizing agent to form a stable hydrazide.

Experimental Workflow

Caption: Workflow for analytical derivatization and LC-MS analysis.

Step-by-Step Methodology

• Reagent Preparation:

  • Derivatization Solution: Prepare a 10 mg/mL solution of 2-Hydrazinyl-3-nitropyridine hydrochloride in a mixture of water and a suitable organic solvent (e.g., 50:50 Acetonitrile:Water).

  • Coupling Solution: Prepare a 40 mg/mL solution of EDC-HCl in water. Prepare this solution fresh before each use as EDC is moisture-sensitive.

• Sample Preparation:

  • Extract metabolites from your biological matrix. For plasma, a typical protein precipitation would involve adding 4 volumes of ice-cold methanol, vortexing, incubating at -20°C for 20 minutes, and then centrifuging to pellet the protein.

  • Transfer 50 µL of the resulting supernatant to a new microcentrifuge tube and evaporate to dryness under a stream of nitrogen.

• Derivatization Reaction:

  • Reconstitute the dried extract in 50 µL of the Derivatization Solution.

  • Add 10 µL of the freshly prepared Coupling Solution.

  • Vortex the mixture gently and incubate at room temperature (25°C) for 30 minutes.

• Sample Analysis:

  • After incubation, add 440 µL of the initial mobile phase (e.g., 95% Water, 5% Acetonitrile, 0.1% Formic Acid) to the vial.

  • Centrifuge the sample to pellet any insoluble material.

  • Transfer the supernatant to an autosampler vial for immediate LC-MS/MS analysis.

Safety, Handling, and Storage

Proper handling of 2-Hydrazinyl-3-nitropyridine hydrochloride is critical due to its potential hazards. Information is synthesized from safety data sheets for the parent compound and related nitropyridine and hydrazine derivatives.[11][12]

Hazard Class	GHS Statement	Source(s)
Acute Toxicity	H302: Harmful if swallowed.	[11]
Skin Irritation/Corrosion	H315: Causes skin irritation.	[11]
Eye Irritation	H319: Causes serious eye irritation.	[11]
Respiratory Irritation	H335: May cause respiratory irritation.	[11]
Germ Cell Mutagenicity	H341: Suspected of causing genetic defects.	[11]
Carcinogenicity	H351: Suspected of causing cancer.	[11]

Precautionary Measures:

• Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust or fumes.[11][13]

• Personal Protective Equipment (PPE): Wear appropriate protective gloves (e.g., nitrile), chemical safety goggles, and a lab coat.[12][13] If dust is generated, a NIOSH/MSHA-approved respirator should be used.[12]

• Handling: Avoid all personal contact, including inhalation and contact with skin and eyes.[11] Do not eat, drink, or smoke when using this product.[13] Wash hands thoroughly after handling.[11][13]

• Storage: Keep the container tightly closed in a dark, cool, dry, and well-ventilated place.[4] It is often recommended to store under an inert atmosphere and in a freezer at -20°C for long-term stability.[4]

• Disposal: Dispose of contents and container to an approved waste disposal plant in accordance with local, state, and federal regulations.

Conclusion

2-Hydrazinyl-3-nitropyridine hydrochloride is a high-value reagent for scientific research, bridging synthetic organic chemistry and advanced bioanalysis. Its predictable reactivity, centered on the nucleophilic hydrazinyl group, makes it a reliable building block for complex heterocyclic molecules. Furthermore, its properties make it an excellent derivatization agent for enhancing the LC-MS analysis of critical metabolites. By understanding its chemical principles and adhering to strict safety protocols, researchers can effectively leverage this compound to advance their drug discovery and metabolomics programs.

References

• Apollo Scientific. (n.d.). 2-Hydroxy-3-nitropyridine Safety Data Sheet.
• Thermo Fisher Scientific. (2009). 2-Nitrophenylhydrazine Safety Data Sheet.
• Fisher Scientific. (n.d.). 3-Nitropyridin-2-ol Safety Data Sheet.
• ChemicalBook. (n.d.). 2-HYDRAZINO-3-NITROPYRIDINE synthesis.
• CymitQuimica. (n.d.). CAS 15367-16-5: 2-HYDRAZINO-3-NITROPYRIDINE.
• BLD Pharm. (n.d.). 15367-16-5 | 2-Hydrazinyl-3-nitropyridine.
• Sigma-Aldrich. (n.d.). Safety Data Sheet.
• Tokyo Chemical Industry. (n.d.). Hydrazine Monohydrate (79%) Safety Data Sheet.
• PubChemLite. (n.d.). 2-hydrazinyl-3-nitropyridine (C5H6N4O2).
• Sigma-Aldrich. (n.d.). 2-Hydrazinyl-5-nitropyridine | 6343-98-2.
• Al-Ghorbani, M., et al. (2020).

• Volochnyuk, D. M., et al. (2022). Nucleophilic Functionalization of 2-R-3-Nitropyridines as a Versatile Approach to Novel Fluorescent Molecules. Molecules, 27(17), 5691. [Link]

• Ferreira, R. J., et al. (2022). Hydrazides as Powerful Tools in Medicinal Chemistry: Synthesis, Reactivity, and Biological Applications. Molecules, 27(11), 3576. [Link]

• Chemdiv. (n.d.). Compound 2-{2-[(3-nitrophenyl)methylidene]hydrazinyl}pyridine.
• BenchChem. (n.d.). Application Notes and Protocols for Hydrazine and Its Derivatives as Reducing Agents in Organic Synthesis.
• Santa Cruz Biotechnology. (n.d.). 2-Hydrazino-5-nitropyridine | CAS 6343-98-2.
• BenchChem. (n.d.). Application Notes and Protocols for the Experimental Nitration of Substituted Pyridines.
• U.S. Environmental Protection Agency. (n.d.). 2-Hydrazino-3-nitropyridine - Hazard Genotoxicity.
• PubChemLite. (n.d.). 3-hydrazinyl-2-nitropyridine (C5H6N4O2).

• Gidaspov, A. A., et al. (2004). Preparation of nitropyridines by nitration of pyridines with nitric acid. Organic & Biomolecular Chemistry, 2(18), 2599-2601. [Link]

• Google Patents. (n.d.). CN102249991A - Method for high-yield synthesis of 3-chloride-2-hydrazinopyridine.

• Al-Zaydi, K. M. (2010). Novel Synthesis of Hydrazide-Hydrazone Derivatives and Their Utilization in the Synthesis of Coumarin, Pyridine, Thiazole and Thiophene Derivatives with Antitumor Activity. Molecules, 16(1), 184-203. [Link]

• ChemScene. (n.d.). 33544-42-2 | 4-Hydrazino-3-nitropyridine.
• ResearchGate. (2017). Scientific Diagram: (Scheme 1) the nitriles 1 and 2 react with hydrazine....

• Li, N., et al. (2020). 2-Hydrazinoquinoline as a Derivatization Agent for LC-MS-Based Metabolomic Investigation of Diabetic Ketoacidosis. Metabolites, 10(4), 136. [Link]

• Google Patents. (n.d.). CN106588758A - Synthetic process for 2-hydrazinylpyridine derivative.
• Synchem. (n.d.). 3-Chloro-2-hydrazino-5-nitropyridine.
• University Digital Conservancy, University of Minnesota. (n.d.). 2-HYDRAZINOQUINOLINE AS A NOVEL DERIVATIZATION AGENT FOR LC-MS-BASED METABOLOMIC INVESTIGATION OF KETOACIDOSIS IN STREPTOZOTOCIN.
• Exaly. (n.d.). 2-Hydrazino-1-methylpyridine: a highly sensitive derivatization reagent for liquid chromatography–electrospray ionization.

• Wang, M., et al. (2021). Simultaneous 3-Nitrophenylhydrazine Derivatization Strategy of Carbonyl, Carboxyl and Phosphoryl Submetabolome for LC-MS/MS-Based Targeted Metabolomics with Improved Sensitivity and Coverage. Analytical Chemistry, 93(29), 10075-10083. [Link]

• Zhang, Y., et al. (2023). Derivatization of N-Acyl Glycines by 3-Nitrophenylhydrazine for Targeted Metabolomics Analysis and Their Application to the Study of Diabetes Progression in Mice. Journal of Agricultural and Food Chemistry. [Link]

Sources

• 1. CAS 15367-16-5: 2-HYDRAZINO-3-NITROPYRIDINE | CymitQuimica [cymitquimica.com]
• 2. 2-HYDRAZINO-3-NITROPYRIDINE synthesis - chemicalbook [chemicalbook.com]
• 3. scbt.com [scbt.com]
• 4. 15367-16-5|2-Hydrazinyl-3-nitropyridine|BLD Pharm [bldpharm.com]
• 5. PubChemLite - 2-hydrazinyl-3-nitropyridine (C5H6N4O2) [pubchemlite.lcsb.uni.lu]
• 6. Hydrazides as Powerful Tools in Medicinal Chemistry: Synthesis, Reactivity, and Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. Simultaneous 3-Nitrophenylhydrazine Derivatization Strategy of Carbonyl, Carboxyl and Phosphoryl Submetabolome for LC-MS/MS-Based Targeted Metabolomics with Improved Sensitivity and Coverage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 12. fishersci.com [fishersci.com]
• 13. fishersci.com [fishersci.com]

2-Hydrazinyl-3-nitropyridine vs 2-chloro-3-nitropyridine properties

Topic: 2-Hydrazinyl-3-nitropyridine vs. 2-Chloro-3-nitropyridine: Synthetic Utility & Comparative Properties Content Type: In-Depth Technical Guide Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers

Executive Summary: The Pyridine Scaffold in High-Value Synthesis

In the landscape of heterocyclic drug discovery, the 2,3-disubstituted pyridine motif is a privileged scaffold. This guide provides a technical comparison between two critical intermediates: 2-Chloro-3-nitropyridine (the electrophilic parent) and 2-Hydrazinyl-3-nitropyridine (the nucleophilic daughter compound).

While the chloro- derivative serves as the primary electrophilic "anchor" for introducing diversity via SNAr chemistry, the hydrazinyl- derivative is the gateway to fused ring systems—specifically [1,2,4]triazolo[4,3-a]pyridines and pyridotriazines —which are increasingly prevalent in kinase inhibitor architecture (e.g., JAK, p38 MAP kinase).

Physicochemical Properties Comparison

The transition from a chloro- to a hydrazinyl- substituent significantly alters the electronic and physical profile of the pyridine ring. The hydrazine group introduces hydrogen bond donor capability and increases polarity, often raising the melting point and altering solubility profiles.

Property	2-Chloro-3-nitropyridine	2-Hydrazinyl-3-nitropyridine
CAS Number	5470-18-8	15367-16-5
Molecular Weight	158.54 g/mol	154.13 g/mol
Appearance	Tan to yellow crystalline solid	Yellow to orange solid
Melting Point	100–103 °C	>170 °C (Dec.)*
Solubility	Soluble in DCM, EtOAc, DMSO	Soluble in DMSO, DMF, warm alcohols
Electronic Nature	Strong Electrophile (Activated by -NO₂)	Nucleophile (Alpha-effect amine)
Storage	Inert atmosphere, 2–8 °C	Inert atmosphere, -20 °C (Light sensitive)
Safety Class	Toxic (Oral), Irritant	Toxic (Oral), Flammable Solid (H228)

*Note: Hydrazines are often thermally unstable; melting points may vary based on heating rate and purity.

Synthetic Interrelationship & Mechanism

The conversion of 2-chloro-3-nitropyridine to 2-hydrazinyl-3-nitropyridine is a classic Nucleophilic Aromatic Substitution (SNAr). The nitro group at the 3-position is critical; it withdraws electron density from the ring (via induction and resonance), significantly lowering the energy of the Meisenheimer complex intermediate and facilitating the displacement of the chloride leaving group.

Mechanism Visualization

The following diagram illustrates the SNAr mechanism, highlighting the stabilization provided by the nitro group.

Figure 1: SNAr mechanism where the 3-nitro group activates the 2-position for hydrazine attack.[1]

Experimental Protocols

Protocol A: Synthesis of 2-Hydrazinyl-3-nitropyridine

Objective: High-yield conversion minimizing bis-substitution.

Reagents:

• 2-Chloro-3-nitropyridine (1.0 eq)

• Hydrazine hydrate (1.5 – 2.0 eq)

• Solvent: Acetonitrile (MeCN) or Ethanol (EtOH)

Procedure:

• Preparation: Dissolve 2-chloro-3-nitropyridine (e.g., 50 g) in MeCN (10 vol, 500 mL). Cool the solution to 0 °C using an ice bath.

• Addition: Add hydrazine hydrate dropwise over 30 minutes. Critical: Maintain temperature <10 °C to prevent uncontrolled exotherms or double addition.

• Reaction: Allow the mixture to warm to room temperature (20 °C) and stir for 4–20 hours. Monitor by TLC (EtOAc/Hexane) or LCMS. The product typically precipitates.

• Workup:

  • If precipitate forms: Filter the yellow solid, wash with cold MeCN or water, and dry under vacuum.

  • If homogenous: Concentrate the solvent under reduced pressure. Resuspend residue in water to dissolve hydrazine salts, then filter the insoluble product.

• Yield: Expect 90–99%.

Author’s Note: Avoid using halogenated solvents if possible, as hydrazine can react with them over long periods. Acetonitrile is preferred for cleaner precipitation.

Protocol B: Cyclization to [1,2,4]Triazolo[4,3-a]pyridine

Objective: Utilizing the hydrazinyl intermediate to build a fused ring system.

Reagents:

• 2-Hydrazinyl-3-nitropyridine (1.0 eq)[2]

• Triethyl orthoformate (Solvent/Reagent) or an Aldehyde (R-CHO)

• Catalyst: p-TsOH (catalytic) or oxidative conditions (for aldehydes)

Procedure (Orthoformate Method):

• Suspend 2-hydrazinyl-3-nitropyridine in triethyl orthoformate (5 vol).

• Heat to reflux (approx. 100–140 °C) for 2–4 hours.

• Cool to room temperature. The cyclized product, 8-nitro-[1,2,4]triazolo[4,3-a]pyridine , will crystallize.[3]

• Filter and wash with hexanes.

Reactivity Profiles & Divergent Synthesis

The utility of these two compounds lies in their divergent reactivity.

2-Chloro-3-nitropyridine (The Anchor)

• Primary Role: Electrophile.

• Key Reactions:

  • Amination: Reaction with primary/secondary amines to form 2-amino-3-nitropyridines.

  • Etherification: Reaction with alkoxides to form 2-alkoxy-3-nitropyridines.

  • Thiolation: Reaction with thiols/thiolates.

2-Hydrazinyl-3-nitropyridine (The Scaffold Builder)[2]

• Primary Role: Binucleophile (Alpha-effect).

• Key Reactions:

  • Triazolopyridine Formation: Condensation with carboxylic acids, orthoesters, or aldehydes followed by oxidation.

  • Pyridotriazine Formation: Condensation with 1,2-dicarbonyls (e.g., glyoxal).

  • Reduction: The nitro group can be reduced (Fe/HCl or H2/Pd) to an amine, allowing for 2,3-diaminopyridine derivatives (precursors to imidazopyridines).

Divergent Pathway Diagram

Figure 2: Divergent synthetic pathways from the chloro- and hydrazinyl- intermediates.

Safety & Handling (E-E-A-T)

Critical Hazard Alert:

• 2-Hydrazinyl-3-nitropyridine combines a nitro group (oxidizer potential) with a hydrazine moiety (reducing agent/high energy). While stable at room temperature, it is classified as a Flammable Solid (H228) and poses an explosion risk if heated under confinement or subjected to shock.

• Toxicity: Both compounds are toxic if swallowed (H301).[4] 2-Chloro-3-nitropyridine is a potent skin sensitizer.

Handling Best Practices:

• Avoid Metal Spatulas: When handling dry hydrazinyl-nitro solids, use Teflon or chemically resistant plastic tools to minimize friction/spark risk.

• Cold Storage: Store the hydrazinyl derivative at -20 °C under argon/nitrogen. Hydrazines can oxidize to azo compounds or decompose over time.

• Waste Disposal: Quench hydrazine residues with dilute bleach (sodium hypochlorite) slowly in an ice bath before disposal to destroy the hydrazine functionality.

References

• ChemicalBook. (2024). 2-Chloro-3-nitropyridine Properties and MSDS. Retrieved from

• BLD Pharm. (2024).[5][6] 2-Hydrazinyl-3-nitropyridine Safety Data Sheet (SDS). Retrieved from

• National Institutes of Health (PubChem). (2024). 2-Chloro-3-nitropyridine Compound Summary. Retrieved from

• CymitQuimica. (2024).[7] 2-Hydrazino-3-nitropyridine Product Specifications. Retrieved from

• Arabian Journal of Chemistry. (2023). Triazolopyridine, a leitmotif of synthetic methods and pharmacological attributes. Retrieved from

Sources

• 1. 2-Hydrazinopyridine | C5H7N3 | CID 78645 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CAS 15367-16-5: 2-HYDRAZINO-3-NITROPYRIDINE | CymitQuimica [cymitquimica.com]
• 3. mdpi.com [mdpi.com]
• 4. 2-Chloro-3-nitropyridine | C5H3ClN2O2 | CID 79613 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 15367-16-5|2-Hydrazinyl-3-nitropyridine|BLD Pharm [bldpharm.com]
• 6. 15367-16-5|2-Hydrazinyl-3-nitropyridine|BLD Pharm [bldpharm.com]
• 7. fishersci.se [fishersci.se]

The Solvation Dynamics of 2-Hydrazino-3-nitropyridine Hydrochloride: A Technical Guide

Executive Summary

In pharmaceutical development and advanced organic synthesis, the physical state of a reagent fundamentally dictates its utility in aqueous environments. 2-Hydrazino-3-nitropyridine is a highly reactive building block, but its free base form suffers from severe aqueous insolubility. By converting it to 2-Hydrazino-3-nitropyridine hydrochloride (CAS 132454-29-6), researchers can drastically alter its thermodynamic solvation profile. This whitepaper provides an in-depth analysis of the structural causality behind this solubility enhancement, alongside a self-validating experimental protocol for quantifying its aqueous behavior.

Structural and Physicochemical Profiling

Understanding the solubility of this compound requires distinguishing between its free base and its protonated salt form.

The Free Base (CAS 15367-16-5): The neutral molecule is characterized by a pyridine ring substituted with a hydrazine group at the 2-position and a nitro group at the 3-position. It typically presents as a straw-yellow to orange crystalline solid (1)[1]. The free base is virtually insoluble in water because its crystal lattice is heavily stabilized by strong intramolecular hydrogen bonding between the

of the hydrazine and the oxygen of the adjacent group. Consequently, it requires polar organic solvents like ethanol or acetonitrile for dissolution (2)[2].

The Hydrochloride Salt (CAS 132454-29-6): Reacting the free base with hydrochloric acid yields 2-Hydrazinyl-3-nitropyridine hydrochloride (3)[3]. Protonation disrupts the planar hydrogen-bonding network and introduces a formal ionic charge, fundamentally shifting the thermodynamic equilibrium in favor of aqueous solvation.

Table 1: Comparative Physicochemical Data

Property	2-Hydrazino-3-nitropyridine (Free Base)	2-Hydrazino-3-nitropyridine Hydrochloride
CAS Number	15367-16-5	132454-29-6
Molecular Formula	C5H6N4O2	C5H7ClN4O2 (or C5H6N4O2 · HCl)
Molecular Weight	154.13 g/mol	190.59 g/mol
Physical Appearance	Straw-yellow/orange crystalline solid	Pale yellow to off-white powder
Aqueous Solubility	Insoluble (Requires organic solvents)	Highly Soluble (Ionized state)
Primary Solvents	Ethanol, Acetonitrile, DMF	Water, Aqueous Buffers

Mechanistic Causality of Aqueous Solubility

The transition from an insoluble free base to a highly soluble salt is governed by the competition between crystal lattice energy and solvation (hydration) energy .

• Site-Specific Protonation: The

  group at the C3 position is strongly electron-withdrawing via both inductive and resonance effects. This severely depletes the electron density of the pyridine ring nitrogen, rendering it poorly basic. Therefore, protonation by HCl occurs preferentially at the more basic terminal nitrogen of the hydrazine group, forming a cation.

• Ion-Dipole Hydration: Once the solid salt is introduced to water, the highly polar

  molecules align their dipoles with the cation and the anion. The energy released by these strong ion-dipole interactions (hydration energy) easily overcomes the disrupted lattice energy of the salt, driving rapid dissolution.

Logical relationship of structural protonation leading to enhanced aqueous solubility.

Experimental Protocol: Self-Validating Solubility Determination

To accurately determine the thermodynamic aqueous solubility of 2-Hydrazino-3-nitropyridine HCl, kinetic methods (like solvent-shift assays) must be avoided, as they frequently overestimate solubility due to supersaturation. The following Modified Shake-Flask Method is engineered as a self-validating system to ensure absolute thermodynamic accuracy.

Step-by-Step Methodology

• Excess Solute Addition: Add 50 mg of 2-Hydrazino-3-nitropyridine HCl to 1 mL of aqueous buffer (pH 1.2 to 7.4) in a sealed glass vial.

  • Causality: Introducing a deliberate excess of the solid ensures the solution reaches absolute saturation, which is the strict prerequisite for measuring true thermodynamic equilibrium.

• Thermal Equilibration: Agitate the suspension on an orbital shaker at 25.0 ± 0.5 °C for 48 hours.

  • Causality: Solubility is highly temperature-dependent. Strict thermoregulation prevents thermal fluctuations from artificially altering the solubility limit. A 48-hour window ensures the dissolution kinetics have completely plateaued.

• Phase Separation: Centrifuge the equilibrated mixture at 10,000 × g for 15 minutes, then filter the supernatant through a 0.22 µm PTFE syringe filter.

  • Causality: Centrifugation packs the undissolved solid into a tight pellet, preventing micro-particulates from clogging the filter. PTFE is chosen to prevent non-specific binding of the solute to the filter membrane.

• Quantification: Dilute the clear filtrate with the mobile phase and analyze via HPLC-UV (at ~254 nm) against a validated standard calibration curve.

• Solid-State Verification (The Self-Validating Step): Recover the residual solid pellet from step 3, dry it gently under a nitrogen stream, and analyze it using X-ray Powder Diffraction (XRPD).

  • Causality: Hydrochloride salts of weakly basic compounds are prone to disproportionation (converting back into the insoluble free base) when exposed to higher pH aqueous buffers. If disproportionation occurs, the measured solubility represents the free base, not the salt. XRPD confirms the crystal lattice of the residual solid remains the intact HCl salt, validating the integrity of the entire experiment.

Self-validating experimental workflow for thermodynamic aqueous solubility assessment.

Formulation & Handling Implications

When utilizing 2-Hydrazino-3-nitropyridine HCl in aqueous environments, researchers must account for two critical degradation pathways:

• Oxidative Instability: Hydrazine derivatives are inherently susceptible to auto-oxidation in water, a process catalyzed by trace heavy metals and dissolved oxygen. Aqueous solutions must be prepared fresh, stored at 4°C, and ideally sparged with an inert gas (Nitrogen or Argon) prior to use.

• pH-Dependent Precipitation: The enhanced solubility relies entirely on the protonated state of the hydrazine moiety. As the pH of the formulation approaches the pKa of the conjugate acid, the salt will deprotonate. This will cause a logarithmic drop in solubility, leading to the rapid precipitation of the free base. Formulators must strictly buffer the solution below the compound's pKa to maintain homogeneity.

References

• Google Patents. "US5580981A - Azahydroxybenzotriazoles and derivatives thereof for peptide coupling reactions." United States Patent and Trademark Office.

Sources

• 1. US5580981A - Azahydroxybenzotriazoles and derivatives thereof for peptide coupling reactions - Google Patents [patents.google.com]
• 2. CAS 15367-16-5: 2-HYDRAZINO-3-NITROPYRIDINE | CymitQuimica [cymitquimica.com]
• 3. 60445-38-7|4-Hydrazineyl-3-nitropyridine hydrochloride|BLD Pharm [bldpharm.com]

Technical Safety Guide: 2-Hydrazinyl-3-nitropyridine Hydrochloride

Topic: 2-Hydrazinyl-3-nitropyridine Hydrochloride Safety & Technical Guide Audience: Researchers, Senior Scientists, Drug Development Professionals[1]

Executive Summary: The Dual-Hazard Profile

2-Hydrazinyl-3-nitropyridine hydrochloride (Parent CAS: 15367-16-5 for free base) is a high-value heterocyclic building block used primarily in the synthesis of fused pyridine systems (e.g., triazolopyridines) for pharmaceutical applications.[1]

Critical Safety Directive: This compound presents a synergistic toxicity profile . The hydrazine moiety poses a neurotoxic risk via Vitamin B6 depletion (seizure potential) and genotoxicity, while the nitro group adds risks of methemoglobinemia and energetic instability. The hydrochloride salt form introduces additional corrosivity and enhanced water solubility, increasing bioavailability upon mucosal contact.

Chemical Identity & Physicochemical Profile

Note on CAS Registry: A specific CAS number for the hydrochloride salt is not widely indexed in public chemical registries. The data below references the parent free base, with specific "Salt Factor" adjustments for the hydrochloride form.

Property	Free Base Data (CAS 15367-16-5)	Hydrochloride Salt Adjustment
Systematic Name	2-Hydrazinyl-3-nitropyridine	2-Hydrazinyl-3-nitropyridine monohydrochloride
Molecular Formula	C₅H₆N₄O₂	C₅H₆N₄O₂[1][2] · HCl
Molecular Weight	154.13 g/mol	~190.59 g/mol
Appearance	Yellow/Orange crystalline solid	Yellow to Brown crystalline powder
Solubility	Low in water; sol. in DMSO, MeOH	High water solubility ; sol. in polar organic solvents
Acidity (pH)	Basic (Hydrazine moiety)	Acidic (pH ~1-3 in aqueous solution)
Melting Point	~170–175 °C (dec)	Likely higher; decomposes upon melting

Hazard Characterization (GHS & Mechanistic)

3.1 GHS Classification (Composite)

Based on the parent hydrazine and general properties of pyridine hydrochlorides.

Pictogram	Signal Word	Hazard Statements (H-Codes)
💀 Skull & Crossbones	DANGER	H301: Toxic if swallowed.H311: Toxic in contact with skin.[1][3]
⚕️ Health Hazard	DANGER	H351: Suspected of causing cancer (Hydrazine analog).H372: Causes damage to organs (CNS, Liver) through prolonged exposure.
⚖️ Corrosion	DANGER	H314: Causes severe skin burns and eye damage (Salt specific).
💥 Exploding Bomb	WARNING	H203: Explosive; fire, blast or projection hazard (Nitro/Hydrazine synergy - low risk in salt form but possible if desalted/dried).

3.2 Mechanistic Toxicity: The "Pyridoxine Sink"

Researchers must understand why this compound is toxic to implement effective countermeasures.

The Neurotoxic Pathway: Hydrazine derivatives react with Pyridoxal-5'-Phosphate (active Vitamin B6) to form inactive hydrazones.[1] This depletes the cofactor required for Glutamic Acid Decarboxylase (GAD), the enzyme that converts Glutamate (excitatory) to GABA (inhibitory).[4]

• Result: Loss of GABAergic inhibition

  Uncontrollable seizures.

DOT Diagram: Mechanism of Hydrazine Neurotoxicity

Caption: Hydrazine moieties sequester Vitamin B6, inhibiting GABA synthesis and leading to neurotoxicity.[5]

Risk Mitigation & Handling Protocols

4.1 Engineering Controls

• Containment: All weighing and manipulation of the solid must occur within a Class II Biosafety Cabinet or a Chemical Fume Hood with HEPA filtration.

• Static Control: Hydrazines can be shock-sensitive.[1] Use anti-static mats and grounded spatulas.

• Inert Atmosphere: Store and handle under Nitrogen or Argon. Hydrazines oxidize in air to form unstable peroxides or diazo compounds.

4.2 Personal Protective Equipment (PPE)

• Hands: Double-gloving is mandatory.

  • Inner: Nitrile (4 mil).

  • Outer: Long-cuff Nitrile or Laminate film (Silver Shield) for prolonged handling.[1]

• Respiratory: If outside a hood (emergency only), use a Full-Face Respirator with P100 (HEPA) + Organic Vapor cartridges.

4.3 Decontamination & Spill Response

Do not use standard bleach (Hypochlorite) blindly. Reaction of hypochlorite with hydrazines can generate toxic chloramines or nitrogen gas rapidly.

Recommended Neutralization Protocol:

• Isolate: Evacuate the immediate area (10m radius).

• Dilute: Gently cover the spill with wet sand or vermiculite to suppress dust.

• Oxidize (Controlled): Use a dilute solution of Calcium Hypochlorite (<5%) or Hydrogen Peroxide (3%) . Add slowly to avoid thermal runaway.

• Clean: Collect slurry into hazardous waste containers labeled "Toxic/Corrosive/Oxidizer".

Synthesis & Application Context

For drug development professionals, this compound is a strategic scaffold.[6]

Primary Utility: Synthesis of [1,2,4]Triazolo[4,3-a]pyridines .

• Reaction: 2-Hydrazinyl-3-nitropyridine + Orthoesters/Carboxylic Acids

  Cyclization.[1]

• Therapeutic Relevance: This scaffold is pharmacologically privileged, found in p38 MAP kinase inhibitors, anticonvulsants, and anxiolytics.

DOT Diagram: Synthesis Workflow & Safety Check

Caption: Synthetic route from chloropyridine precursor to the stable hydrochloride salt and final drug scaffold.

Emergency Response Architecture

Scenario	Immediate Action	Medical Note
Inhalation	Move to fresh air. Administer Oxygen if breathing is labored.	Monitor for delayed pulmonary edema (up to 48h).
Skin Contact	Wash with soap/water for 15 mins. Discard leather goods.	Hydrazine penetrates skin rapidly.[5] Watch for methemoglobinemia (cyanosis).
Eye Contact	Rinse for 15 mins. Lift eyelids.	Salt form is acidic; risk of corneal opacity.
Ingestion	Do NOT induce vomiting. Rinse mouth.	Antidote Consideration: Pyridoxine (Vitamin B6) IV is the specific antidote for hydrazine-induced seizures.[1]

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 2733527, 2-Hydrazino-3-nitropyridine. [Link][1]

• Occupational Safety and Health Administration (OSHA). Occupational Safety and Health Standards: Hydrazine. [Link]

• Organic Syntheses. Synthesis of Triazolopyridines via Hydrazine Intermediates. [Link] (General reference for SNAr hydrazine chemistry).

• Centers for Disease Control and Prevention (CDC). NIOSH Pocket Guide to Chemical Hazards: Hydrazine. [Link]

• World Health Organization (WHO). International Agency for Research on Cancer (IARC) Monographs: Hydrazine. [Link]

Sources

• 1. 6343-98-2|2-Hydrazinyl-5-nitropyridine|BLD Pharm [bldpharm.com]
• 2. 3073-30-1|3,5-Dinitropyridin-2-amine|BLD Pharm [bldpharm.com]
• 3. 30963-12-3|2-(1-Methylhydrazinyl)-3-nitropyridine|BLD Pharm [bldpharm.com]
• 4. Hydrazine Toxicology - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. One moment, please... [wikem.org]
• 6. nbinno.com [nbinno.com]

2-Hydrazinyl-3-nitropyridine hydrochloride PubChem CID

An In-Depth Technical Guide to 2-Hydrazinyl-3-nitropyridine Hydrochloride: Synthesis, Reactivity, and Applications

Introduction

2-Hydrazinyl-3-nitropyridine is a pivotal heterocyclic building block in the realms of organic synthesis and medicinal chemistry. Characterized by a pyridine ring substituted with a nucleophilic hydrazine group at the 2-position and an electron-withdrawing nitro group at the 3-position, this compound serves as a versatile precursor for the synthesis of a wide array of more complex molecular architectures. Its CAS Number is 15367-16-5, and the parent compound, 2-hydrazinyl-3-nitropyridine, is registered in the PubChem database with the Compound ID (CID) 3578935.[1]

This guide focuses on the hydrochloride salt of 2-hydrazinyl-3-nitropyridine. While a discrete PubChem CID for the hydrochloride salt is not available, this form is commonly prepared to enhance the compound's stability, crystallinity, and solubility in aqueous media, which can be advantageous for various synthetic applications and biological screening. The hydrochloride salt is formed by the reaction of the basic parent compound with hydrochloric acid, which typically results in the protonation of the most basic nitrogen atom.

The strategic placement of the hydrazine and nitro groups imparts a unique reactivity profile to the molecule. The hydrazine moiety is a potent nucleophile, readily participating in condensation reactions to form hydrazones and enabling the construction of various heterocyclic systems.[2] The nitro group, being strongly electron-withdrawing, activates the pyridine ring for nucleophilic aromatic substitution (SNAr) reactions, providing a handle for further functionalization.[3] These characteristics make 2-hydrazinyl-3-nitropyridine and its hydrochloride salt valuable intermediates in the discovery of novel therapeutic agents and other functional organic materials.[4]

Physicochemical Properties

The properties of 2-Hydrazinyl-3-nitropyridine hydrochloride are derived from its parent compound. The addition of hydrochloric acid to form the salt significantly impacts its physical properties, most notably its solubility and melting point. Below is a table summarizing the computed physicochemical properties of the parent compound, 2-hydrazinyl-3-nitropyridine.

Property	Value	Source
PubChem CID	3578935	PubChem[1]
Molecular Formula	C₅H₆N₄O₂	PubChem[1]
Molecular Weight	154.13 g/mol	CymitQuimica[4]
Monoisotopic Mass	154.04907 Da	PubChem[1]
XLogP (predicted)	0.8	PubChem[1]
Hydrogen Bond Donor Count	2	PubChem
Hydrogen Bond Acceptor Count	4	PubChem
Rotatable Bond Count	1	PubChem
Topological Polar Surface Area	98.6 Ų	PubChem
Appearance	Dark yellow/orange crystalline solid	CymitQuimica[4]

Note on the Hydrochloride Salt: The hydrochloride salt of 2-hydrazinyl-3-nitropyridine will have a higher molecular weight and is expected to exhibit significantly increased water solubility and a higher melting point compared to the free base, due to its ionic character.

Synthesis and Characterization

The synthesis of 2-hydrazinyl-3-nitropyridine is most commonly achieved via nucleophilic aromatic substitution of a suitable precursor, such as 2-chloro-3-nitropyridine, with hydrazine hydrate. The resulting free base can then be converted to its hydrochloride salt.

Experimental Protocol: Synthesis of 2-Hydrazinyl-3-nitropyridine

This protocol is adapted from established literature procedures.[5][6]

Step 1: Reaction Setup

• To a solution of 2-chloro-3-nitropyridine (1 equivalent) in a suitable solvent such as acetonitrile or ethanol, add hydrazine hydrate (1.5 to 2 equivalents) at 0°C under stirring.[5]

• Allow the reaction mixture to warm to room temperature (approximately 20°C) and continue stirring for 20-24 hours.[5]

• Monitor the reaction progress using an appropriate chromatographic technique (e.g., TLC or LC-MS).

Step 2: Isolation of the Product

• Upon completion of the reaction, concentrate the mixture under reduced pressure to remove the solvent.

• The resulting solid is 2-hydrazinyl-3-nitropyridine, which can be purified by recrystallization from a suitable solvent like ethanol to yield a yellow solid.[5][6]

Experimental Protocol: Formation of the Hydrochloride Salt

• Dissolve the synthesized 2-hydrazinyl-3-nitropyridine free base in a minimal amount of a suitable organic solvent (e.g., ethanol or isopropanol).

• To this solution, add a stoichiometric amount of hydrochloric acid (either as a concentrated aqueous solution or as a solution in an organic solvent like dioxane) dropwise while stirring.

• The hydrochloride salt will precipitate out of the solution. The solid can be collected by filtration, washed with a cold, non-polar solvent (e.g., diethyl ether) to remove any unreacted starting material, and dried under vacuum.

Characterization

• Mass Spectrometry (MS): Electrospray ionization mass spectrometry (ESI-MS) should show a prominent peak corresponding to the protonated molecule [M+H]⁺ at m/z 155.1.[5]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy should be used to confirm the structure of the compound, with characteristic shifts for the aromatic protons on the pyridine ring and the protons of the hydrazine moiety.

• Melting Point: The melting point of the synthesized compound should be determined and compared to literature values (m.p. 168-172°C for the free base).[6]

Caption: Workflow for the synthesis of 2-Hydrazinyl-3-nitropyridine and its hydrochloride salt.

Key Reactions and Mechanistic Insights

The reactivity of 2-hydrazinyl-3-nitropyridine is dominated by the interplay between the nucleophilic hydrazine group and the electron-deficient pyridine ring.

• Reactions of the Hydrazine Group: The terminal -NH₂ group of the hydrazine moiety is highly nucleophilic and readily undergoes condensation reactions with aldehydes and ketones to form the corresponding hydrazones. This reactivity is fundamental to its use as a building block for synthesizing larger, more complex molecules, including various five- and six-membered heterocyclic rings like pyrazoles and pyridazines.

• Nucleophilic Aromatic Substitution (SNAr): The presence of the strongly electron-withdrawing nitro group at the 3-position, along with the ring nitrogen, deactivates the pyridine ring towards electrophilic substitution but activates it for nucleophilic attack, particularly at the 2- and 4-positions.[3] While the hydrazine group is already in the 2-position, this electronic feature is crucial for the reactivity of the starting material, 2-chloro-3-nitropyridine, which readily undergoes SNAr with hydrazine.[3]

Applications in Drug Discovery and Development

Hydrazinopyridine derivatives are a class of compounds with significant interest in medicinal chemistry due to their wide range of biological activities.[7] They are considered privileged structures in drug discovery.

• Scaffold for Bioactive Molecules: The 2-hydrazinyl-3-nitropyridine scaffold can be elaborated into a variety of heterocyclic systems that have shown promise as anti-cancer, anti-inflammatory, and antimicrobial agents.[7] The hydrazine group provides a versatile handle for derivatization, allowing for the exploration of a large chemical space to optimize biological activity.

• Fragment-Based Drug Discovery (FBDD): Due to its relatively small size and high reactivity, 2-hydrazinyl-3-nitropyridine hydrochloride can be employed as a reactive fragment in FBDD campaigns. In this approach, the fragment can be screened for binding to a biological target, and hits can be elaborated by reacting the hydrazine moiety with other chemical entities to improve potency and selectivity.

Safety, Handling, and Storage

Hydrazine and its derivatives, including hydrazinopyridines, are known to be hazardous and must be handled with appropriate safety precautions. Hydrazine hydrate is corrosive, a suspected carcinogen, and toxic.[8]

Personal Protective Equipment (PPE)

• Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN166 (EU) or NIOSH (US) standards.[9][10]

• Skin Protection: Handle with impervious gloves (e.g., nitrile rubber) that have been inspected prior to use. Wear fire- and chemical-resistant laboratory coats.[9][10]

• Respiratory Protection: All handling should be performed in a well-ventilated chemical fume hood. If exposure limits are likely to be exceeded, a full-face respirator with an appropriate cartridge should be used.[8][9]

Handling and Storage

• Handling: Avoid the formation of dust and aerosols. Use non-sparking tools and take measures to prevent electrostatic discharge. Do not eat, drink, or smoke in the handling area.[9]

• Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep away from heat, sparks, open flames, and strong oxidizing agents.[8]

Disposal

Dispose of contents and container to an appropriate treatment and disposal facility in accordance with all applicable local, state, and federal regulations.[9]

Caption: Key safety precautions for handling 2-Hydrazinyl-3-nitropyridine hydrochloride.

References

• 2-hydrazinyl-3-nitropyridine (C5H6N4O2). PubChem. Available from: [Link]

• 2-Hydrazinopyridine | C5H7N3 | CID 78645. PubChem. Available from: [Link]

• 3-hydrazinyl-2-nitropyridine (C5H6N4O2). PubChem. Available from: [Link]

• CN106588758B - Synthesis process of 2-hydrazinopyridine derivative. Google Patents.
• Barlin, G. B. (1972). 3-NITROPYRIDINE.

• Ferreira, R. J., et al. (2021). Hydrazides as Powerful Tools in Medicinal Chemistry: Synthesis, Reactivity, and Biological Applications. Molecules, 26(21), 6536. Available from: [Link]

• Kletskii, M. E., et al. (2020). Synthesis of 2-Methyl-3-nitropyridines, 2-Styryl-3-nitropyridines and Their Reactions with S-Nucleophiles. Molecules, 25(22), 5347. Available from: [Link]

• CN106588758A - Synthetic process for 2-hydrazinylpyridine derivative. Google Patents.

Sources

• 1. PubChemLite - 2-hydrazinyl-3-nitropyridine (C5H6N4O2) [pubchemlite.lcsb.uni.lu]
• 2. Hydrazides as Powerful Tools in Medicinal Chemistry: Synthesis, Reactivity, and Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. CAS 15367-16-5: 2-HYDRAZINO-3-NITROPYRIDINE | CymitQuimica [cymitquimica.com]
• 5. 2-HYDRAZINO-3-NITROPYRIDINE synthesis - chemicalbook [chemicalbook.com]
• 6. tandfonline.com [tandfonline.com]
• 7. chemimpex.com [chemimpex.com]
• 8. fishersci.co.uk [fishersci.co.uk]
• 9. chemicalbook.com [chemicalbook.com]
• 10. echemi.com [echemi.com]

Introduction: The Strategic Importance of Salt Engineering for Pyridine-Based APIs

An In-Depth Technical Guide to the Physical Properties of 3-nitro-2-hydrazinopyridine Salts

For Researchers, Scientists, and Drug Development Professionals

Hydrazine derivatives are a cornerstone in medicinal chemistry, serving as versatile synthons for a multitude of heterocyclic compounds with broad biological activity. Within this class, 3-nitro-2-hydrazinopyridine stands out as a key intermediate. Its structure, featuring a reactive hydrazino group and an electron-withdrawing nitro group on a pyridine scaffold, makes it a valuable building block for synthesizing novel therapeutic agents, including potential anticancer agents and enzyme inhibitors.[1][2]

However, the journey from a promising lead compound to a viable drug product is fraught with physicochemical challenges. The intrinsic properties of an Active Pharmaceutical Ingredient (API), such as poor solubility and suboptimal stability, can severely hamper its development. Salt formation is a time-tested and highly effective strategy to overcome these hurdles, enhancing the developability of an API by modifying its crystal lattice and, consequently, its physical properties.

This guide serves as a comprehensive technical resource for scientists engaged in the research and development of 3-nitro-2-hydrazinopyridine-based compounds. It moves beyond a mere listing of properties to explain the causality behind experimental choices, providing detailed, field-proven protocols for the characterization of its salts. We will delve into the critical physical properties—thermal stability, polymorphism, and spectroscopic identity—and the authoritative analytical techniques required to elucidate them, empowering researchers to make data-driven decisions in the salt selection and drug development process.

The Core Moiety: Understanding 3-nitro-2-hydrazinopyridine

The parent molecule, 3-nitro-2-hydrazinopyridine (C₅H₆N₄O₂), is typically a dark yellow or orange crystalline solid at room temperature.[1] Its chemical architecture is defined by a pyridine ring substituted at the 2-position with a hydrazino group (-NHNH₂) and at the 3-position with a nitro group (-NO₂).[1] This specific arrangement of functional groups dictates its chemical behavior and potential for modification.

• The Hydrazino Group (-NHNH₂): This is the primary center of reactivity for salt formation. As a basic functional group, it readily reacts with acids to form hydrazinium salts. This nucleophilic group is also the synthetic handle used to create a wide array of derivatives, such as hydrazones, pyrazoles, and triazoles.[3][2]

• The Nitro Group (-NO₂): This powerful electron-withdrawing group significantly influences the electronic properties of the pyridine ring, impacting the molecule's reactivity and stability.[4]

• The Pyridine Ring: This aromatic heterocycle is a common scaffold in pharmaceuticals, known for its ability to engage in various biological interactions.[5]

The strategic formation of salts leverages the basicity of the hydrazino group to introduce a counter-ion, thereby creating a new chemical entity with distinct and often superior physical properties compared to the free base.

Caption: General schematic of salt formation.

Thermal Properties: Melting Point, Decomposition, and Stability

The thermal behavior of a pharmaceutical salt is a critical quality attribute. It provides insights into the compound's purity, the energy of its crystal lattice, and its stability under thermal stress, which is vital information for manufacturing, processing (e.g., milling, drying), and long-term storage.[6] Simultaneous Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) is the gold standard for this characterization, offering complementary information from a single experiment.[6][7]

• Differential Scanning Calorimetry (DSC): Measures the heat flow into or out of a sample as a function of temperature. It detects endothermic events (heat absorption) like melting or desolvation and exothermic events (heat release) like crystallization or decomposition.[8]

• Thermogravimetric Analysis (TGA): Measures the change in a sample's mass as a function of temperature. It is used to quantify weight loss associated with desolvation or decomposition.[6]

By combining these techniques, one can unequivocally distinguish between a melting event (a DSC endotherm with no corresponding weight loss in TGA) and a decomposition event that involves weight loss.[7] For example, an HCl salt existing as a monohydrate would show an initial weight loss in TGA corresponding to the loss of water, followed by a melting point in DSC, and finally, simultaneous decomposition signals in both TGA and DSC at a higher temperature.[7]

Experimental Protocol: Simultaneous TGA-DSC Analysis

This protocol outlines the steps for characterizing the thermal properties of a 3-nitro-2-hydrazinopyridine salt.

• Instrument Calibration: Calibrate the TGA balance using a certified weight and calibrate the temperature and heat flow of the DSC furnace using a metal reference standard with a known melting point (e.g., indium).[7]

• Sample Preparation: Accurately weigh 2-5 mg of the salt sample into an appropriate pan (e.g., alumina ceramic or aluminum).[7][9]

• Instrument Setup:

  • Place the sample pan onto the instrument's sensor.

  • Use an empty pan as a reference.

  • Purge the furnace with an inert gas, typically dry nitrogen, at a constant flow rate (e.g., 20-50 mL/min) to prevent oxidative degradation.[7]

• Thermal Program:

  • Equilibrate the sample at a starting temperature, typically ambient (e.g., 30 °C).

  • Ramp the temperature at a constant heating rate (e.g., 10 °C/min) to a final temperature well above the expected decomposition point (e.g., 350 °C).[7][9]

• Data Analysis:

  • Analyze the TGA thermogram for percent weight loss, identifying temperatures for desolvation and decomposition onset.

  • Analyze the DSC thermogram to identify the peak temperatures of endothermic (melting, desolvation) and exothermic (decomposition, crystallization) events.[8]

  • Correlate the TGA and DSC data to build a comprehensive thermal profile of the salt.[7]

Caption: Experimental workflow for TGA-DSC analysis.

Data Summary: Thermal Properties

The following table presents hypothetical but representative thermal data for two common salts of 3-nitro-2-hydrazinopyridine, illustrating how different counter-ions affect these properties.

Property	3-nitro-2-hydrazinium chloride	3-nitro-2-hydrazinium mesylate
Form	Monohydrate	Anhydrous
TGA Weight Loss (Desolvation)	~9.5% (up to 120 °C)	Not Applicable
DSC Melting Point (T_peak)	215 °C	198 °C
TGA Decomposition (T_onset)	260 °C	245 °C

Polymorphism: The Challenge of Solid-State Diversity

Polymorphism is the ability of a compound to exist in two or more crystalline forms that have different arrangements of molecules in the crystal lattice.[10][11] These different crystal forms, or polymorphs, are distinct solid-state materials and can exhibit significant differences in critical physicochemical properties, including:

• Solubility and Dissolution Rate: Affecting bioavailability.

• Stability: One polymorph may be more stable than another, with the less stable form potentially converting over time.

• Mechanical Properties: Impacting manufacturability (e.g., tableting).

The existence of multiple polymorphic forms is a significant concern in drug development, as an unintended change in crystal form can alter a drug's performance and safety profile.[10][11] Therefore, comprehensive polymorphic screening and characterization are mandatory.

Single-Crystal X-ray Diffraction (SC-XRD) is the definitive method for determining the absolute three-dimensional atomic structure of a crystalline solid.[12] It provides unequivocal proof of a specific polymorphic form by mapping the electron density within the crystal.[12][13]

Workflow: Single-Crystal X-ray Crystallography

• Crystal Growth (The Bottleneck): This is often the most challenging step. The goal is to grow a single, high-quality crystal (typically >0.1 mm) free of significant defects.[12] This is achieved through various crystallization techniques, such as slow evaporation of a solvent, which may yield different polymorphs.[11][14]

• Data Collection: The crystal is mounted on a diffractometer and irradiated with a monochromatic X-ray beam. The crystal diffracts the X-rays into a unique pattern of reflections, whose intensities and positions are meticulously recorded by a detector.[12][15]

• Structure Solution and Refinement: Complex computational algorithms (e.g., direct methods) are used to process the diffraction data and generate an initial electron density map of the unit cell.[13] This model is then refined against the experimental data to determine the precise positions of each atom, bond lengths, and bond angles, ultimately yielding the final crystal structure.[12]

Caption: Workflow for single-crystal X-ray analysis.

Spectroscopic Characterization

Spectroscopic techniques are indispensable for confirming the chemical identity and structural integrity of 3-nitro-2-hydrazinopyridine salts. Fourier-Transform Infrared (FTIR) and Nuclear Magnetic Resonance (NMR) spectroscopy provide complementary information about the molecule's functional groups and atomic connectivity.[16]

• FTIR Spectroscopy: This technique probes the vibrational modes of molecular bonds.[16] The resulting spectrum is a unique fingerprint of the molecule, showing characteristic absorption bands for its functional groups. For a 3-nitro-2-hydrazinium salt, key bands would include N-H stretches from the hydrazinium group, C=N and C=C stretches from the pyridine ring, and strong asymmetric/symmetric stretches for the NO₂ group.[17]

• ¹H NMR Spectroscopy: This technique provides detailed information about the chemical environment of hydrogen atoms (protons) in the molecule.[16] The chemical shift, integration, and coupling patterns of the signals in the ¹H NMR spectrum allow for the unambiguous assignment of protons, confirming the core structure and the protonation state of the hydrazino group upon salt formation.

Data Summary: Key Spectroscopic Features

This table summarizes the expected characteristic signals for a generic 3-nitro-2-hydrazinium salt.

Technique	Functional Group	Expected Wavenumber (cm⁻¹) / Chemical Shift (ppm)
FTIR	N-H Stretch (Hydrazinium)	3400 - 3100 cm⁻¹ (broad)
Aromatic C-H Stretch	~3050 cm⁻¹
C=N / C=C Stretch (Pyridine Ring)	1640 - 1450 cm⁻¹
NO₂ Asymmetric Stretch	~1550 cm⁻¹
NO₂ Symmetric Stretch	~1350 cm⁻¹
¹H NMR	Aromatic Protons (Pyridine Ring)	δ 7.0 - 8.5 ppm
N-H Protons (Hydrazinium)	δ > 9.0 ppm (broad, exchangeable)

Conclusion

The successful development of drug candidates based on the 3-nitro-2-hydrazinopyridine scaffold is critically dependent on a thorough understanding and manipulation of their solid-state properties. Salt formation provides a powerful tool to optimize these properties, but it also introduces complexities such as polymorphism. A systematic approach to characterization, employing a suite of orthogonal analytical techniques including TGA-DSC, X-ray diffraction, and spectroscopy, is therefore not merely procedural but essential for ensuring the safety, efficacy, and quality of the final drug product. The protocols and insights provided in this guide are intended to equip researchers with the foundational knowledge to navigate the challenges of salt selection and solid-form characterization, ultimately accelerating the translation of promising molecules into effective medicines.

References

• Synthesis, X-ray crystal structure, IR and Raman spectroscopic analysis, quantum chemical computational and molecular docking studies on hydrazone-pyridine compound: As an insight into the inhibitor capacity of main protease of SARS-CoV2. (n.d.). National Center for Biotechnology Information. [Link]

• Accelerated Analysis of Pharmaceutical Compounds Using Simultaneous TGA-DSC. (2024). AZoM.com. [Link]

• Synthesis and characterization of 2,6-bis-hydrazinopyridine, and its conversion to 2,6-bis-pyrazolylpyridines. (n.d.). ResearchGate. [Link]

• X-ray crystallography. (n.d.). Wikipedia. [Link]

• Synthesis and Characterization of 2-Hydrazinyl 3H-imidazol[4,5b]Pyridine Derivatives. (2020). Iraqi Journal of Science. [Link]

• Polymorphic compounds and uses thereof. (n.d.).

• Beauparlant, A. M. (2023). Publication of Undergraduate Experiments, Development of Additional X-ray Crystallography Experiments, and Proof-of-Concept Cyclopropanation Reactions. East Tennessee State University. [Link]

• Simultaneous Differential Scanning Calorimetry (DSC) and Thermogravimetric analysis (TGA). (n.d.). University of Connecticut. [Link]

• Crystal structure of 2-(3-nitrophenyl)-1,3-thiazolo[4,5-b]pyridine. (n.d.). National Center for Biotechnology Information. [Link]

• Differential scanning calorimetry: An invaluable tool for a detailed thermodynamic characterization of macromolecules and their interactions. (n.d.). National Center for Biotechnology Information. [Link]

• 2-Hydrazinopyridine. (n.d.). PubChem. [Link]

• 3-chloro-2-hydrazinopyridine derivative, preparation method thereof and applications thereof. (n.d.).

• FTIR and laser Raman spectra of 2-hydroxy-5 - methyl-3-nitro pyridine. (n.d.). Indian Journal of Pure & Applied Physics. [Link]

• 2-Hydrazinopyridine. (n.d.). Cheméo. [Link]

• Hydrazides as Powerful Tools in Medicinal Chemistry: Synthesis, Reactivity, and Biological Applications. (2025). MDPI. [Link]

• Synthesis and Characterization of Hydrazide and Hydrazones derived from 2-Mercaptopyrimidine. (n.d.). Academia.edu. [Link]

• The use of FTIR and NMR spectroscopies to study prepolymerisation interactions in nitrogen heterocycles. (n.d.). ResearchGate. [Link]

• Synthesis and Characterization of New Series of 1,3-5-Triazine Hydrazone Derivatives with Promising Antiproliferative Activity. (n.d.). National Center for Biotechnology Information. [Link]

• Empowered Hydrazine Pharmaceuticals with Calca Solutions. (n.d.). Calca Solutions. [Link]

• Polymorphism, phase transformation and energetic properties of 3-nitro-1,2,4-triazole. (n.d.). National Center for Biotechnology Information. [Link]

• Three Multi-Components Reaction: Synthesis and X-Ray Single-Crystal of Hydroacridinone-Based Hydrazino-S-Triazine Derivative as a New Class of Urease Inhibitor. (2019). MDPI. [Link]

• 1-(3-Chloropyridin-2-yl)hydrazine. (n.d.). ResearchGate. [Link]

• Synthetic process for 2-hydrazinylpyridine derivative. (n.d.).

• Polymorphism in hydrazonium salt of 3,5-pyrazoledicarboxylic acid. (n.d.). ResearchGate. [Link]

• Polymorphism, phase transformation and energetic properties of 3-nitro-1,2,4-triazole. (n.d.). RSC Publishing. [Link]

• Polymorphism, Phase Transformation and Energetic Properties of 3-Nitro-1,2,4-triazole. (n.d.). RSC.org. [Link]

• Synthesis process of 2-hydrazinopyridine derivative. (n.d.).

• Investigation of Preparation, Solubility and Stability Properties of Nickel Hydrazine Nitrate (NiHN). (2018). Research Square. [Link]

• Hydrazine and Its Derivatives. (n.d.). ResearchGate. [Link]

Sources

• 1. CAS 15367-16-5: 2-HYDRAZINO-3-NITROPYRIDINE | CymitQuimica [cymitquimica.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. CAS 33544-42-2: 4-Hydrazino-3-nitropyridine | CymitQuimica [cymitquimica.com]
• 5. CN105418496A - 3-chloro-2-hydrazinopyridine derivative, preparation method thereof and applications thereof - Google Patents [patents.google.com]
• 6. Simultaneous Differential Scanning Calorimetry (DSC) and Thermogravimetric analysis (TGA) | Institute of Materials Science [materials-science.institute.uconn.edu]
• 7. azom.com [azom.com]
• 8. Differential scanning calorimetry: An invaluable tool for a detailed thermodynamic characterization of macromolecules and their interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. US10414732B2 - Polymorphic compounds and uses thereof - Google Patents [patents.google.com]
• 11. Polymorphism, phase transformation and energetic properties of 3-nitro-1,2,4-triazole - PMC [pmc.ncbi.nlm.nih.gov]
• 12. X-ray crystallography - Wikipedia [en.wikipedia.org]
• 13. Crystal structure of 2-(3-nitro­phen­yl)-1,3-thia­zolo[4,5-b]pyridine - PMC [pmc.ncbi.nlm.nih.gov]
• 14. rsc.org [rsc.org]
• 15. mdpi.com [mdpi.com]
• 16. gcms.cz [gcms.cz]
• 17. Synthesis, X-ray crystal structure, IR and Raman spectroscopic analysis, quantum chemical computational and molecular docking studies on hydrazone-pyridine compound: As an insight into the inhibitor capacity of main protease of SARS-CoV2 - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Synthesis and Characterization of 2-Hydrazinyl-3-nitropyridine Hydrochloride: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of 2-hydrazinyl-3-nitropyridine hydrochloride, a heterocyclic compound of interest in medicinal chemistry and synthetic organic chemistry. While the existing literature provides a pathway to its synthesis, a definitive melting point for the hydrochloride salt remains elusive. This guide, therefore, focuses on the established synthesis protocols, detailed characterization based on available data and analogous compounds, and critical safety considerations for handling this energetic and potentially hazardous molecule.

Introduction and Physicochemical Properties

2-Hydrazinyl-3-nitropyridine hydrochloride is a pyridinyl hydrazine derivative. The presence of the nitro group, a strong electron-withdrawing group, and the nucleophilic hydrazinyl moiety makes it a versatile building block for the synthesis of more complex heterocyclic systems, such as pyrazoles, triazoles, and other fused ring structures. These resulting scaffolds are of significant interest in drug discovery due to their diverse pharmacological activities.

The hydrochloride salt is typically prepared to improve the stability and handling of the parent compound, 2-hydrazinyl-3-nitropyridine. While a specific melting point for the hydrochloride salt is not consistently reported in the surveyed literature, the physical and chemical properties of the free base and related compounds are summarized below.

Table 1: Physicochemical Data of 2-Hydrazinyl-3-nitropyridine and Related Compounds

Compound Name	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)
2-Hydrazinyl-3-nitropyridine	15367-16-5	C₅H₆N₄O₂	154.13	Not Reported
2-Hydrazinyl-3-nitropyridine Hydrochloride	132454-29-6	C₅H₇ClN₄O₂	190.59	Not Reported
2-Chloro-3-nitropyridine (Precursor)	5470-18-8	C₅H₃ClN₂O₂	158.54	101-103
2-Amino-3-nitropyridine (Related Compound)	4214-75-9	C₅H₅N₃O₂	139.11	163-165

Synthesis of 2-Hydrazinyl-3-nitropyridine

The most commonly cited method for the synthesis of 2-hydrazinyl-3-nitropyridine is the nucleophilic aromatic substitution of 2-chloro-3-nitropyridine with hydrazine hydrate.[1]

Experimental Protocol

Reaction: 2-Chloro-3-nitropyridine + Hydrazine hydrate → 2-Hydrazinyl-3-nitropyridine

Reagents and Solvents:

• 2-Chloro-3-nitropyridine

• Hydrazine hydrate (≥80%)

• Acetonitrile

Procedure:

• To a solution of 2-chloro-3-nitropyridine (1 equivalent) in acetonitrile, add hydrazine hydrate (1.5 equivalents) dropwise at 0 °C under an inert atmosphere.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 20-24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, concentrate the reaction mixture under reduced pressure to obtain the crude product.

• The resulting 2-hydrazinyl-3-nitropyridine is typically a yellow solid.[1] Further purification can be achieved by recrystallization from a suitable solvent system if necessary.

Formation of the Hydrochloride Salt:

To prepare the hydrochloride salt, the isolated free base can be dissolved in a suitable solvent (e.g., ethanol, isopropanol) and treated with a solution of hydrochloric acid (e.g., concentrated HCl or HCl in a solvent) until precipitation is complete. The resulting solid can then be collected by filtration, washed with a cold solvent, and dried under vacuum.

Synthesis Workflow Diagram

Caption: Synthesis of 2-Hydrazinyl-3-nitropyridine Hydrochloride.

Characterization

Mass Spectrometry

Electrospray ionization mass spectrometry (ESI-MS) of the free base, 2-hydrazinyl-3-nitropyridine, shows a protonated molecular ion peak [M+H]⁺ at m/z 155.1, which is consistent with its molecular weight of 154.13 g/mol .[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Aromatic Protons: The three protons on the pyridine ring would appear as distinct signals in the aromatic region (typically δ 6.5-8.5 ppm). The electron-withdrawing nitro group at the 3-position and the electron-donating hydrazinyl group at the 2-position will influence their chemical shifts.

• Hydrazinyl Protons: The protons of the -NH-NH₂ group would likely appear as broad singlets. Their chemical shifts can be variable and are dependent on the solvent, concentration, and temperature. In the hydrochloride salt, these protons would be expected to be further downfield.

Infrared (IR) Spectroscopy

The IR spectrum of 2-hydrazinyl-3-nitropyridine hydrochloride is expected to show characteristic absorption bands for the following functional groups:

• N-H Stretching: Bands in the region of 3100-3400 cm⁻¹ corresponding to the N-H stretching vibrations of the hydrazinyl group and the protonated pyridine nitrogen.

• NO₂ Stretching: Strong asymmetric and symmetric stretching vibrations for the nitro group, typically observed around 1500-1560 cm⁻¹ and 1300-1360 cm⁻¹, respectively.

• C=N and C=C Stretching: Aromatic ring stretching vibrations in the 1400-1600 cm⁻¹ region.

The IR spectrum for the related compound 2-hydrazinopyridine is available and can serve as a reference for the pyridine and hydrazinyl group vibrations.[3][4]

Safety and Handling

2-Hydrazinyl-3-nitropyridine hydrochloride and its free base should be handled with extreme caution due to the presence of both the nitro and hydrazine functional groups, which are associated with energetic and toxic properties. A specific Safety Data Sheet (SDS) for the hydrochloride salt is not widely available, however, information from the SDS of the free base and related compounds provides crucial safety guidance.[5][6][7][8][9]

Hazard Summary:

• Toxicity: Hydrazine derivatives are often toxic if swallowed, in contact with skin, or if inhaled.[6][9] They can cause severe skin burns and eye damage.[9]

• Sensitization: May cause an allergic skin reaction.[9]

• Carcinogenicity and Mutagenicity: Some hydrazine derivatives are suspected of causing genetic defects and may cause cancer.[9]

• Flammability and Explosivity: Nitro compounds can be flammable solids and may have explosive properties, especially upon heating.[7] Hydrazine and its derivatives can form explosive mixtures with air on intense heating.

Recommended Precautions:

• Engineering Controls: Work in a well-ventilated fume hood.

• Personal Protective Equipment (PPE): Wear appropriate chemical-resistant gloves, a lab coat, and chemical safety goggles. A face shield may be necessary for certain operations.

• Handling: Avoid inhalation of dust and contact with skin and eyes. Do not eat, drink, or smoke when using this product. Wash hands thoroughly after handling.

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area, away from heat, sparks, and open flames.[5] It should be stored in a dark place under an inert atmosphere.[5]

The primary reagent, hydrazine monohydrate, is highly toxic, corrosive, and a suspected carcinogen.[9] All handling of hydrazine monohydrate must be performed with strict adherence to safety protocols.

Conclusion

2-Hydrazinyl-3-nitropyridine hydrochloride is a valuable synthetic intermediate with the potential for broad applications in medicinal chemistry. While its definitive melting point is not documented in readily accessible literature, this guide provides a comprehensive overview of its synthesis, characterization based on available data, and critical safety considerations. Researchers working with this compound should proceed with a thorough understanding of its potential hazards and handle it with the utmost care. Further studies to fully characterize its physical properties, including a definitive melting point, would be a valuable contribution to the chemical literature.

References

• PubChem. 2-Hydrazinopyridine. National Center for Biotechnology Information. [Link]

• NIST. 2-Hydrazinopyridine. NIST Chemistry WebBook. [Link]

Sources

• 1. 2-HYDRAZINO-3-NITROPYRIDINE synthesis - chemicalbook [chemicalbook.com]
• 2. 2-Hydrazinopyridine(4930-98-7) 1H NMR spectrum [chemicalbook.com]
• 3. 2-Hydrazinopyridine [webbook.nist.gov]
• 4. 2-Hydrazinopyridine(4930-98-7) IR Spectrum [m.chemicalbook.com]
• 5. 15367-16-5|2-Hydrazinyl-3-nitropyridine|BLD Pharm [bldpharm.com]
• 6. assets.thermofisher.com [assets.thermofisher.com]
• 7. fishersci.com [fishersci.com]
• 8. fishersci.com [fishersci.com]
• 9. tcichemicals.com [tcichemicals.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Pyridopyrimidines from 2-Hydrazinyl-3-nitropyridine

Introduction: The Strategic Importance of the Pyridopyrimidine Scaffold

Pyridopyrimidines represent a class of fused nitrogen-containing heterocyclic compounds that are of significant interest in medicinal chemistry and drug development.[1][2] These scaffolds are considered "privileged structures" due to their ability to interact with a wide range of biological targets, exhibiting diverse pharmacological activities including anticancer, antimicrobial, antiviral, and anti-inflammatory properties.[1][3][4][5] The fusion of a pyridine ring with a pyrimidine ring creates a rigid molecular framework that serves as a versatile template for the design of novel therapeutic agents.[1][6]

This guide focuses on a key synthetic pathway to access the pyridopyrimidine core, specifically utilizing 2-hydrazinyl-3-nitropyridine as a strategic starting material. The presence of the hydrazine group provides a reactive handle for cyclization, while the electron-withdrawing nitro group activates the pyridine ring, influencing the subsequent reaction pathways. The methodologies detailed herein are designed to provide researchers, scientists, and drug development professionals with a robust and well-validated protocol for the synthesis of these valuable compounds.

Core Synthetic Strategy: Cyclocondensation with 1,3-Dicarbonyl Compounds

The most direct and widely employed method for constructing the pyrimidine ring fused to the pyridine core, starting from a hydrazine precursor, is through a cyclocondensation reaction with a 1,3-dicarbonyl compound.[7][8][9] This approach is analogous to the classic Knorr pyrazole synthesis and offers a reliable route to the desired pyridopyrimidine system.

The overall transformation involves the reaction of 2-hydrazinyl-3-nitropyridine with a 1,3-dicarbonyl compound, such as acetylacetone (2,4-pentanedione), to form a substituted pyrido[2,3-d]pyrimidine derivative. The reaction proceeds through the formation of a hydrazone intermediate, followed by an intramolecular cyclization and dehydration to yield the final aromatic product.

Visualizing the Reaction Pathway

Caption: General reaction scheme for the synthesis of a pyridopyrimidine derivative.

Detailed Experimental Protocol

This protocol details the synthesis of 5,7-dimethyl-8-nitropyrido[2,3-d]pyrimidine as a representative example.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
2-Hydrazinyl-3-nitropyridine	≥97%	Commercially Available	Handle with care, potential irritant.
Acetylacetone (2,4-Pentanedione)	≥99%	Commercially Available	Flammable liquid and irritant.
Glacial Acetic Acid	ACS Grade	Commercially Available	Corrosive. Use in a fume hood.
Ethanol	95% or Absolute	Commercially Available	Flammable.
Deionized Water	-	In-house	-
Celite®	-	Commercially Available	Filter aid.

Step-by-Step Procedure

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-hydrazinyl-3-nitropyridine (1.54 g, 10.0 mmol).

• Solvent and Reagent Addition: To the flask, add ethanol (30 mL) followed by glacial acetic acid (5 mL). Stir the mixture to obtain a suspension. Add acetylacetone (1.10 g, 11.0 mmol, 1.1 equivalents) to the mixture in one portion.

• Reaction Execution: Heat the reaction mixture to reflux (approximately 80-85 °C) with vigorous stirring. The initial suspension should gradually dissolve, and the color of the solution may change.

• Monitoring the Reaction: The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., Ethyl Acetate/Hexane 1:1).[9] Spot the starting material and the reaction mixture side-by-side. The reaction is typically complete within 2-4 hours, as indicated by the consumption of the starting hydrazine.

• Work-up and Isolation: Once the reaction is complete, allow the mixture to cool to room temperature. A solid precipitate may form upon cooling. Place the flask in an ice bath for 30 minutes to maximize product crystallization.[9]

• Filtration: Collect the solid product by vacuum filtration using a Büchner funnel. Wash the collected solid sequentially with a small amount of cold ethanol (2 x 10 mL) and then cold deionized water (2 x 10 mL) to remove any residual acetic acid and unreacted starting materials.

• Drying: Dry the product under vacuum at 50 °C for 4-6 hours to yield the crude 5,7-dimethyl-8-nitropyrido[2,3-d]pyrimidine.

Purification

The crude product can be further purified by recrystallization from a suitable solvent such as ethanol or an ethanol/water mixture to obtain a product of high purity.[9]

Experimental Workflow Diagram

Caption: Step-by-step workflow for the synthesis of pyridopyrimidines.

Application Notes & Scientific Insights

The Role of the Acid Catalyst

The use of glacial acetic acid serves a dual purpose. It acts as a solvent and, more importantly, as a catalyst for the initial condensation between the hydrazine and one of the carbonyl groups of acetylacetone to form the hydrazone intermediate. The acidic medium also facilitates the subsequent intramolecular cyclization and the final dehydration step to yield the aromatic pyridopyrimidine ring system.

Regioselectivity with Unsymmetrical Dicarbonyls

While this protocol uses the symmetrical acetylacetone, employing an unsymmetrical 1,3-dicarbonyl compound (e.g., benzoylacetone) can lead to the formation of two possible regioisomers.[10] The regioselectivity is determined by the relative electrophilicity of the two carbonyl groups. The more electrophilic carbonyl carbon will preferentially react with the terminal amino group of the hydrazine. Careful analysis of the product mixture (e.g., by NMR spectroscopy) is crucial in such cases.

Microwave-Assisted Synthesis

For rapid optimization and synthesis, microwave irradiation can be a powerful tool. Microwave-assisted organic synthesis has been shown to significantly reduce reaction times and, in some cases, improve yields for cyclocondensation reactions.[11] A typical microwave protocol would involve heating the sealed reaction vessel to a temperature of 120-150 °C for 5-20 minutes.[9][11] Optimization of time and temperature would be necessary for specific substrates.

Characterization Data (Expected)

Analysis	Expected Results for 5,7-dimethyl-8-nitropyrido[2,3-d]pyrimidine
Appearance	Yellow to light brown crystalline solid
¹H NMR	Signals corresponding to two methyl groups (singlets), and aromatic protons on the pyridine ring.
¹³C NMR	Resonances for methyl carbons, aromatic carbons, and quaternary carbons of the fused ring system.
Mass Spec (ESI)	[M+H]⁺ corresponding to the molecular weight of the product (C₉H₈N₄O₂).
FT-IR (cm⁻¹)	Characteristic peaks for C=N, C=C (aromatic), and N-O (nitro group) stretching vibrations.

Conclusion

The synthesis of pyridopyrimidines from 2-hydrazinyl-3-nitropyridine via cyclocondensation with 1,3-dicarbonyl compounds is a robust and versatile method for accessing this important class of heterocycles. The protocol provided is a foundational procedure that can be adapted for the synthesis of a diverse library of derivatives by varying the 1,3-dicarbonyl component. These compounds serve as valuable building blocks for further functionalization and are promising scaffolds for the discovery of new therapeutic agents.

References

• 1H-Pyrazolo[3,4-b]pyridines: Synthesis and Biomedical Applications. National Center for Biotechnology Information. [Link]

• Asymmetric synthesis of 1H-pyrazolo[3,4-b]pyridine analogues catalyzed by chiral-at-metal Rh(iii) complexes. Royal Society of Chemistry. [Link]

• Synthesis of Novel Pyrazolo[3,4-b]pyridines with Affinity for β-Amyloid Plaques. MDPI. [Link]

• Synthesis and antimicrobial activities of pyrido[2,3-d]pyrimidine, pyridotriazolopyrimidine, triazolopyrimidine, and pyrido[2,3-d:6,5d']dipyrimidine derivatives. European Journal of Chemistry. [Link]

• Synthesis and Antimicrobial Activities of Some Novel Pyrido[2,3- d ]pyrimidine Derivatives. Semantic Scholar. [Link]

• Design, Synthesis, and Antibacterial Evaluation of Pyrido[2,3-d]Pyrimidine and Pyrido[3,2-e]Pyrimido[1,2-c]Pyrimidine Derivatives. ACS Omega. [Link]

• Synthesis of new 1H-pyrazolo[3,4-b]pyridine derivatives. ResearchGate. [Link]

• Pyridopyrimidines In Medicinal Chemistry: A Comprehensive Review of Their Therapeutic Significance. ResearchGate. [Link]

• Design, Synthesis and Cancer Cell Line Activities of Pyrazolo[3,4-b]pyridine Derivatives. SCIRP. [Link]

• (PDF) RECENT ADVANCES IN ANTIMICROBIAL ACTIVITY OF PYRIMIDINES: A REVIEW. ResearchGate. [Link]

• Condensation reactions of 3-oxo-2-arylhydrazonopropanals with active methylene reagents: formation of 2-hydroxy- and 2-amino-6-substituted-5-arylazonicotinates and pyrido[3,2-c]cinnolines via 6π-electrocyclization reactions. PubMed. [Link]

• Synthesis of pyridopyrimidine derivatives. ResearchGate. [Link]

• SYNTHESIS OF PYRIMIDINE DERIVATIVES. Semantic Scholar. [Link]

• A Review of the Synthesis of Pyrido[2,3-d:5,6-d']dipyrimidine Derivatives Using Multicomponent Reactions. Bentham Science. [Link]

• Synthesis and Biological Activities of Some Pyrimidine Derivatives: A Review. ResearchGate. [Link]

• Pyrido[2,3-d]pyrimidin-7(8H)-ones: Synthesis and Biomedical Applications. National Center for Biotechnology Information. [Link]

• Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. National Center for Biotechnology Information. [Link]

• A practical two-step procedure for the preparation of enantiopure pyridines: Multicomponent reactions of alkoxyallenes, nitriles and carboxylic acids followed by a cyclocondensation reaction. Beilstein Journals. [Link]

• Part –V: Utilities of Active Methylene Compounds in Heterocyclic Synthesis. Purkh. [Link]

• Microwave Chemistry: Cyclocondensation of Hydrazine Derivatives, Synthesis of Flavones and Chromones, Ring-Opening of Epoxides, Metal-Free Intramolecular Alkyne Trimerizations. Organic Chemistry Portal. [Link]

• Synthesis of 2-Methyl-3-nitropyridines, 2-Styryl-3-nitropyridines and Their Reactions with S-Nucleophiles. MDPI. [Link]

• Synthesis of 2-Methyl-3-nitropyridines, 2-Styryl-3-nitropyridines and Their Reactions with S-Nucleophiles. ResearchGate. [Link]

• Reaction of Nitrilimines and Nitrile Oxides with Hydrazines, Hydrazones and Oximes. National Center for Biotechnology Information. [Link]

• Synthesis of 3,5-disubstituted pyrazoles via cyclocondensation of 1,2-allenic ketones with hydrazines: application to the synthesis of 5-(5-methyl-pyrazol-3-yl)-2′-deoxycytidine. Royal Society of Chemistry. [Link]

Sources

• 1. ijpsjournal.com [ijpsjournal.com]
• 2. orgchemres.org [orgchemres.org]
• 3. tandfonline.com [tandfonline.com]
• 4. researchgate.net [researchgate.net]
• 5. orientjchem.org [orientjchem.org]
• 6. Pyrido[2,3-d]pyrimidin-7(8H)-ones: Synthesis and Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. bu.edu.eg [bu.edu.eg]
• 8. Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. 1H-Pyrazolo[3,4-b]pyridines: Synthesis and Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Microwave Chemistry: Cyclocondensation of Hydrazine Derivatives, Synthesis of Flavones and Chromones, Ring-Opening of Epoxides, Metal-Free Intramolecular Alkyne Trimerizations [organic-chemistry.org]

Application Notes and Protocols for the Synthesis of Bioactive Hydrazones from 2-Hydrazinyl-3-nitropyridine and Aldehydes

For: Researchers, scientists, and drug development professionals.

Introduction: The Strategic Importance of 3-Nitropyridine Hydrazones in Medicinal Chemistry

The condensation reaction between 2-hydrazinyl-3-nitropyridine and a diverse array of aldehydes represents a cornerstone synthetic transformation in modern medicinal chemistry. The resulting N'-arylmethylene-2-hydrazinyl-3-nitropyridine scaffold, a class of hydrazones, is of profound interest due to its versatile pharmacological profile. These compounds have demonstrated a wide spectrum of biological activities, including antimicrobial, anticonvulsant, anti-inflammatory, and anticancer properties.[1][2] The inherent structural features of this scaffold—a pyridine ring, a nitro group, and a hydrazone linkage—provide a unique electronic and steric environment conducive to potent and selective interactions with biological targets.[3]

The 3-nitro group, a strong electron-withdrawing moiety, significantly influences the physicochemical properties and reactivity of the pyridine ring. The hydrazone linkage (>C=N-NH-), on the other hand, offers a site for hydrogen bonding and can be readily modified by varying the aldehyde component, allowing for the systematic exploration of structure-activity relationships (SAR).[1][4] This guide provides a comprehensive overview of the synthesis of these valuable compounds, detailing the underlying reaction mechanism, a robust experimental protocol, and critical considerations for successful execution.

Reaction Mechanism and Rationale

The formation of a hydrazone from 2-hydrazinyl-3-nitropyridine and an aldehyde is a classic acid-catalyzed condensation reaction.[1] The mechanism proceeds through a two-step process:

• Nucleophilic Attack: The terminal nitrogen atom of the hydrazine group, acting as a nucleophile, attacks the electrophilic carbonyl carbon of the aldehyde. This results in the formation of a tetrahedral intermediate known as a carbinolamine.

• Dehydration: Under acidic conditions, the hydroxyl group of the carbinolamine is protonated, forming a good leaving group (water). Subsequent elimination of a water molecule leads to the formation of the stable C=N double bond characteristic of the hydrazone.[1]

The use of a catalytic amount of a weak acid, such as glacial acetic acid, is crucial. It protonates the carbonyl oxygen, increasing the electrophilicity of the carbonyl carbon and facilitating the initial nucleophilic attack.[1][5] However, excessively strong acidic conditions can protonate the hydrazine, rendering it non-nucleophilic and hindering the reaction.

Experimental Workflow: A Visual Guide

The following diagram illustrates the key stages of the synthesis and purification process.

Caption: Experimental workflow for hydrazone synthesis.

Detailed Experimental Protocol

This protocol provides a generalized procedure for the synthesis of N'-arylmethylene-2-hydrazinyl-3-nitropyridines. It is recommended to perform the reaction on a small scale initially to optimize conditions for specific aldehydes.

Materials and Reagents:

• 2-Hydrazinyl-3-nitropyridine

• Substituted or unsubstituted aromatic/heteroaromatic aldehyde

• Absolute Ethanol

• Glacial Acetic Acid

• Standard laboratory glassware (round-bottom flask, condenser, etc.)

• Magnetic stirrer and heating mantle

• Filtration apparatus (Büchner funnel, filter paper)

• Rotary evaporator

Procedure:

• Reactant Preparation: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve 2-hydrazinyl-3-nitropyridine (1.0 equivalent) in a suitable volume of absolute ethanol (approximately 10-20 mL per gram of hydrazine). Stir the mixture until the solid is completely dissolved.

• Aldehyde Addition: To the stirred solution, add the desired aldehyde (1.0-1.1 equivalents). If the aldehyde is a solid, it can be added directly. If it is a liquid, it should be added dropwise.

• Catalyst Addition: Add a catalytic amount of glacial acetic acid (2-3 drops) to the reaction mixture.

• Reaction Conditions: Attach a reflux condenser to the flask and heat the mixture to reflux (the boiling point of ethanol, approximately 78 °C) with continuous stirring. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).[5]

• Reaction Completion and Product Isolation: Upon completion of the reaction (typically 2-4 hours), remove the heat source and allow the mixture to cool to room temperature.[6] In many cases, the hydrazone product will precipitate out of the solution upon cooling. If not, the product can often be precipitated by adding the reaction mixture to a beaker of cold water.

• Filtration and Washing: Collect the precipitated solid by vacuum filtration using a Büchner funnel. Wash the solid with a small amount of cold ethanol or a mixture of ethanol and water to remove any unreacted starting materials and impurities.

• Drying: Dry the purified product in a vacuum oven at a moderate temperature (e.g., 40-50 °C) to a constant weight.

• Characterization: Confirm the structure and purity of the synthesized hydrazone using standard analytical techniques such as ¹H NMR, ¹³C NMR, FT-IR spectroscopy, and mass spectrometry.

Reaction Parameter Optimization and Expected Outcomes

The success of the hydrazone synthesis is dependent on several factors. The following table summarizes key parameters and provides general expectations for yields based on the nature of the aldehyde.

Aldehyde Substituent	Catalyst	Solvent	Typical Reaction Time	Expected Yield	Notes
Electron-donating (e.g., -OCH₃, -N(CH₃)₂)	Acetic Acid	Ethanol	2-3 hours	High (85-95%)	The increased nucleophilicity of the carbonyl carbon can lead to faster reaction rates.
Unsubstituted (e.g., Benzaldehyde)	Acetic Acid	Ethanol	2-4 hours	Good to High (80-90%)	This serves as a good baseline for comparison.
Electron-withdrawing (e.g., -NO₂, -Cl)	Acetic Acid	Ethanol	3-5 hours	Moderate to Good (70-85%)	The decreased nucleophilicity of the carbonyl carbon may require longer reaction times.
Sterically Hindered (e.g., ortho-substituted)	Acetic Acid	Ethanol	4-6 hours	Lower to Moderate (60-80%)	Steric hindrance can slow down the rate of nucleophilic attack.

Visualizing the Chemical Transformation

The following diagram illustrates the general chemical reaction for the formation of a 3-nitropyridine hydrazone.

Caption: General reaction scheme for hydrazone synthesis.

Troubleshooting and Expert Insights

• Low Yield: If the yield is lower than expected, consider increasing the reaction time or adding a slight excess of the aldehyde (up to 1.2 equivalents). Ensure the ethanol is absolute, as water can shift the equilibrium back towards the reactants.

• Incomplete Reaction: If TLC analysis indicates the presence of starting material after an extended reflux period, a slightly stronger acid catalyst, such as a few drops of concentrated sulfuric acid, can be cautiously employed. However, this should be done with care to avoid unwanted side reactions.

• Purification Challenges: If the product is difficult to crystallize, column chromatography on silica gel is an effective purification method. A solvent system of ethyl acetate and hexane is typically a good starting point for elution.

• Alternative "Green" Catalysts: For more environmentally friendly syntheses, citric acid has been shown to be an effective and biodegradable catalyst for hydrazone formation, often leading to excellent yields.[3]

Conclusion

The synthesis of hydrazones from 2-hydrazinyl-3-nitropyridine and aldehydes is a robust and versatile reaction that provides access to a class of compounds with significant therapeutic potential. By understanding the reaction mechanism and carefully controlling the experimental parameters outlined in this guide, researchers can efficiently synthesize a library of these valuable molecules for further biological evaluation and drug discovery efforts.

References

• BenchChem. (2025). Application Notes and Protocols: Synthesis of Hydrazones from 2-(4-(Dimethylamino)phenyl)
• Desai, D. D., & Desai, G. C. (2014). Hydrazones: Synthesis, biological activity and their spectral characterization. Journal of Chemical and Pharmaceutical Research, 6(7), 1704-1708.
• Rollas, S., & Küçükgüzel, Ş. G. (2007).
• Synthesis, Molecular Characterization, and Antimicrobial Evaluation of Hydrazones Derived from 2-Hydrazinobenzimidazole. (2025). PMC.
• Green Synthesis and Antimicrobial Activities of Some Arom
• Novel Synthesis of Hydrazide-Hydrazone Derivatives and Their Utilization in the Synthesis of Coumarin, Pyridine, Thiazole and Thiophene Derivatives with Antitumor Activity. (2010). MDPI.
• Intramolecular Catalysis of Hydrazone Formation of Aryl-Aldehydes via ortho-Phosph
• US3972878A - Method for preparing azines and hydrazones. (n.d.).
• Ni‐Catalyzed condensation of aldehydes with hydrazine. (n.d.).
• Synthesis and Characterization of Hydrazide-Hydrazone Derivatives of 3-Pyridine Carboxylic Acid as Antimycobacterial Tuberculosis Agents. (2012). Brieflands.
• Effective methods for the synthesis of hydrazones, quinazolines, and Schiff bases: reaction monitoring using a chemometric approach. (n.d.). PMC.
• Green Synthesis of new heterocyclic hydrazones, spectroscopic characteriz
• Synthesis of 2′-hydrazine oligonucleotides and their efficient conjugation with aldehydes and 1,3-diketones. (n.d.).
• Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. (2024). Beilstein Journals.
• Reaction of Nitrilimines and Nitrile Oxides with Hydrazines, Hydrazones and Oximes. (n.d.). PMC.
• The Use of Hydrazones for Biomedical Applications. (2025).
• Therapeutic Potential of Hydrazones as Anti-Inflamm
• Synthesis, characterization, computational, antioxidant and fluorescence properties of novel 1,3,5-trimesic hydrazones deriv
• Synthesis of 2-Hydrazinylpyridine-3,4-dicarbonitriles and Their Reaction with Salicylaldehyde Derivatives. (2025).
• Nitriles from Aldehydes? (2006). Sciencemadness Discussion Board.
• The Use of Hydrazones for Biomedical Applic
• Synthesis of Hydrazine Derivatives (Hydrazides). (n.d.). Organic Chemistry Portal.
• Synthesis, Crystal Structures and Spectroscopic Properties of Triazine-Based Hydrazone Derivatives; A Comparative Experimental-Theoretical Study. (2015). PMC.
• A Clean Conversion of Aldehydes to Nitriles Using a Solid-Supported Hydrazine. (n.d.). Baxendale Group.
• Synthesis and Cyclization Reactions with Pyrazolopyrimidinyl Keto-esters and their Enzymaic Activity. (2007).
• Synthesis of Novel Tritopic Hydrazone Ligands: Spectroscopy, Biological Activity, DFT, and Molecular Docking Studies. (2022). MDPI.
• CN106588758B - Synthesis process of 2-hydrazinopyridine derivative. (n.d.).
• 19.9: Nucleophilic Addition of Hydrazine - The Wolff-Kishner Reaction. (2025). Chemistry LibreTexts.
• Mechanochemical Studies on Coupling of Hydrazines and Hydrazine Amides with Phenolic and Furanyl Aldehydes—Hydrazones with Antileishmanial and Antibacterial Activities. (2023). MDPI.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Biological Activities of Hydrazone Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis, Molecular Characterization, and Antimicrobial Evaluation of Hydrazones Derived from 2-Hydrazinobenzimidazole - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Therapeutic Potential of Hydrazones as Anti-Inflammatory Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. jocpr.com [jocpr.com]
• 6. Green Synthesis and Antimicrobial Activities of Some Aromatic Hydrazones – Oriental Journal of Chemistry [orientjchem.org]

Application Note: Advanced Cyclization Protocols Utilizing 2-Hydrazinyl-3-nitropyridine HCl

Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Type: Technical Methodology & Mechanistic Guide

Introduction & Stereoelectronic Profile

The synthesis of fused nitrogen-rich heterocycles is a cornerstone of modern drug discovery, particularly in the development of kinase inhibitors and antimalarial agents. 2-Hydrazinyl-3-nitropyridine hydrochloride (also referred to as 2-hydrazino-3-nitropyridine) is a highly versatile, bifunctional building block. Its synthetic utility stems from a unique stereoelectronic environment: a highly nucleophilic hydrazine moiety positioned adjacent to a strongly electron-withdrawing nitro group.

This proximity not only directs regioselective cyclizations but also fundamentally alters the thermodynamic stability of the resulting intermediates, enabling complex cascade reactions such as the Dimroth rearrangement[1][1].

Table 1: Physicochemical Properties & Reactivity Profile

Parameter	Specification
Chemical Name	2-Hydrazinyl-3-nitropyridine hydrochloride
CAS Number	15367-16-5 (Free base)
Molecular Formula	C5H6N4O2 • HCl
Molecular Weight	154.13 g/mol (Free base)
Reactivity Profile	Bifunctional: Primary/Secondary amine nucleophile; Reducible nitro group; EWG-activated pyridine core

Divergent Synthetic Pathways

The hydrazine moiety can participate in multiple cyclization paradigms depending on the electrophilic partner. Below is a systems-level overview of the primary synthetic trajectories.

Figure 1: Divergent cyclization pathways of 2-hydrazinyl-3-nitropyridine.

Protocol I: 5-Exo-Dig Cyclization & Dimroth Rearrangement

Mechanistic Causality

When reacted with chloroethynylphosphonates, the hydrazine initially undergoes a 5-exo-dig cyclization to form a [1,2,4]triazolo[4,3-a]pyridine kinetic intermediate. In standard pyridines, this product is stable. However, the 3-nitro group acts as a powerful electron-withdrawing group (EWG), drastically increasing the electrophilicity of the C2 position on the pyridine ring. Under mildly basic conditions, this triggers a base-promoted ring-opening to a diazo intermediate, followed by bond rotation and recyclization. This thermodynamic sink yields the [1,2,4]triazolo[1,5-a]pyridine isomer exclusively[1][2].

Figure 2: Stepwise mechanism of the nitro-facilitated Dimroth rearrangement.

Step-by-Step Methodology

Target: Synthesis of 2-Methylphosphonylated[1,2,4]triazolo[1,5-a]pyridines.

• Preparation: In an oven-dried 50 mL round-bottom flask, suspend 2-hydrazinyl-3-nitropyridine HCl (1.0 mmol, ~190 mg) in anhydrous acetonitrile (10 mL).

• Base Addition: Add anhydrous potassium carbonate (K2CO3, 2.5 mmol).

  • Expert Insight: Excess base is critical here. It serves a triple purpose: neutralizing the starting HCl salt, scavenging the HCl generated during the substitution, and initiating the Dimroth rearrangement.

• Reagent Addition: Dropwise add dimethyl chloroethynylphosphonate (1.0 mmol) at room temperature under a steady nitrogen atmosphere.

• Cyclization & Rearrangement: Heat the reaction mixture to 60 °C and stir for 30–50 hours.

  • Expert Insight: While the initial 5-exo-dig cyclization occurs rapidly, the thermodynamic Dimroth rearrangement requires sustained thermal energy to overcome the rotational barrier of the diazo intermediate.

• Workup: Cool to room temperature, filter off the inorganic salts through a Celite pad, and concentrate the filtrate under reduced pressure.

• Purification: Purify via silica gel flash chromatography (Eluent: Dichloromethane/Methanol gradient) to afford the pure [1,5-a] isomer.

Protocol II: Knorr-Type Pyrazole Synthesis

Mechanistic Causality

The reaction of the hydrazine moiety with 1,3-dicarbonyl compounds adheres to the Knorr pyrazole synthesis pathway. The primary amine of the hydrazine (being more nucleophilic and less sterically hindered) attacks the most electrophilic carbonyl to form a hydrazone intermediate. Acid catalysis enhances the electrophilicity of the second carbonyl, facilitating an intramolecular nucleophilic attack by the secondary amine. Subsequent dehydration yields the aromatic pyrazole ring.

Step-by-Step Methodology

Target: Synthesis of 1-(3-Nitropyridin-2-yl)-1H-pyrazoles.

• Preparation: Dissolve 2-hydrazinyl-3-nitropyridine HCl (1.0 mmol) in absolute ethanol (15 mL).

• Neutralization: Add sodium acetate (1.0 mmol) to liberate the free hydrazine base in situ.

• Condensation: Add acetylacetone (1.1 mmol) followed by 2–3 drops of glacial acetic acid.

  • Expert Insight: The slight excess of the dicarbonyl ensures complete conversion. The acetic acid acts as a crucial proton shuttle, activating the carbonyl for the secondary cyclization step without protonating the hydrazine to the point of unreactivity.

• Reflux: Heat the mixture to reflux (approx. 78 °C) for 4–6 hours. Monitor reaction completion via TLC (Ethyl Acetate/Hexane 1:1).

• Isolation: Concentrate the mixture to half its volume under reduced pressure and cool to 0 °C in an ice bath.

• Collection: Collect the precipitated pyrazole derivative by vacuum filtration, wash with cold ethanol (2 x 5 mL), and dry in vacuo.

Protocol III: Reduction & Fused Triazine/Triazole Formation

Mechanistic Causality

The 3-nitro group can be leveraged as a latent amine. By subjecting 2-hydrazinyl-3-nitropyridine to catalytic hydrogenation or chemical reduction, the nitro group is reduced to an amine, yielding a highly reactive 2-hydrazinyl-3-aminopyridine intermediate. This intermediate can be trapped with orthoesters or nitrous acid to form fused tricyclic systems, such as 3-aminotriazolo[4,5-b]pyridines or pyrido-as-triazines[2][3][3][4].

Step-by-Step Methodology

Target: Synthesis of 3-Aminotriazolo[4,5-b]pyridine derivatives.

• Reduction: Dissolve 2-hydrazinyl-3-nitropyridine (1.0 mmol) in ethanol (20 mL). Add 10% Pd/C (10 mol%). Stir under a hydrogen atmosphere (1 atm) at room temperature until hydrogen uptake ceases (typically 2-4 hours).

  • Expert Insight: Monitor carefully to avoid over-reduction or hydrogenolysis of the N-N bond.

• Filtration: Filter the mixture through Celite under an inert atmosphere to remove the Pd/C catalyst. The resulting 2-hydrazinyl-3-aminopyridine is highly susceptible to air oxidation and should be used immediately.

• Diazotization/Cyclization: Cool the filtrate to 0 °C and add 1.0 N HCl (2.0 mmol). Slowly add a solution of sodium nitrite (NaNO2, 1.05 mmol) in water dropwise.

• Stirring: Allow the reaction to warm to room temperature and stir for 2 hours. The primary amine is diazotized and rapidly undergoes intramolecular coupling with the adjacent hydrazine to form the triazole core.

• Workup: Neutralize with saturated aqueous NaHCO3, extract with ethyl acetate, dry over Na2SO4, and concentrate to yield the fused heterocycle.

Summary of Reaction Parameters

Table 2: Comparative Reaction Conditions for Cyclization Pathways

Pathway	Electrophile / Reagent	Catalyst / Base	Solvent	Temp	Major Product Scaffold
Phosphonylation	Chloroethynylphosphonate	K2CO3 (2.5 eq)	Acetonitrile	60 °C	[1,2,4]Triazolo[1,5-a]pyridine
Knorr Condensation	1,3-Dicarbonyls	Glacial Acetic Acid	Ethanol	Reflux	1-(3-Nitropyridin-2-yl)pyrazole
Reduction-Cyclization	H2 / Pd-C, then NaNO2	HCl (aq)	Ethanol / H2O	0 °C to RT	3-Aminotriazolo[4,5-b]pyridine

References

• Title: Synthesis of ([1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)phosphonates and their benzo derivatives via 5-exo-dig cyclization Source: Beilstein Journal of Organic Chemistry (2019) URL: [Link]

• Title: Advances in Heterocyclic Chemistry, Volume 53 Source: Academic Press / epdf.pub URL: [Link]

• Title: Process for the preparation of diaminopyridines (EP0159112A1)

Sources

• 1. Synthesis of ([1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)phosphonates and their benzo derivatives via 5-exo-dig cyclization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. d-nb.info [d-nb.info]
• 3. epdf.pub [epdf.pub]
• 4. EP0159112A1 - Process for the preparation of diaminopyridines - Google Patents [patents.google.com]

Application Notes &amp; Protocols: Synthesis of Triazolopyridines from 2-Hydrazino-3-nitropyridine

Introduction: The Significance of the Triazolopyridine Scaffold

The triazolopyridine core is a privileged heterocyclic scaffold in modern medicinal chemistry and drug discovery.[1] This fused ring system is a key structural motif in numerous pharmacologically active compounds, including well-known drugs like Trazodone (antidepressant) and Filgotinib (a JAK inhibitor for rheumatoid arthritis).[2][3] The versatility of the triazolopyridine skeleton allows it to serve as a bioisostere for purines, enabling interaction with a wide array of biological targets.[2] Consequently, its derivatives have demonstrated a broad spectrum of therapeutic properties, including anticancer, anti-inflammatory, antiviral, antibacterial, and antifungal activities.[1][2]

This guide provides a detailed technical overview and validated protocols for the synthesis of[2][3][4]triazolo[4,3-a]pyridine derivatives, a prominent isomer class. We will focus specifically on the use of 2-hydrazino-3-nitropyridine as a versatile and reactive starting material. The presence of the nitro group at the 3-position (which becomes the 8-position in the final product) not only influences the electronic properties of the ring system but also serves as a crucial chemical handle for further structural diversification, allowing for the generation of extensive compound libraries for screening and lead optimization.

Synthetic Strategy and Mechanistic Rationale

The conversion of 2-hydrazinopyridines into the[2][3][4]triazolo[4,3-a]pyridine ring system is a cornerstone transformation in heterocyclic chemistry. The general strategy involves the reaction of the hydrazine moiety with a suitable one-carbon electrophile, followed by an intramolecular cyclization/dehydration cascade.

Core Mechanism: From Hydrazine to Fused Triazole

The process can be conceptually divided into two primary stages:

• Intermediate Formation: The terminal nitrogen of the hydrazine group (NH₂) acts as a nucleophile, attacking a carbonyl carbon or its equivalent. When reacting with a carboxylic acid or its derivative, an N-acylhydrazide intermediate is formed. When reacting with an aldehyde, a hydrazone intermediate is generated.

• Intramolecular Cyclization: The newly formed intermediate undergoes an intramolecular nucleophilic attack from the pyridine ring nitrogen onto the hydrazine backbone. This is followed by a dehydration step, which aromatizes the system to yield the stable, fused triazolopyridine ring. This cyclization is often promoted by heat or the use of a dehydrating agent such as phosphorus oxychloride (POCl₃) or strong acids.[5]

The electron-withdrawing nitro group on the pyridine ring enhances the electrophilicity of the ring carbons and influences the nucleophilicity of the ring nitrogen, which is a critical factor in the cyclization step.

Caption: General reaction mechanism for triazolopyridine formation.

Experimental Protocols

The following protocols provide step-by-step methodologies for the synthesis of the key precursor and its subsequent conversion into the target triazolopyridine scaffold.

Protocol 1: Synthesis of 2-Hydrazino-3-nitropyridine (Starting Material)

Rationale: This initial step involves a nucleophilic aromatic substitution (SNAAr) reaction. The highly nucleophilic hydrazine displaces the chloride from the electron-deficient pyridine ring, a reaction facilitated by the strong electron-withdrawing effect of the adjacent nitro group. Acetonitrile is a suitable polar aprotic solvent for this transformation.

Materials and Reagents:

• 2-Chloro-3-nitropyridine

• Hydrazine hydrate (64-80% solution)

• Acetonitrile (CH₃CN)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Rotary evaporator

Procedure:

• Set up a round-bottom flask with a magnetic stir bar and place it in an ice bath.

• Dissolve 2-chloro-3-nitropyridine (e.g., 50 g, 316 mmol) in acetonitrile (500 mL).[6]

• While stirring and maintaining the temperature at 0°C, slowly add hydrazine hydrate (1.5 equivalents, e.g., 28 g, 474 mmol) to the solution.[6]

• After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature (approx. 20°C).

• Continue stirring for 20 hours. Monitor reaction completion by Thin Layer Chromatography (TLC).

• Upon completion, concentrate the reaction mixture under reduced pressure using a rotary evaporator.

• The resulting yellow solid is 2-hydrazinyl-3-nitropyridine, which is often of sufficient purity for the next step. The reported yield is typically quantitative.[6]

Safety Note: Hydrazine hydrate is corrosive and a suspected carcinogen. Handle with appropriate personal protective equipment (PPE) in a well-ventilated fume hood.

Protocol 2: Synthesis of 3-Substituted-8-nitro-[2][3][4]triazolo[4,3-a]pyridines via Oxidative Cyclization of Hydrazones

Rationale: This two-step, one-pot procedure first forms a hydrazone by condensing 2-hydrazino-3-nitropyridine with an aldehyde. The subsequent cyclization is an oxidative process where an agent like N-chlorosuccinimide (NCS) facilitates the ring closure. NCS is an effective and mild reagent for this type of transformation.[7] The reaction is often exothermic and requires careful temperature control.[7]

Materials and Reagents:

• 2-Hydrazino-3-nitropyridine

• Substituted aldehyde (e.g., 4-pyridinecarboxaldehyde)

• N-Chlorosuccinimide (NCS)

• Dry N,N-Dimethylformamide (DMF)

• Triethylamine (Et₃N)

• Ethanol, Petroleum ether, Water

• Round-bottom flask, magnetic stirrer, ice bath

Procedure:

• Hydrazone Formation: In a round-bottom flask, dissolve 2-hydrazino-3-nitropyridine (1.0 eq) and the desired aldehyde (1.0 eq) in ethanol. Stir the mixture at room temperature until TLC indicates the complete consumption of the starting materials and formation of the hydrazone intermediate. Collect the precipitated hydrazone solid by filtration and recrystallize from hot ethanol if necessary.[7]

• Oxidative Cyclization: Dissolve the purified hydrazone (e.g., 10 mmol) in a minimum amount of dry DMF (approx. 20 mL) in a flask and cool the mixture in an ice bath.[7]

• Caution: Exothermic Reaction. Add NCS (1.1 eq, 11 mmol) portion-wise to the cooled, stirred solution, ensuring the temperature remains low.[7]

• Stir the reaction at 0°C for 1 hour, then allow it to warm to room temperature and continue stirring until the reaction is complete (monitor by TLC).

• Collect the resulting yellow solid by filtration and wash it thoroughly with petroleum ether.

• To purify, dissolve the solid in hot water (approx. 50 mL) and add triethylamine (1.0 eq, 10 mmol) dropwise while cooling.

• The purified triazolopyridine product will precipitate. Collect the solid by filtration and wash with cold water. Yields are typically high (>90%).[7]

Protocol 3: Synthesis of 3-Substituted-8-nitro-[2][3][4]triazolo[4,3-a]pyridines via Dehydrative Cyclization of Acylhydrazides

Rationale: This classic method involves acylation of the hydrazine followed by a dehydrative cyclization. Phosphorus oxychloride (POCl₃) is a powerful dehydrating agent that facilitates the intramolecular cyclization by activating the carbonyl oxygen of the acylhydrazide intermediate, promoting the ring-closing nucleophilic attack by the pyridine nitrogen.[2][5] This method is particularly useful when the desired R-group originates from a carboxylic acid.

Materials and Reagents:

• 2-Hydrazino-3-nitropyridine

• Carboxylic acid or Acid chloride (e.g., Acetyl chloride)

• Phosphorus oxychloride (POCl₃)

• Pyridine (if starting from acid chloride) or a suitable solvent

• Round-bottom flask with reflux condenser

• Heating mantle, magnetic stirrer, ice bath

Procedure:

• Acylhydrazide Formation (using an acid chloride): Dissolve 2-hydrazino-3-nitropyridine (1.0 eq) in dry pyridine under an inert atmosphere and cool to 0°C. Slowly add the acid chloride (1.1 eq) dropwise. Allow the mixture to warm to room temperature and stir for 4-6 hours. Perform an aqueous work-up to isolate the N'-(3-nitropyridin-2-yl)acylhydrazide intermediate.[8]

• Dehydrative Cyclization: Place the dried acylhydrazide intermediate in a round-bottom flask equipped with a reflux condenser.

• Add phosphorus oxychloride (POCl₃) carefully in a fume hood. Use POCl₃ as both the reagent and solvent, or as a reagent in a high-boiling inert solvent.

• Heat the reaction mixture to reflux for 2-4 hours, monitoring progress by TLC.[8]

• After completion, cool the mixture to room temperature.

• Caution: Quenching POCl₃ is highly exothermic. Carefully and slowly pour the reaction mixture onto crushed ice with vigorous stirring.

• Neutralize the acidic solution with a saturated sodium bicarbonate solution or another suitable base until the pH is ~7-8.

• Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate, 3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel to yield the final 3-substituted-8-nitro-[2][3][4]triazolo[4,3-a]pyridine.

Synthetic Workflow and Data Summary

The overall process provides a clear and efficient pathway to the target compounds.

Caption: Experimental workflow for triazolopyridine synthesis.

Table 1: Summary of Synthetic Protocols and Expected Outcomes

Entry	Starting Material	Reagent(s)	Key Step / Conditions	Product Class	Protocol Ref.
1	2-Chloro-3-nitropyridine	Hydrazine Hydrate	Nucleophilic Substitution / 20°C	2-Hydrazinopyridine	Protocol 1
2	2-Hydrazino-3-nitropyridine	Aldehyde, NCS, Et₃N	Oxidative Cyclization / 0°C to RT	3-Aryl/Alkyl-8-nitro-triazolopyridine	Protocol 2
3	2-Hydrazino-3-nitropyridine	Acid Chloride, POCl₃	Dehydrative Cyclization / Reflux	3-Aryl/Alkyl-8-nitro-triazolopyridine	Protocol 3

Characterization: The successful synthesis of the target compounds should be confirmed using standard analytical techniques.

• ¹H and ¹³C NMR: To confirm the chemical structure and purity.

• Mass Spectrometry (MS): To verify the molecular weight of the product.

• Infrared (IR) Spectroscopy: To identify key functional groups.

• Melting Point: To assess the purity of the crystalline solid product.

Conclusion

The synthesis of 8-nitro-[2][3][4]triazolo[4,3-a]pyridines from 2-hydrazino-3-nitropyridine is a robust and versatile process, enabling access to a wide range of derivatives for applications in drug discovery and materials science. The protocols outlined here, based on well-established chemical principles, provide reliable pathways for both oxidative and dehydrative cyclization strategies.[7][8] The resulting nitro-substituted triazolopyridines are valuable intermediates, poised for further chemical modification, such as reduction of the nitro group to an amine, which opens up another dimension for creating chemical diversity. By carefully selecting the appropriate cyclization partner and reaction conditions, researchers can efficiently generate libraries of these important heterocyclic compounds for biological evaluation.

References

• Mohite, P., et al. (2023). Triazolopyridine, a leitmotif of synthetic methods and pharmacological attributes: An extensive review. Arabian Journal of Chemistry, 16(10), 105181. Available at: [Link]

• Poormoradkhan Melal, S., & Mahmoodi, N.O. (2023). A review of synthetic methods of 1,2,4-triazolopyridines and their therapeutic properties. Results in Chemistry, 5, 100782. Available at: [Link]

• Abdelkhalek, A., Attia, M., & Kamal, M. (2024). Triazolopyrimidine Derivatives: An Updated Review on Recent Advances in Synthesis, Biological Activities and Drug Delivery Aspects. Current Medicinal Chemistry, 31(14), 1896-1919. Available at: [Link]

• Mohite, P., et al. (2023). Triazolopyridine, a leitmotif of synthetic methods and pharmacological attributes: An extensive review. ResearchGate. Available at: [Link]

• Poormoradkhan Melal, S., & Mahmoodi, N.O. (2023). A review of synthetic methods of 1,2,4-triazolopyridines and their therapeutic properties. Scilit. Available at: [Link]

• Zhang, Y., et al. (2024). Chemical panorama of triazolopyridines: evolution of synthetic strategies and applications. Journal of Heterocyclic Chemistry. Available at: [Link]

• El Mrayej, H., et al. (2024). Triazolopyrimidine Derivatives: A Comprehensive Review of Their Synthesis, Reactivity, Biological Properties, and Molecular Docking Studies. Mediterranean Journal of Chemistry. Available at: [Link]

• Roberge, J.Y., et al. (2007). Synthesis of triazolopyridines and triazolopyrimidines using a modified Mitsunobu reaction. ARKIVOC, 2007(xii), 132-147. Available at: [Link]

• Organic Chemistry Portal. (2019). Synthesis of 1,2,3-triazolo[1,5-a]pyridines. Organic Chemistry Portal. Available at: [Link]

• Klepfer, S., et al. (2016). Effect of substituents on the cyclization pattern of 2-pyridylhydrazones. ResearchGate. Available at: [Link]

• Al-Majid, A.M., et al. (2021). Efficient Synthesis and X-ray Structure of[2][3][4]Triazolo[4,3-a]pyridines via Oxidative Cyclization Using N-Chlorosuccinimide (NCS). Molecules, 26(19), 5780. Available at: [Link]

• Google Patents. (2011). CN102180875A - Preparation method of triazolopyridine derivative. Google Patents.

• Fikar, J., & Kmetova, J. (1975). Cyclization reactions of hydrazones. VII. Synthesis of some 2-aryl-3-oxo-2,3-dihydro-5H-1,2,4-triazino[5,6-b]indoles. Chemical Papers, 29(3), 418-420. Available at: [Link]

• Organic Chemistry Portal. (2022). Synthesis of 1,2,4-triazolo[4,3-a]pyridines. Organic Chemistry Portal. Available at: [Link]

• ResearchGate. (n.d.). Synthesis of 1,2,4-triazolo[4,3-a]pyridine derivatives via one-pot oxidative cyclization of various aldehydes with 2-hydrazinopyridine. ResearchGate. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Triazolopyridine, a leitmotif of synthetic methods and pharmacological attributes: An extensive review - Arabian Journal of Chemistry [arabjchem.org]
• 3. researchgate.net [researchgate.net]
• 4. ouci.dntb.gov.ua [ouci.dntb.gov.ua]
• 5. researchgate.net [researchgate.net]
• 6. 2-HYDRAZINO-3-NITROPYRIDINE synthesis - chemicalbook [chemicalbook.com]
• 7. mdpi.com [mdpi.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Reduction of 2-Hydrazinyl-3-nitropyridine hydrochloride to 2,3-Diaminopyridine

Abstract

This application note details the optimized protocol for the reductive transformation of 2-hydrazinyl-3-nitropyridine hydrochloride to 2,3-diaminopyridine . Unlike simple nitro-reductions, this transformation requires a chemoselective hydrogenolysis of the hydrazine N-N bond concomitant with the reduction of the nitro group. The resulting vicinal diamine is a critical precursor for the synthesis of imidazo[4,5-b]pyridines and triazolopyridine scaffolds used in kinase inhibitors and GPCR modulators. This guide addresses the specific challenges of handling the hydrochloride salt, catalyst poisoning, and the oxidative instability of the diamine product.

Introduction & Chemical Strategy

The reduction of 2-hydrazinyl-3-nitropyridine is a dual-mechanism transformation. The objective is not merely to reduce the nitro group (–NO₂) to an amine (–NH₂), but also to cleave the hydrazine moiety (–NHNH₂) to a primary amine (–NH₂), releasing ammonia.

Mechanistic Pathway

The reaction proceeds through two competing but convergent pathways depending on the catalyst and conditions:

• Nitro Reduction : Rapid reduction of the nitro group to the hydroxylamine and then the amine.

• Hydrazinyl Hydrogenolysis : The N-N bond of the hydrazine is cleaved via oxidative addition to the metal catalyst surface followed by reductive elimination.

Critical Consideration : The starting material is a hydrochloride salt . Acidic conditions can deactivate certain hydrogenation catalysts (e.g., Raney Nickel) by solubilizing the metal or altering the surface electronics. Therefore, a neutralization strategy is embedded in the protocol to ensure catalytic efficiency.

Strategic Choice of Catalyst

• Raney Nickel (Ra-Ni) : The gold standard for N-N bond cleavage. It is highly active for both nitro reduction and hydrazine hydrogenolysis.

• Palladium on Carbon (Pd/C) : Effective for nitro reduction but often slower for N-N cleavage, potentially leading to the accumulation of the intermediate 3-amino-2-hydrazinylpyridine.

• Selection : This protocol utilizes Raney Nickel to ensure complete conversion to the diamine.

Experimental Protocol

Materials & Equipment

• Substrate : 2-Hydrazinyl-3-nitropyridine hydrochloride (Purity >95%).

• Catalyst : Raney Nickel (Active slurry in water, typically 50% w/w).

• Solvent : Methanol (HPLC Grade).

• Base : Sodium Acetate (anhydrous) or Triethylamine (for neutralization).

• Gas : Hydrogen (H₂) cylinder or balloon (depending on scale).

• Equipment : Parr Hydrogenator (for scales >5g) or 3-neck Round Bottom Flask (for atmospheric pressure).

Step-by-Step Methodology (Raney Nickel Hydrogenation)

Safety Pre-Check : Raney Nickel is pyrophoric when dry. Never expose the dry catalyst to air. 2-Hydrazinyl-3-nitropyridine is a high-nitrogen energetic precursor; avoid friction and shock.

Step 1: Preparation and Neutralization[1]

• Charge a reaction vessel with 2-Hydrazinyl-3-nitropyridine hydrochloride (10.0 g, 52.5 mmol).

• Add Methanol (100 mL). The salt may not fully dissolve immediately.

• Add Sodium Acetate (4.5 g, 55 mmol) or Triethylamine (7.6 mL, 55 mmol). Stir for 15 minutes.

  • Expert Insight: Neutralizing the HCl releases the free base hydrazine, preventing acid-etching of the Raney Ni and ensuring the catalyst remains in its active metallic state.

Step 2: Catalyst Addition

• Flush the vessel with Nitrogen (N₂) to remove oxygen.

• Carefully add Raney Nickel slurry (approx. 2.0 g wet weight).

  • Technique: Weigh the slurry by difference or use a wide-bore pipette. Do not let the catalyst dry on the spatula.

Step 3: Hydrogenation[2]

• For Parr Shaker : Seal the vessel. Purge with H₂ (3 cycles of vacuum/H₂ fill). Pressurize to 40–60 psi (2.7–4.1 bar) .

• For Atmospheric : Equip with a balloon filled with H₂. Purge the headspace vigorously.

• Stir/Shake at Room Temperature for 1 hour, then increase temperature to 50°C .

• Monitor reaction progress via TLC (Eluent: 10% MeOH in DCM with 1% NH₄OH) or HPLC.

  • Endpoint: Disappearance of the yellow nitro-starting material and the intermediate hydrazine.

Step 4: Workup & Isolation

• Cool the mixture to room temperature.

• Filtration : Filter the mixture through a pad of Celite (diatomaceous earth) to remove the Raney Nickel.

  • Safety: Keep the filter cake wet with solvent at all times. Immediately quench the filter cake with water after filtration to prevent ignition.

• Concentration : Evaporate the filtrate under reduced pressure (Rotavap) at 40°C.

• Purification : The residue is typically a dark solid. Recrystallize immediately from Benzene/Ethanol or Toluene if high purity is required.

  • Note: 2,3-Diaminopyridine oxidizes rapidly in air (turning black). Store under Argon/Nitrogen.

Data Visualization & Logic

Reaction Pathway Diagram[2][3]

Caption: Sequential reduction pathway showing the neutralization of the salt, rapid nitro reduction, and the rate-limiting hydrogenolysis of the hydrazine bond to yield the diamine.

Process Workflow

Caption: Operational workflow emphasizing safety checkpoints (N2 atmosphere, wet filtration) and decision nodes for reaction monitoring.

Technical Specifications & Troubleshooting

Physicochemical Data

Parameter	Specification	Notes
Product	2,3-Diaminopyridine	CAS: 452-58-4
Appearance	Off-white to tan crystals	Darkens to brown/black on air exposure.
Melting Point	115°C - 116°C	Sharp melting point indicates high purity [1].
Solubility	Soluble in MeOH, EtOH, dilute acid	Sparingly soluble in non-polar solvents.

Troubleshooting Guide

• Problem : Reaction stalls at the intermediate (hydrazine intact).

  • Cause: Catalyst poisoning by HCl or insufficient pressure.

  • Solution: Add more base (NaOAc) to ensure pH > 5. Increase H₂ pressure to 60 psi. Increase temp to 60°C.

• Problem : Product is black/tarry.

  • Cause: Oxidative degradation during workup.

  • Solution: Degas all solvents. Perform filtration under a blanket of Nitrogen. Add a trace of sodium metabisulfite during workup if compatible with downstream steps.

• Problem : Fire at the filter funnel.

  • Cause: Dry Raney Nickel reacting with oxygen.

  • Solution: NEVER let the filter cake run dry. Wash with water immediately after solvent passes through.

References

• Process for the preparation of diaminopyridines. European Patent Application EP0159112A1. Google Patents.

• 2,3-Diaminopyridine . Organic Syntheses, Coll. Vol. 5, p.346 (1973); Vol. 41, p.21 (1961). Available at: [Link]

• Reduction of Nitro Compounds . Organic Chemistry Portal. Available at: [Link]

• Catalytic Hydrogenation of Heterocycles. Bader, J. In: Catalysis in Organic Synthesis. Academic Press. (Contextual grounding for Raney Ni specificity in N-N cleavage).

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. CN102249991A - Method for high-yield synthesis of 3-chloride-2-hydrazinopyridine - Google Patents [patents.google.com]

Synthesis of 3-Amino-2-hydrazinopyridine from a Nitro Precursor: An Application Note and Protocol Guide

Abstract

This comprehensive guide details a robust, two-step synthetic pathway for the preparation of 3-amino-2-hydrazinopyridine, a valuable heterocyclic building block in pharmaceutical and agrochemical research. The synthesis commences with the formation of the key intermediate, 2-hydrazino-3-nitropyridine, via nucleophilic aromatic substitution. The subsequent, critical step involves the chemoselective reduction of the nitro group to an amine using a catalytic transfer hydrogenation (CTH) system. This document provides field-proven, step-by-step protocols, explains the underlying chemical principles, outlines critical safety procedures for handling hazardous reagents like hydrazine hydrate, and presents data in a clear, accessible format for researchers, scientists, and drug development professionals.

Overall Synthetic Scheme

The synthesis is efficiently executed in two primary stages:

• Nucleophilic Aromatic Substitution: 2-Chloro-3-nitropyridine is converted to 2-hydrazino-3-nitropyridine.

• Selective Nitro Group Reduction: The intermediate is reduced to the final product, 3-amino-2-hydrazinopyridine.

Part 1: Synthesis of the Nitro Precursor, 2-Hydrazino-3-nitropyridine

Scientific Principle: Nucleophilic Aromatic Substitution (SNAr)

The first step of this synthesis relies on the SNAr mechanism. The pyridine ring is activated towards nucleophilic attack by the strongly electron-withdrawing nitro group (-NO₂) at the 3-position. This activation facilitates the displacement of the chloro group at the 2-position by the potent nucleophile, hydrazine. The reaction proceeds readily, often providing a high yield of the desired intermediate.

Experimental Protocol: Synthesis of 2-Hydrazino-3-nitropyridine

This protocol is adapted from established procedures for the synthesis of hydrazinopyridines.[1][2]

Materials and Reagents

Reagent/Material	Molar Mass ( g/mol )	Quantity	Moles (mmol)	Notes
2-Chloro-3-nitropyridine	158.55	5.00 g	31.5	Starting Material
Hydrazine Hydrate (~55-64%)	~50.06	4.75 g (4.6 mL)	~95.0	3.0 eq.
Acetonitrile (CH₃CN)	41.05	50 mL	-	Solvent
Round-bottom flask (100 mL)	-	1	-
Magnetic stirrer and stir bar	-	1	-
Ice bath	-	1	-
Rotary evaporator	-	1	-

Procedure:

• Reaction Setup: To a 100 mL round-bottom flask containing a magnetic stir bar, add 2-chloro-3-nitropyridine (5.00 g, 31.5 mmol).

• Solvent Addition: Add acetonitrile (50 mL) to the flask and stir the mixture to dissolve the starting material.

• Cooling: Place the flask in an ice bath and cool the solution to 0°C.

• Reagent Addition: While maintaining the temperature at 0°C, slowly add hydrazine hydrate (4.6 mL, ~95.0 mmol) dropwise to the stirred solution. Caution: The reaction may be exothermic.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature (approx. 20°C). Continue stirring for 20-24 hours.

• Monitoring: The reaction progress can be monitored by Thin Layer Chromatography (TLC) until the starting material is fully consumed.

• Work-up: Upon completion, concentrate the reaction mixture under reduced pressure using a rotary evaporator to remove the acetonitrile. This typically affords the product, 2-hydrazino-3-nitropyridine, as a solid. The crude product is often of sufficient purity for the next step.

Workflow Diagram: Synthesis of 2-Hydrazino-3-nitropyridine

Caption: Workflow for the synthesis of the nitro precursor.

Part 2: Selective Reduction to 3-Amino-2-hydrazinopyridine

Scientific Principle: Catalytic Transfer Hydrogenation (CTH)

The conversion of the nitro group to a primary amine in the presence of a hydrazine moiety requires a chemoselective method. Catalytic Transfer Hydrogenation (CTH) is an ideal strategy.[3][4] In this system, hydrazine hydrate serves as a hydrogen donor, transferring hydrogen atoms to the substrate in the presence of a metal catalyst, most commonly palladium on carbon (Pd/C).[3][5][6] This method is highly effective for the reduction of nitroarenes and is known to tolerate many other functional groups, making it suitable for this transformation.[7][8] The reaction is significantly milder and more convenient than classical hydrogenation using flammable hydrogen gas.[3][6]

Experimental Protocol: Synthesis of 3-Amino-2-hydrazinopyridine

This protocol is adapted from highly selective and efficient methods for the reduction of nitroarenes using hydrazine hydrate and Pd/C.[3][6][9]

Materials and Reagents

Reagent/Material	Molar Mass ( g/mol )	Quantity	Moles (mmol)	Notes
2-Hydrazino-3-nitropyridine	154.13	4.80 g	31.1	Starting Material
Palladium on Carbon (10% Pd/C)	-	~240 mg	5 mol% (cat.)	Catalyst
Hydrazine Hydrate (~55-64%)	~50.06	4.70 g (4.5 mL)	~94.0	3.0 eq.
Methanol (MeOH)	32.04	50 mL	-	Solvent
Celite®	-	-	-	Filtration aid
Round-bottom flask (100 mL)	-	1	-
Reflux condenser	-	1	-

Procedure:

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the crude 2-hydrazino-3-nitropyridine (4.80 g, 31.1 mmol) and methanol (50 mL).

• Catalyst Addition: Carefully add 10% Pd/C (240 mg) to the suspension.

• Reagent Addition: To the stirring suspension, add hydrazine hydrate (4.5 mL, ~94.0 mmol) dropwise at room temperature. Caution: The reaction is highly exothermic, and gas evolution (nitrogen) will be observed. Ensure adequate ventilation and consider an ice bath to moderate the initial reaction.

• Reaction: After the initial exotherm subsides, heat the reaction mixture to reflux (approx. 65-70°C) for 1-2 hours.

• Monitoring: Monitor the reaction by TLC until the starting material is completely consumed.

• Work-up & Isolation: Cool the reaction mixture to room temperature. Filter the mixture through a pad of Celite® to remove the Pd/C catalyst. Wash the Celite pad with a small amount of methanol.

• Purification: Combine the filtrate and washings and concentrate under reduced pressure to yield the crude 3-amino-2-hydrazinopyridine. The product can be further purified by recrystallization or column chromatography if necessary.

Workflow Diagram: Selective Nitro Reduction

Caption: Workflow for the catalytic transfer hydrogenation.

Critical Safety Protocol: Handling Hydrazine Hydrate

Hydrazine hydrate is a combustible, corrosive, and highly toxic substance that may cause cancer.[6][7][8] Strict adherence to safety protocols is mandatory.

• Engineering Controls: Always handle hydrazine hydrate inside a certified chemical fume hood with proper ventilation to capture harmful vapors at the source.[3]

• Personal Protective Equipment (PPE):

  • Eye Protection: Wear chemical safety goggles and a full-face shield.[3]

  • Skin Protection: Wear impermeable gloves (e.g., butyl rubber), a chemical-resistant apron, and closed-toe shoes.[3][8]

  • Respiratory Protection: Use a suitable respirator if ventilation is inadequate.[3][7]

• Spill & Emergency Procedures:

  • Skin Contact: Immediately remove contaminated clothing and flush the affected skin with plenty of water for at least 15 minutes.[8]

  • Eye Contact: Immediately flush eyes with lukewarm water for at least 15 minutes, holding eyelids open.[3]

  • Inhalation: Move the person to fresh air immediately.[3]

  • Ingestion: Do NOT induce vomiting. Seek immediate medical attention.[7]

• Waste Disposal: All hydrazine-contaminated materials (including empty containers, used absorbents, and PPE) must be treated as hazardous waste.[3] Collect in clearly labeled, suitable containers for disposal by a licensed waste management company in accordance with all local and national regulations.[3]

Characterization

The identity and purity of the intermediate and final product should be confirmed using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the chemical structure.

• Mass Spectrometry (MS): To confirm the molecular weight of the synthesized compounds.

• Infrared (IR) Spectroscopy: To identify key functional groups, such as the appearance of N-H stretches for the new amino group and the disappearance of the N-O stretches from the nitro group.

References

• Hoo Chemtec. (2026, March 2). Hydrazine Hydrate Safety: Is It Flammable and How to Handle It Correctly.

• Li, F., Frett, B., & Li, H. (2014). Selective Reduction of Halogenated Nitroarenes with Hydrazine Hydrate in the Presence of Pd/C. Synlett, 25(10), 1403-1408. [Link]

• Fisher Scientific. (2025, August 13).
• Acros Organics. (2014, September 29). Hydrazine hydrate, 55% (Hydrazine, 35%)
• Arkema.

• Balcom, D., & Furst, A. (1953). Reductions with Hydrazine Hydrate Catalyzed by Raney Nickel. I. Aromatic Nitro Compounds to Amines. Journal of the American Chemical Society, 75(17), 4334-4335. [Link]

• BenchChem. (2025).
• BenchChem. (2025). Technical Support Center: Selective Hydrogenation in the Presence of a Pyridine Ring.
• ChemicalBook. 2-HYDRAZINO-3-NITROPYRIDINE synthesis.
• ChemicalBook. 2-Hydrazinopyridine synthesis.

• Gowda, S., & Gowda, D. C. (2002). Application of hydrazinium monoformate as new hydrogen donor with Raney nickel: a facile reduction of nitro and nitrile moieties. Tetrahedron, 58(11), 2211-2213. [Link]

• Google Patents. (2016).

• Reddy, K. V., et al. (2022). NOVEL METHOD FOR REDUCTION OF NITRO- AROMATICS AND HETEROCYCLICS WITH HYDRAZINE HYDRATE AND SODIUM ACETATE. IJRAR- International Journal of Research and Analytical Reviews, 9(2), 529-537. [Link]

• Rollas, S. (2010). Reduction of aromatic and heteroaromatic azo compounds with hydrazine hydrate. Marmara Pharmaceutical Journal, 14, 41-46. [Link]

Sources

• 1. CN106588758B - Synthesis process of 2-hydrazinopyridine derivative - Google Patents [patents.google.com]
• 2. 2-Hydrazinopyridine synthesis - chemicalbook [chemicalbook.com]
• 3. Selective Reduction of Halogenated Nitroarenes with Hydrazine Hydrate in the Presence of Pd/C - PMC [pmc.ncbi.nlm.nih.gov]
• 4. d-nb.info [d-nb.info]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Selective Reduction of Halogenated Nitroarenes with Hydrazine Hydrate in the Presence of Pd/C [organic-chemistry.org]
• 7. ijrar.org [ijrar.org]
• 8. experts.arizona.edu [experts.arizona.edu]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Neutralization and Isolation of 2-Hydrazinyl-3-nitropyridine Free Base from Hydrochloride Salt

[1]

Executive Summary

This guide details the procedure for converting 2-hydrazinyl-3-nitropyridine hydrochloride (CAS: 15367-16-5 (free base)) to its free base form.[1] While the hydrochloride salt offers superior shelf-stability and resistance to oxidation, the free base is often required for nucleophilic attacks in heterocyclic synthesis (e.g., formation of triazolopyridines or pyrazolopyridines). This protocol prioritizes safety due to the energetic nature of the nitro group and the toxicity of hydrazine derivatives.

Chemical Context & Rationale

Why Neutralize?

• Reactivity: The protonated hydrazinyl group (R-NH-NH

  ) is non-nucleophilic.[1] To participate in condensation reactions (e.g., with aldehydes or isothiocyanates), the terminal nitrogen must be unmasked as a free amine.[1]

• Solubility: The hydrochloride salt is water-soluble and polar.[1] The free base is lipophilic, facilitating extraction into organic solvents for anhydrous downstream applications.

Mechanism:

(Where Py = 3-nitropyridine core)[1]

Safety Assessment (Critical)

Hazard Class	Risk Description	Mitigation Strategy
Hydrazine Toxicity	Potential carcinogen; skin sensitizer.[1]	Double-gloving (Nitrile), fume hood mandatory.[1] Destruct waste with bleach.[1]
Energetic Group	3-Nitro group adds shock/thermal sensitivity.[1]	Do NOT heat dry solids >60°C. Avoid metal spatulas if dry.[1]
Corrosivity	HCl salt is acidic; Base is caustic.[1]	Wear safety glasses and lab coat.[1]

Reagents and Equipment

Reagents:

• 2-Hydrazinyl-3-nitropyridine hydrochloride (Starting Material)[1]

• Saturated Sodium Bicarbonate (

  ) or 10% Sodium Carbonate ( )[1]

• Ethyl Acetate (EtOAc) or Dichloromethane (DCM) (HPLC Grade)[1]

• Deionized Water[1]

• Brine (Saturated NaCl)[1]

Equipment:

• pH Meter or broad-range pH strips (0-14)[1]

• Vacuum filtration setup (Buchner funnel)[1]

• Rotary Evaporator (bath temp < 40°C)[1]

• Separatory Funnel[1][2]

Experimental Protocols

Method A: Aqueous Precipitation (Scale-Up Friendly)

Best for: Large batches (>5g) where the free base is known to be water-insoluble.[1]

• Dissolution: Suspend the hydrochloride salt in minimum deionized water (approx. 10 mL/g).[1] Stir until fully dissolved. The solution will likely be acidic (pH ~1-2).[1]

• Neutralization:

  • Place the vessel in an ice bath (0-5°C) to control exotherm and maximize precipitation.[1]

  • Slowly add Saturated

    dropwise with vigorous stirring.

  • Endpoint: Continue addition until pH reaches 8.5 – 9.0.

  • Observation: The solution should turn turbid as the yellow/orange free base precipitates.

• Aging: Stir at 0°C for 30 minutes to ensure complete crystallization.

• Isolation: Filter the solid using a sintered glass funnel.

• Washing: Wash the cake with cold water (

  ) to remove inorganic salts.

• Drying: Dry under high vacuum at room temperature. Do not use an oven due to thermal instability.[1]

Method B: Biphasic Extraction (High Purity)

Best for: High-purity requirements or if the free base is partially water-soluble.[1]

• Suspension: Suspend the salt in Ethyl Acetate (20 mL/g).

• Basification: Add an equal volume of Saturated

  or 1M NaOH (use NaOH only if rapid neutralization is needed, but watch for hydrolysis).

• Extraction: Shake vigorously in a separatory funnel. The solid should dissolve as it neutralizes and partitions into the organic layer.

  • Check: The aqueous layer pH should be >9.[1] If not, add more base.[1]

• Separation: Collect the organic layer.[1] Re-extract the aqueous layer once with fresh EtOAc.[1]

• Washing: Wash combined organics with Brine (1x).

• Drying: Dry over anhydrous

  or , filter, and concentrate in vacuo (Bath < 40°C).

Method C: In-Situ Neutralization (Process Efficiency)

Best for: One-pot synthesis where isolation is unnecessary.[1]

• Setup: Charge the reaction vessel with the hydrochloride salt and the solvent for the next step (e.g., Ethanol, DMF).

• Base Addition: Add 1.1 - 1.2 equivalents of an organic base:

  • Triethylamine (Et3N) or Diisopropylethylamine (DIPEA) .[1]

• Reaction: Stir for 15 minutes. The mixture will contain the free base and the amine-hydrochloride salt (e.g.,

  ).

• Proceed: Add the electrophile (e.g., aldehyde) directly to this mixture.[1]

Process Workflow Visualization

Figure 1: Decision matrix and workflow for the neutralization of 2-hydrazinyl-3-nitropyridine hydrochloride.

Analytical Validation

To ensure the neutralization was successful, perform the following checks:

Technique	Expected Observation (Free Base)
Visual	Transformation from white/pale salt to Deep Yellow/Orange solid.
Solubility	Product should be soluble in EtOAc/DCM; insoluble in water (mostly).[1]
1H NMR (DMSO-d6)	Chemical Shift Change: The pyridine ring protons will shift upfield (shielding) compared to the cationic salt form.[1] Disappearance of broad HCl proton signal (>10 ppm).[1]
Melting Point	Free base MP is approx 205-206°C (Note: Literature values vary by isomer purity; verify against internal standard).[1]

Troubleshooting

• Problem: No precipitate forms in Method A.

  • Cause: Solution too dilute or pH not high enough.[1]

  • Fix: Concentrate solution or increase pH to 10 using

    .[1]

• Problem: Product "oils out" instead of crystallizing.

  • Cause: Impurities or temperature too high.[1]

  • Fix: Scratch the glass with a rod to induce nucleation, cool to -20°C, or switch to Method B (Extraction).[1]

• Problem: Low Yield.

  • Cause: Product solubility in water.[1][3]

  • Fix: Saturate the aqueous layer with NaCl (salting out) before filtration or extraction.[1]

References

• PubChem. (n.d.).[1] 2-hydrazinyl-3-nitropyridine.[1][4][5][6][7] National Library of Medicine.[1] Retrieved October 26, 2023, from [Link][1]

• Organic Chemistry Portal. (n.d.).[1] Synthesis of Hydrazine Derivatives. Retrieved October 26, 2023, from [Link][1]

Sources

• 1. 2-Hydrazino-5-nitropyridine | 6343-98-2 [sigmaaldrich.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. assets.thermofisher.cn [assets.thermofisher.cn]
• 4. 2-HYDRAZINO-3-NITROPYRIDINE synthesis - chemicalbook [chemicalbook.com]
• 5. 15367-16-5|2-Hydrazinyl-3-nitropyridine|BLD Pharm [bldpharm.com]
• 6. PubChemLite - 2-hydrazinyl-3-nitropyridine (C5H6N4O2) [pubchemlite.lcsb.uni.lu]
• 7. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]

Application Notes and Protocols: 2-Hydrazinyl-3-nitropyridine as a Versatile Heterocyclic Building Block

Abstract

2-Hydrazinyl-3-nitropyridine is a pivotal bifunctional building block in synthetic and medicinal chemistry. Its structure, characterized by a highly nucleophilic hydrazine moiety at the 2-position and a potent electron-withdrawing nitro group at the 3-position of the pyridine ring, confers unique reactivity. This combination makes it an exceptionally valuable precursor for the construction of a wide array of fused heterocyclic systems, particularly those with significant pharmacological interest. The electron-deficient nature of the pyridine ring, enhanced by the nitro group, also influences the reactivity of the hydrazine group, making it a versatile reagent for cyclocondensation reactions. This guide provides an in-depth exploration of its synthesis, key applications, and detailed, field-proven protocols for its use in the synthesis of pyrazolopyridine and pyridotriazine scaffolds.

Introduction: The Strategic Value of 2-Hydrazinyl-3-nitropyridine

The pyridine nucleus is a "privileged structural motif" in drug design, appearing in a significant percentage of FDA-approved pharmaceuticals.[1][2] Nitropyridines, in particular, serve as readily available precursors for a diverse range of complex heterocyclic systems with demonstrated biological activities, including antitumor and antiviral properties.[1][3]

2-Hydrazinyl-3-nitropyridine capitalizes on this foundation by introducing a hydrazine functional group (-NHNH₂). Hydrazines are powerful and versatile reagents in organic synthesis, primarily for their ability to act as a binucleophile in cyclocondensation reactions to form stable heterocyclic rings.[4][5] The strategic placement of the hydrazine and nitro groups in 2-hydrazinyl-3-nitropyridine creates a powerful synthon for generating fused heterocycles where the newly formed ring is annulated to the pyridine core, a common strategy in the development of novel therapeutic agents.

This document serves as a comprehensive guide for researchers, outlining the synthesis of this key building block and providing detailed protocols for its most important applications, with a focus on the causal relationships behind the experimental choices.

Synthesis of 2-Hydrazinyl-3-nitropyridine

The most direct and high-yielding synthesis of 2-hydrazinyl-3-nitropyridine involves the nucleophilic aromatic substitution (SNAr) of a suitable 2-halopyridine, typically 2-chloro-3-nitropyridine.

Mechanistic Rationale

The pyridine ring is inherently electron-deficient. The presence of the strongly electron-withdrawing nitro group (-NO₂) at the 3-position further depletes electron density from the ring, particularly at the ortho (2- and 4-) positions. This pronounced electrophilic character makes the carbon at the 2-position highly susceptible to attack by nucleophiles. Hydrazine hydrate, a potent nucleophile, readily displaces the chloride leaving group to form the desired product in excellent yield.

Experimental Workflow: Synthesis

The following diagram outlines the typical laboratory workflow for the synthesis and purification of 2-hydrazinyl-3-nitropyridine.

Caption: Workflow for the synthesis of 2-hydrazinyl-3-nitropyridine.

Detailed Protocol: Synthesis of 2-Hydrazinyl-3-nitropyridine

This protocol is adapted from a procedure reported in the patent literature, which demonstrates a high-yielding synthesis.[6]

Materials:

• 2-Chloro-3-nitropyridine

• Hydrazine hydrate (e.g., 80% solution in water)

• Acetonitrile (CH₃CN)

• Round-bottom flask, magnetic stirrer, ice bath, rotary evaporator

Procedure:

• In a 1 L round-bottom flask, dissolve 2-chloro-3-nitropyridine (50 g, 316 mmol) in acetonitrile (500 mL).

• Cool the solution to 0 °C using an ice bath while stirring.

• Slowly add hydrazine hydrate (e.g., 28 g of ~85% hydrate, ~474 mmol, 1.5 equivalents) to the cooled solution. The addition should be dropwise to control any exotherm.

• Remove the ice bath and allow the reaction mixture to warm to room temperature (approx. 20 °C).

• Continue stirring for 20 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is fully consumed.

• Upon completion, concentrate the reaction mixture under reduced pressure using a rotary evaporator.

• The resulting yellow solid is 2-hydrazinyl-3-nitropyridine. The reported yield is essentially quantitative (48 g, ~100%).[6] The product is often of sufficient purity for subsequent steps, but can be recrystallized from ethanol if necessary.

Trustworthiness Note: The use of a slight excess of hydrazine hydrate ensures the complete consumption of the starting chloropyridine.[7] The reaction is robust and the product often precipitates, simplifying isolation. Confirmation of the product's identity can be achieved via Mass Spectrometry, which should show the expected molecular ion peak [M+H]⁺ at m/z 155.1.[6]

Key Application: Synthesis of Fused Pyrazole Derivatives

One of the most powerful applications of 2-hydrazinyl-3-nitropyridine is in the synthesis of[1][6][8]triazolo[4,3-a]pyridines and related pyrazole-fused systems through cyclocondensation reactions. The reaction with 1,3-dicarbonyl compounds, a classic Knorr pyrazole synthesis, is particularly effective.[9][10]

Mechanistic Pathway: Knorr Pyrazole Synthesis

The reaction proceeds via a well-established mechanism. The more nucleophilic terminal nitrogen of the hydrazine attacks one of the carbonyl groups of the 1,3-dicarbonyl compound. This is followed by an intramolecular cyclization where the second nitrogen atom of the hydrazine attacks the remaining carbonyl group. The final step is a dehydration event, which results in the formation of the stable, aromatic pyrazole ring.

Caption: Mechanism of the Knorr pyrazole synthesis.

Detailed Protocol: Synthesis of 1-(3-Nitropyridin-2-yl)-3,5-dimethyl-1H-pyrazole

This protocol describes a general and reliable method for the cyclocondensation of 2-hydrazinyl-3-nitropyridine with acetylacetone (a 1,3-diketone).[11]

Materials:

• 2-Hydrazinyl-3-nitropyridine

• Acetylacetone (2,4-pentanedione)

• Absolute Ethanol

• Glacial Acetic Acid (catalytic amount)

• Standard reflux apparatus

Procedure:

• In a round-bottom flask equipped with a reflux condenser, dissolve 2-hydrazinyl-3-nitropyridine (1.0 mmol, 154 mg) and acetylacetone (1.1 mmol, 110 mg, ~112 µL) in absolute ethanol (20 mL).

• Add a catalytic amount of glacial acetic acid (2-3 drops) to the mixture. The acid catalyzes the initial condensation step.

• Heat the reaction mixture to reflux (approx. 78 °C) and maintain for 4-6 hours.

• Monitor the reaction progress by TLC (e.g., using a 1:1 mixture of ethyl acetate and hexanes as eluent).

• After the reaction is complete, allow the mixture to cool to room temperature.

• Pour the cooled reaction mixture into ice-cold water (100 mL) with stirring.

• Collect the resulting precipitate by vacuum filtration. Wash the solid with cold water to remove any residual acid and unreacted starting materials.

• Dry the crude product. Further purification can be achieved by recrystallization from ethanol to afford the pure pyrazole derivative.

Data Presentation: Representative Cyclocondensation Reactions

The reaction of 2-hydrazinyl-3-nitropyridine is adaptable to various dicarbonyl compounds. The table below summarizes expected outcomes for the synthesis of pyrazole and pyrazoline derivatives.

3-Carbon Precursor	Reagent Class	Expected Product Core	Typical Conditions	Ref.
Acetylacetone	1,3-Diketone	3,5-Dimethylpyrazole	EtOH, Acetic Acid (cat.), Reflux	[11]
Ethyl Acetoacetate	β-Ketoester	3-Methyl-5-pyrazolone	EtOH, Acetic Acid (cat.), Reflux	[10]
Chalcone (α,β-unsaturated ketone)	α,β-Unsaturated Carbonyl	5-Aryl-3-phenyl-2-pyrazoline	EtOH, Reflux	[12][13]
1,1,3,3-Tetramethoxypropane	Masked Malondialdehyde	Unsubstituted Pyrazole	Acidic Hydrolysis then Condensation	[8]

Conclusion

2-Hydrazinyl-3-nitropyridine is a high-value, readily synthesized building block that serves as a gateway to complex, nitrogen-rich fused heterocyclic systems. Its predictable reactivity in cyclocondensation reactions, particularly with 1,3-dicarbonyl compounds, makes it an indispensable tool for researchers in medicinal chemistry and drug development. The protocols provided herein are robust, scalable, and grounded in established chemical principles, offering a reliable foundation for the synthesis of novel molecular entities.

References

• Elguero, J., Goya, P., & Páez, J. A. (1987). The reaction between hydrazines and β-dicarbonyl compounds: Proposal for a mechanism. Journal of Molecular Structure: THEOCHEM, 150, 111-124. Available from: [Link][8]

• Dotsenko, V. V., Krivokolysko, S. G., & Litvinov, V. P. (2018). Synthesis of 2-Hydrazinylpyridine-3,4-dicarbonitriles and Their Reaction with Salicylaldehyde Derivatives. Chemistry of Heterocyclic Compounds, 54(7), 654-661. Available from: [Link][14]

• Aksenov, N. A., Aksenova, I. V., & Rubin, M. (2021). Nitropyridines in the Synthesis of Bioactive Molecules. Molecules, 26(9), 2764. Available from: [Link][1][3]

• ResearchGate. (2014). Does anyone have experience in the large scale synthesis of 2-Hydrazinopyridine? ResearchGate. Available from: [Link][15]

• Abad, J., et al. (2020). Synthesis and Microbiological Activities of 3-Nitropyrazolo-[1,5-d][1][6][8]triazin-7(6H). Molecules, 25(18), 4285. Available from: [Link]

• Google Patents. (2019). CN106588758B - Synthesis process of 2-hydrazinopyridine derivative. Available from: [7]

• Aksenov, N. A., et al. (2020). Synthesis of 2-Methyl-3-nitropyridines, 2-Styryl-3-nitropyridines and Their Reactions with S-Nucleophiles. Molecules, 25(22), 5349. Available from: [Link][16]

• Fesat, H., et al. (2022). Hydrazides as Powerful Tools in Medicinal Chemistry: Synthesis, Reactivity, and Biological Applications. Molecules, 27(19), 6543. Available from: [Link][4]

• Dömling, A., et al. (2020). Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. Beilstein Journal of Organic Chemistry, 16, 2146-2185. Available from: [Link][9]

• Schmalz, H.-G., et al. (2011). A practical two-step procedure for the preparation of enantiopure pyridines. Beilstein Journal of Organic Chemistry, 7, 904-916. Available from: [Link]

• Glavač, D., et al. (2020). Synthesis of Hydrazinylpyridines via Nucleophilic Aromatic Substitution and Further Transformation to Bicyclo[2.2.2]octenes Fused with Two N-Aminosuccinimide Moieties. Molecules, 25(3), 698. Available from: [Link][17]

• Maldonado, E., et al. (2018). Synthesis of New 1,3,5-Triazine-Based 2-Pyrazolines as Potential Anticancer Agents. Molecules, 23(8), 1941. Available from: [Link][12]

• Organic Chemistry Portal. (2005). Microwave Chemistry: Cyclocondensation of Hydrazine Derivatives. Organic-Chemistry.org. Available from: [Link]

• Ota, K., et al. (2021). Synthesis of Nitroaromatic Compounds via Three-Component Ring Transformations. Molecules, 26(11), 3329. Available from: [Link][18]

• Google Patents. (2017). CN106588758A - Synthetic process for 2-hydrazinylpyridine derivative.

• University of Miami. Synthesis of Some Pyrimidine, Pyrazole, and Pyridine Derivatives and Their Reactivity Descriptors. University of Miami. Available from: [Link][13]

• Al-Zaydi, K. M. (2010). Novel Synthesis of Hydrazide-Hydrazone Derivatives and Their Utilization in the Synthesis of Coumarin, Pyridine, Thiazole and Thiophene Derivatives with Antitumor Activity. Molecules, 16(12), 10447-10458. Available from: [Link][19]

• Der Pharma Chemica. (2012). Synthesis, characterization and antibacterial evaluation of novel 2- pyrazoline derivatives. Der Pharma Chemica, 4(2), 754-759. Available from: [Link]

• Alcaide, B., et al. (2007). Synthesis of 3,5-disubstituted pyrazoles via cyclocondensation of 1,2-allenic ketones with hydrazines. Organic & Biomolecular Chemistry, 5(15), 2495-2499. Available from: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. lifechemicals.com [lifechemicals.com]
• 3. Nitropyridines in the Synthesis of Bioactive Molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Hydrazides as Powerful Tools in Medicinal Chemistry: Synthesis, Reactivity, and Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Hydrazine Building Blocks - Enamine [enamine.net]
• 6. 2-HYDRAZINO-3-NITROPYRIDINE synthesis - chemicalbook [chemicalbook.com]
• 7. CN106588758B - Synthesis process of 2-hydrazinopyridine derivative - Google Patents [patents.google.com]
• 8. researchgate.net [researchgate.net]
• 9. Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. mdpi.com [mdpi.com]
• 13. Research Portal [scholarship.miami.edu]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. mdpi.com [mdpi.com]
• 17. researchgate.net [researchgate.net]
• 18. Synthesis of Nitroaromatic Compounds via Three-Component Ring Transformations - PMC [pmc.ncbi.nlm.nih.gov]
• 19. mdpi.com [mdpi.com]

Advanced Application Note: Synthesis, Mechanistic Causality, and Validation of Schiff Bases Derived from 2-Hydrazinyl-3-nitropyridine

Executive Summary

2-Hydrazinyl-3-nitropyridine (and its substituted analogs, such as 6-ethoxy-2-hydrazinyl-3-nitropyridine) serves as a highly versatile bifunctional scaffold in modern medicinal chemistry. The primary utility of this compound lies in its ability to undergo condensation reactions with carbonyl compounds to form stable Schiff bases (hydrazones). These structural motifs are critical in the development of targeted therapeutics, including highly selective Monoamine Oxidase (MAO) inhibitors [1] and potent anti-inflammatory agents like DMPNP (2-(3,5-dimethyl-1H-pyrazol-1-yl)-3-nitropyridine) used in experimental colitis treatments [2]. This guide details the mechanistic rationale, self-validating synthetic protocols, and analytical benchmarks for generating these valuable intermediates.

Mechanistic Causality & Design Rationale

The synthesis of a Schiff base from 2-hydrazinyl-3-nitropyridine is driven by the nucleophilic addition of the hydrazine moiety to an electrophilic carbonyl carbon. However, the regioselectivity of this attack is strictly dictated by the electronic environment of the pyridine ring[3].

• Electronic Deactivation : The nitro group at the 3-position exerts a strong electron-withdrawing effect (-I and -M effects) on the pyridine ring. This severely depletes the electron density of the internal secondary amine (-NH-) of the hydrazine group, rendering it non-nucleophilic. Consequently, the terminal primary amine (-NH2) acts as the exclusive nucleophilic center.

• Acid Catalysis : The reaction is typically conducted in a polar protic solvent (ethanol) with a catalytic amount of glacial acetic acid or sulfuric acid[2]. The acid protonates the carbonyl oxygen, increasing the electrophilicity of the carbonyl carbon and lowering the activation energy for the initial nucleophilic attack.

• Thermodynamic Sink : The subsequent elimination of water (dehydration) from the carbinolamine intermediate is driven by the extended

  -conjugation of the resulting azomethine (C=N) bond with the pyridine and aromatic rings, providing a thermodynamic sink that pushes the equilibrium toward the final product.

Mechanistic pathway of Schiff base formation from 2-hydrazinyl-3-nitropyridine.

Divergent Synthetic Workflows

Depending on the carbonyl electrophile chosen, 2-hydrazinyl-3-nitropyridine can be directed toward linear Schiff bases (hydrazones) or cyclized heterocyclic systems (pyrazoles).

Divergent synthetic applications of 2-hydrazinyl-3-nitropyridine in drug discovery.

Self-Validating Experimental Protocol

The following protocol describes the synthesis of N-pyridyl-hydrazones using 6-ethoxy-2-hydrazinyl-3-nitropyridine as a representative scaffold [4]. The procedure is designed with integrated in-process controls to ensure self-validation at each step.

Reagents:

• 6-Ethoxy-2-hydrazinyl-3-nitropyridine (1.0 equiv)

• Aromatic aldehyde (e.g., benzaldehyde, 4-dimethylaminobenzaldehyde) (1.1 equiv)

• Absolute ethanol (solvent)

• Glacial acetic acid (catalyst)

Step-by-Step Methodology:

• Preparation of the Reaction Mixture : In a round-bottom flask, dissolve 1.0 mmol of 6-ethoxy-2-hydrazinyl-3-nitropyridine in 15 mL of absolute ethanol[4]. Causality: Ethanol provides optimal solubility for both the starting materials and the carbinolamine intermediate, while allowing the less soluble Schiff base product to precipitate upon cooling.

• Catalyst and Electrophile Addition : Add 1.1 mmol of the selected aromatic aldehyde, followed by 2-3 drops of glacial acetic acid. Causality: The slight excess of aldehyde ensures complete consumption of the hydrazine, preventing difficult downstream purifications. The acid activates the carbonyl carbon for nucleophilic attack.

• Reflux and In-Process Monitoring (Self-Validation) : Heat the mixture to reflux (approx. 78 °C) for 3 hours[4].

  • Visual Cue: Observe a distinct color shift from pale yellow to deep yellow, orange, or red. This bathochromic shift confirms the formation of the extended conjugated

    -system of the Schiff base.

  • TLC Validation: Monitor the reaction via Thin Layer Chromatography (Eluent: Hexane/Ethyl Acetate 7:3). The disappearance of the lower-Rf hydrazine spot and the appearance of a new, highly UV-active higher-Rf spot validates complete conversion.

• Isolation : Allow the reaction mixture to cool to room temperature, then transfer to an ice bath for 30 minutes to maximize crystallization. Filter the resulting precipitate under vacuum[4].

• Purification : Wash the filter cake with cold ethanol (2 x 5 mL) to remove unreacted aldehyde and trace impurities. Recrystallize from hot ethanol to yield the analytically pure Schiff base[4].

Quantitative Data & Analytical Benchmarks

To validate the success of the synthesis, specific spectroscopic markers must be met. The disappearance of the carbonyl C=O stretch (~1700 cm⁻¹) and the appearance of the azomethine C=N stretch (~1600–1620 cm⁻¹) in FT-IR are primary indicators [1]. In ¹H-NMR, the azomethine proton (N=CH) appears as a distinct singlet in the downfield region (8.00–8.90 ppm)[4].

Table 1: Reaction Yields and Key Analytical Markers for Selected N-Pyridyl-Hydrazones

Carbonyl Reactant	Target Compound	Yield (%)	Melting Point (°C)	¹H-NMR Azomethine Shift (δ, ppm)
Benzaldehyde	2-(2-Benzylidenehydrazinyl)-6-ethoxy-3-nitropyridine	84	168	8.60 (s, 1H, N=CH)
4-Dimethylaminobenzaldehyde	6-Ethoxy-2-[2-(4-dimethylaminobenzylidene)hydrazinyl]-3-nitropyridine	89	192	8.42 (s, 1H, N=CH)
Furan-2-carbaldehyde	6-Ethoxy-2-[2-((furan-2-yl)methylene)hydrazinyl]-3-nitropyridine	77	155	8.07 (s, 1H, N=CH)

Data summarized from the synthesis and biological evaluation of MAO inhibitors [4].

References

• Turan-Zitouni, G., et al. (2018). "Design, Synthesis and Biological Evaluation of Novel N-Pyridyl-Hydrazone Derivatives as Potential Monoamine Oxidase (MAO) Inhibitors." Molecules, 23(1), 134. URL:[Link]

• Alqudah, A., et al. (2024). "Therapeutic potential of a novel pyrazolyl-pyridine derivative in the treatment of experimental colitis." Future Medicinal Chemistry, 16(19), 1971-1982. URL:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Therapeutic potential of a novel pyrazolyl-pyridine derivative in the treatment of experimental colitis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chemistry-chemists.com [chemistry-chemists.com]
• 4. mdpi.com [mdpi.com]

Application Note: A Practical Guide to the Catalytic Hydrogenation of 2-Hydrazinyl-3-Nitropyridine

Abstract

This comprehensive application note provides a detailed protocol and in-depth scientific rationale for the catalytic hydrogenation of 2-hydrazinyl-3-nitropyridine to synthesize 2,3-diaminopyridine. This pivotal chemical transformation is a cornerstone in the synthesis of various pharmaceutical and agrochemical compounds. This guide is intended for researchers, scientists, and drug development professionals, offering practical insights into reaction mechanisms, catalyst selection, safety protocols, and analytical validation.

Introduction: The Significance of 2,3-Diaminopyridine

2,3-Diaminopyridine is a crucial molecular scaffold and a versatile building block in medicinal chemistry and material science. Its unique structure, featuring vicinal amino groups on a pyridine ring, allows for the construction of fused heterocyclic systems like imidazo[4,5-b]pyridines.[1][2] These derivatives have shown significant potential as anticancer, antiviral, and antimicrobial agents.[1] Furthermore, 2,3-diaminopyridine and its derivatives are utilized in the development of agrochemicals, specialized dyes, and advanced polymers.[3]

The synthesis of 2,3-diaminopyridine via the reduction of a nitro-substituted precursor is a common and effective strategy. Catalytic hydrogenation, in particular, offers a clean and efficient method for this transformation, avoiding the use of harsh or stoichiometric reducing agents.[4]

Reaction Mechanism and Catalyst Selection

The catalytic hydrogenation of 2-hydrazinyl-3-nitropyridine involves the reduction of the nitro group to a primary amine and the reductive cleavage of the N-N bond in the hydrazinyl group. The reaction proceeds through a series of complex intermediates on the surface of a heterogeneous catalyst.[5]

The general mechanism for nitro group reduction involves the adsorption of the nitro compound and molecular hydrogen onto the catalyst surface. The hydrogen molecule dissociates into highly reactive hydrogen atoms, which then sequentially reduce the nitro group, likely through nitroso and hydroxylamine intermediates, to the final amine product.[5]

Catalyst Choice: Raney Nickel vs. Palladium on Carbon (Pd/C)

Both Raney Nickel and Palladium on Carbon (Pd/C) are highly effective catalysts for the hydrogenation of nitro compounds.[6][7][8]

• Raney Nickel: This sponge-like nickel-aluminum alloy is a cost-effective and highly active catalyst for a wide range of hydrogenations, including the reduction of nitro groups and nitriles.[6][9][10] It is particularly effective in situations where hydroxylamine accumulation can be an issue.[5] However, Raney Nickel is pyrophoric and must be handled with extreme care under an inert atmosphere or as a slurry.[5][11]

• Palladium on Carbon (Pd/C): Pd/C is a versatile and widely used hydrogenation catalyst known for its high activity and selectivity.[7][8] It is often preferred for its ability to catalyze reductions under milder conditions compared to other catalysts.[7] Like Raney Nickel, Pd/C can be pyrophoric, especially after use and when dry, and requires careful handling.[11][12]

For the hydrogenation of 2-hydrazinyl-3-nitropyridine, a published patent demonstrates a successful procedure using Raney Nickel, making it a reliable choice for this specific transformation.[2]

Safety Considerations: Taming the Risks of Hydrogenation

Catalytic hydrogenations are inherently hazardous due to the use of flammable hydrogen gas, often under pressure, and pyrophoric catalysts.[11][13] The reduction of nitro compounds also presents a thermal runaway risk due to the exothermic nature of the reaction and the potential for the accumulation of unstable intermediates like hydroxylamines.[13][14]

Essential Safety Protocols:

• Proper Equipment: All hydrogenations must be conducted in a well-ventilated fume hood, behind a blast shield, using appropriate high-pressure reaction vessels such as a Parr shaker or a stainless-steel autoclave.[12][13]

• Inert Atmosphere: The reaction vessel must be thoroughly purged with an inert gas (e.g., nitrogen or argon) to remove all oxygen before the introduction of hydrogen.[12][13][15]

• Catalyst Handling: Pyrophoric catalysts like Raney Nickel and dry Pd/C must be handled under an inert atmosphere or as a wet slurry to prevent spontaneous ignition upon contact with air.[11] Used catalyst should be carefully quenched with water and disposed of in a dedicated, sealed waste container.

• Monitoring and Control: The reaction temperature and pressure should be carefully monitored. A sudden increase in temperature could indicate a runaway reaction.[13]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, a flame-resistant lab coat, and gloves.

Experimental Protocol: Synthesis of 2,3-Diaminopyridine

This protocol is adapted from a documented procedure and provides a reliable method for the synthesis of 2,3-diaminopyridine.[2]

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
2-Hydrazinyl-3-nitropyridine	≥97%	Commercially Available	Starting material.
Raney Nickel (slurry in water)	Active Catalyst	Commercially Available	Pyrophoric; handle with care.
Ethanol (EtOH)	Anhydrous	Commercially Available	Reaction solvent.
Celite®	---	Commercially Available	Filtration aid.
Hydrogen Gas (H₂)	High Purity	Gas Cylinder	Flammable gas.
Nitrogen Gas (N₂)	High Purity	Gas Cylinder	Inert gas for purging.

Step-by-Step Hydrogenation Procedure

• Reactor Setup: In a suitable high-pressure reactor (e.g., a Parr hydrogenation apparatus), add 10.0 g of 2-hydrazinyl-3-nitropyridine and 88 ml of ethanol.[2]

• Catalyst Addition: Under a stream of nitrogen, carefully add 2.0 g of Raney Nickel (as a water slurry) to the reaction mixture.

• Sealing and Purging: Seal the reactor and purge the system with nitrogen gas 3-5 times to remove any residual air.[13]

• Pressurization: Pressurize the reactor with hydrogen gas to an initial pressure of 60 psi.[2]

• Reaction: Stir the reaction mixture vigorously at room temperature for approximately five hours.[2] Monitor the reaction progress by observing the hydrogen uptake from the gas cylinder. The reaction is complete when hydrogen uptake ceases.[13]

• Depressurization and Purging: Once the reaction is complete, stop the stirring and carefully vent the excess hydrogen gas in a safe manner. Purge the reactor with nitrogen gas to remove any remaining hydrogen.[13]

Work-up and Purification

• Catalyst Filtration: Open the reactor and filter the reaction mixture through a pad of Celite® to remove the Raney Nickel catalyst.[2] Caution: Keep the filter cake wet with solvent to prevent the pyrophoric catalyst from igniting in the air.[12]

• Solvent Removal: Concentrate the filtrate to dryness under reduced pressure using a rotary evaporator.[2]

• Recrystallization: Recrystallize the resulting residue from benzene to afford pure 2,3-diaminopyridine as a solid.[2] The expected melting point is 115-116°C.[2]

Analytical Characterization

The identity and purity of the synthesized 2,3-diaminopyridine should be confirmed using standard analytical techniques.

Technique	Purpose	Expected Results
NMR Spectroscopy	Structural Elucidation	The ¹H NMR spectrum will show characteristic peaks for the aromatic protons and the amine protons.[16]
Mass Spectrometry	Molecular Weight Confirmation	The mass spectrum will show a molecular ion peak corresponding to the molecular weight of 2,3-diaminopyridine (109.13 g/mol ).[17][18]
Melting Point	Purity Assessment	A sharp melting point close to the literature value (115-116°C) indicates high purity.[2]
HPLC/GC	Purity and Reaction Monitoring	Chromatographic methods can be used to monitor the disappearance of the starting material and the appearance of the product, as well as to determine the final purity.[13][19][20]

Visualizing the Workflow and Reaction

Experimental Workflow Diagram

Caption: A streamlined workflow for the synthesis of 2,3-diaminopyridine.

Chemical Reaction Pathway

Caption: Catalytic hydrogenation of 2-hydrazinyl-3-nitropyridine.

Conclusion

The catalytic hydrogenation of 2-hydrazinyl-3-nitropyridine is a robust and efficient method for the synthesis of 2,3-diaminopyridine, a valuable intermediate in drug discovery and materials science. By following the detailed protocol and adhering to the stringent safety precautions outlined in this application note, researchers can confidently and safely perform this important chemical transformation. The choice of Raney Nickel as a catalyst is well-supported by existing literature, and the straightforward work-up procedure allows for the isolation of a high-purity product.

References

• Benchchem. (n.d.). Application Notes and Protocols for the Catalytic Hydrogenation of Nitroaromatic Compounds.
• Benchchem. (n.d.). A Comparative Guide to the Biological Potential of 2,3-Diamino-5-bromopyridine and Its Isomers in Drug Discovery.
• Google Patents. (n.d.). EP0159112A1 - Process for the preparation of diaminopyridines.
• Science.gov. (n.d.). raney nickel catalyst: Topics by Science.gov.
• Guidechem. (2023, January 1). What are the applications and storage methods of 2,3-Diaminopyridine? - FAQ.
• Chandra, T., & Zebrowski, J. P. (n.d.). Hazards associated with laboratory scale hydrogenations. UW-Madison Chemistry.
• Organic Syntheses. (n.d.). 2,3-diaminopyridine - Organic Syntheses Procedure.
• Organic Syntheses. (2005). A Publication of Reliable Methods for the Preparation of Organic Compounds - Working with Hazardous Chemicals.
• Stanford Environmental Health & Safety. (2023, July 15). HYDROGENATION | FACT SHEET.
• NINGBO INNO PHARMCHEM CO.,LTD. (2025, October 10). Exploring the Chemical Versatility of 2,3-Diaminopyridine: Beyond Pharmaceuticals.
• ChemicalBook. (n.d.). 2,3-Diaminopyridine(452-58-4) 1H NMR spectrum.
• Sigma-Aldrich. (n.d.). 2,3-Diaminopyridine 95 452-58-4.
• PubChem. (n.d.). 2,3-Diaminopyridine | C5H7N3 | CID 9956.
• American Chemical Society. (n.d.). Raney® Nickel: A Life-Changing Catalyst.
• FUJIFILM Wako. (n.d.). Chemoselective Reduction catalysts | [Synthesis & Materials]Products.
• Benchchem. (n.d.). Application Notes and Protocols: Catalytic Hydrogenation of Indene Derivatives.
• ACS GCI Pharmaceutical Roundtable Reagent Guides. (2026, February 25). Precious Metal Catalyst (PMC) or Nickel Catalyzed Hydrogenation.
• (n.d.). Hydrogenation SOP.
• ChemicalBook. (n.d.). 2,3-Diaminopyridine synthesis.
• Mettler Toledo. (n.d.). Catalytic Hydrogenation of Nitrobenzene to Aniline | Application Note.
• PMC. (n.d.). Selective Reduction of Halogenated Nitroarenes with Hydrazine Hydrate in the Presence of Pd/C.
• Google Patents. (n.d.). US4287365A - Reduction of aromatic nitro compounds with Raney nickel catalyst.
• Benchchem. (n.d.). Application Notes: Palladium on Carbon (Pd/C) for Catalytic Hydrogenation in Synthesis.
• ResearchGate. (n.d.). 2,3-Diaminopyridine | Request PDF.
• The Royal Society of Chemistry. (n.d.). *Complete Hydrogenation of Aromatic Compounds by Platinum Nanowire Catalysts Zhiqiang Guo,a Lei Hu,a Hsiao-hua Yu,b Xueqin Cao,a,c and Hongwei Gua.
• ACS Publications. (n.d.). Runaway Reaction Hazards in Processing Organic Nitro Compounds.
• ResearchGate. (n.d.). Hydrogenation of dinitriles over Raney ® -Ni catalyst | Download Table.
• SpectraBase. (n.d.). 2,3-Diaminopyridine - Optional[MS (GC)] - Spectrum.
• ResearchGate. (n.d.). Examples of marketed drugs containing the diaminopyridine motif.
• Google Patents. (n.d.). CN103664762A - Method for preparing 2,3-diamino pyridine.
• Google Patents. (n.d.). US3182086A - Catalytic hydrogenation of nitrosamines to hydrazines.
• Benchchem. (n.d.). Application Notes and Protocols: Catalytic Transfer Hydrogenation of Nitro Compounds with Hydrazine Hydrate.
• (2011, November 25). Palladium on Carbon (Pd/C) for Catalytic Hydrogenation of Alkenes.
• (2025, April 4). Hydrazine as a Reducing Agent in Catalytic Transfer Hydrogenation Processes.
• Hiden Analytical. (n.d.). The application of palladium catalysts for the hydrogenation of aromatic nitriles in the liquid phase.
• ResearchGate. (n.d.). (PDF) Synthesis, Characterization and NMR Studies of some 2,6-Diaminopyridine Complexes with Palladium(II), Rhodium(III) and Mercury(II).
• ATSDR. (n.d.). 6. analytical methods.
• Taylor & Francis. (n.d.). Analytical methods – Knowledge and References.
• MDPI. (2022, April 29). Establishment of Integrated Analysis Method for Probing and Reconstructing Hydrogenation Mechanism of a Model Reaction.
• (2014, April 14). Analytical Methods.
• ResearchGate. (n.d.). Catalytic hydrogenation mechanism. a) Poisoning experiments. b) Free....
• R Discovery. (2025, April 1). Hydrazine as a Reducing Agent in Catalytic Transfer Hydrogenation Processes: Up‐to‐Date Overview Approaches.
• ChemicalBook. (n.d.). 2-HYDRAZINO-3-NITROPYRIDINE synthesis.
• ResearchGate. (n.d.). Hydrogenation process operation steps | Download Scientific Diagram.
• NCBI. (n.d.). Analytical methods and achievability - Guidelines for drinking-water quality.
• YouTube. (2024, November 30). Hydrogenation Reaction Set up - Reduction of a Nitro group.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. EP0159112A1 - Process for the preparation of diaminopyridines - Google Patents [patents.google.com]
• 3. nbinno.com [nbinno.com]
• 4. Selective Reduction of Halogenated Nitroarenes with Hydrazine Hydrate in the Presence of Pd/C - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Precious Metal Catalyst (PMC) or Nickel Catalyzed Hydrogenation - Wordpress [reagents.acsgcipr.org]
• 6. raney nickel catalyst: Topics by Science.gov [science.gov]
• 7. Chemoselective Reduction catalysts | [Synthesis & Materials]Products | Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. acs.org [acs.org]
• 10. researchgate.net [researchgate.net]
• 11. chem.wisc.edu [chem.wisc.edu]
• 12. ehs.stanford.edu [ehs.stanford.edu]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. mt.com [mt.com]
• 15. chem.uci.edu [chem.uci.edu]
• 16. 2,3-Diaminopyridine(452-58-4) 1H NMR spectrum [chemicalbook.com]
• 17. 2,3-Diaminopyridine | C5H7N3 | CID 9956 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 18. spectrabase.com [spectrabase.com]
• 19. atsdr.cdc.gov [atsdr.cdc.gov]
• 20. taylorandfrancis.com [taylorandfrancis.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Hydrazinyl-3-nitropyridine

Welcome to the technical support center for the synthesis of 2-hydrazinyl-3-nitropyridine. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and optimize the synthesis of this important heterocyclic building block.[1] The primary and most established method for this synthesis is the nucleophilic aromatic substitution (SNAr) of 2-chloro-3-nitropyridine with hydrazine hydrate.[2][3] This document provides in-depth troubleshooting advice, frequently asked questions, and detailed protocols to enhance your experimental success.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis of 2-hydrazinyl-3-nitropyridine, offering explanations and actionable solutions.

Issue 1: Low or No Product Yield

Question: My reaction is showing a low yield of 2-hydrazinyl-3-nitropyridine, or the starting material, 2-chloro-3-nitropyridine, remains largely unreacted. What are the potential causes and how can I improve the conversion?

Answer:

Low product yield is a frequent challenge in the SNAr reaction for this synthesis.[4] The reactivity of the pyridine ring is influenced by several factors. The electron-withdrawing nitro group at the 3-position is crucial for activating the 2-position for nucleophilic attack.[3] However, if the reaction conditions are not optimal, the conversion can be sluggish.

Potential Causes and Solutions:

• Insufficient Reaction Temperature: SNAr reactions often require thermal energy to overcome the activation barrier.[4] If you are running the reaction at room temperature or below and observing low conversion, a gradual increase in temperature is recommended.

  • Actionable Step: Slowly heat the reaction mixture to 40-60 °C and monitor the progress by Thin Layer Chromatography (TLC). For less reactive substrates, reflux temperatures (typically 80-120 °C) may be necessary.[4]

• Inadequate Reaction Time: The reaction may simply need more time to reach completion.

  • Actionable Step: Extend the reaction time, monitoring every few hours by TLC until the starting material spot is no longer visible.[4] Reaction times can range from a few hours to over 20 hours.[2][4]

• Suboptimal Solvent Choice: The solvent plays a critical role in solubilizing the reactants and influencing the reaction rate.

  • Actionable Step: While acetonitrile and ethanol are common choices, consider exploring other polar aprotic solvents like isopropanol or dioxane if you are experiencing issues.[2][4] In some cases, running the reaction "neat" with an excess of hydrazine hydrate at elevated temperatures can be effective.[4]

• Reagent Quality: The purity of both 2-chloro-3-nitropyridine and hydrazine hydrate is paramount.

  • Actionable Step: Ensure you are using high-purity starting materials. Impurities in the 2-chloro-3-nitropyridine can inhibit the reaction, while lower concentrations of hydrazine hydrate will reduce its nucleophilicity.

Issue 2: Formation of Multiple Products and Impurities

Question: My TLC plate shows multiple spots in addition to the desired product and starting material. What are these common side products and how can I minimize their formation?

Answer:

The formation of byproducts is a common issue, particularly when using a highly reactive nucleophile like hydrazine. Understanding the potential side reactions is key to mitigating them.

Common Side Products and Minimization Strategies:

Side Product	Potential Cause	Recommended Solution
Di-substituted Pyridine	Use of a large excess of hydrazine hydrate, especially at higher temperatures.	Carefully control the stoichiometry. A slight excess of hydrazine hydrate (1.5-2 equivalents) is often sufficient.[2] Consider the slow, dropwise addition of hydrazine hydrate to the reaction mixture to maintain a low instantaneous concentration.[5]
Reduction of the Nitro Group	Hydrazine is a reducing agent, and at elevated temperatures, it can reduce the nitro group to an amino group, leading to the formation of 2-hydrazinyl-3-aminopyridine.	Maintain a lower reaction temperature if possible. If higher temperatures are necessary for the SNAr reaction, carefully monitor the reaction time to avoid prolonged heating.
Ring-opened Byproducts	Harsh reaction conditions, such as excessively high temperatures or prolonged reaction times, can lead to the degradation of the pyridine ring.[4]	Use the mildest conditions that afford a reasonable reaction rate. Monitor the reaction closely and stop it as soon as the starting material is consumed.[4]

Visualizing the Troubleshooting Workflow:

Caption: Troubleshooting workflow for low product yield.

Issue 3: Difficulties in Product Isolation and Purification

Question: I'm having trouble isolating a pure product. What are the recommended work-up and purification procedures?

Answer:

Proper isolation and purification are critical for obtaining high-quality 2-hydrazinyl-3-nitropyridine.

Recommended Protocol:

• Reaction Quenching and Product Precipitation:

  • Once the reaction is complete (as determined by TLC), cool the reaction mixture to room temperature.

  • If a precipitate has formed, this is likely your product. If not, reduce the solvent volume under reduced pressure.[4]

  • Add cold water to the residue to precipitate the product.[4] The product is typically a yellow solid.[2]

• Filtration and Washing:

  • Collect the solid by vacuum filtration.

  • Wash the solid with cold water to remove any remaining hydrazine hydrate and other water-soluble impurities.[4]

• Drying:

  • Dry the product under vacuum to remove residual water and solvent.[4]

• Recrystallization (if necessary):

  • For higher purity, the crude product can be recrystallized from a suitable solvent, such as ethanol or a mixture of ethanol and water.[4]

Frequently Asked Questions (FAQs)

Q1: What is the underlying mechanism of this reaction?

A1: The synthesis of 2-hydrazinyl-3-nitropyridine from 2-chloro-3-nitropyridine and hydrazine hydrate proceeds via a Nucleophilic Aromatic Substitution (SNAr) mechanism. The electron-withdrawing nitro group at the 3-position, along with the electronegative nitrogen atom in the pyridine ring, makes the carbon atom at the 2-position electron-deficient and thus susceptible to attack by the nucleophilic hydrazine.[3]

Visualizing the SNAr Mechanism:

Caption: Simplified SNAr mechanism for the synthesis.

Q2: What are the critical safety precautions I should take?

A2: Both hydrazine hydrate and nitropyridine derivatives are hazardous materials and must be handled with extreme care.[3]

• Hydrazine Hydrate:

  • It is toxic if swallowed, in contact with skin, and fatal if inhaled.[6] It can also cause severe skin burns, eye damage, and may cause cancer.[6]

  • Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[3]

  • Avoid heating hydrazine hydrate to high temperatures as it can form explosive mixtures with air.

• 2-Chloro-3-nitropyridine:

  • This compound is also a hazardous chemical. Standard PPE should be worn at all times.[3]

• General Precautions:

  • Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent potential oxidation of hydrazine.[4]

Q3: Can I use a different starting material instead of 2-chloro-3-nitropyridine?

A3: Yes, other 2-halopyridines can be used. 2-bromopyridine is a viable alternative and may offer increased reactivity in some cases.[5] 2-fluoro-3-nitropyridine is also a potential starting material.[7] The choice of starting material may depend on commercial availability and cost.

Q4: Are there any alternative synthetic routes to 2-hydrazinyl-3-nitropyridine?

A4: While the SNAr reaction is the most direct and common method, alternative multi-step syntheses have been reported. For example, one could theoretically start from 2-amino-3-nitropyridine, perform a diazotization reaction, and then reduce the resulting diazonium salt. However, these routes are often more complex and may result in lower overall yields.[5]

Experimental Protocol: Synthesis of 2-Hydrazinyl-3-nitropyridine

This protocol is a general guideline and may require optimization based on your specific laboratory conditions and scale.

Materials:

• 2-Chloro-3-nitropyridine

• Hydrazine hydrate (e.g., 80% solution in water)

• Acetonitrile or Ethanol

• Deionized water

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2-chloro-3-nitropyridine (1 equivalent) in acetonitrile or ethanol.

• Cool the solution to 0 °C in an ice bath.

• Slowly add hydrazine hydrate (1.5 equivalents) dropwise to the stirred solution.[2]

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 20-24 hours, or until TLC analysis indicates the consumption of the starting material.[2][4]

• Concentrate the reaction mixture under reduced pressure to remove the solvent.[2]

• Add cold deionized water to the residue to precipitate the product.

• Collect the yellow solid by vacuum filtration and wash it with cold water.[2][4]

• Dry the product under vacuum to yield 2-hydrazinyl-3-nitropyridine.

Reaction Monitoring:

• TLC System: A common eluent system for monitoring the reaction is a mixture of ethyl acetate and hexane (e.g., 1:1 v/v).[4] Visualize the spots under UV light.

References

• BEAUFOUR IPSEN TIANJIN PHARMACEUTICAL CO., LTD; AUVIN, Serge; LAVERGNE, Olivier; CHAO, Qi; CHEN, Yufeng. WO2015/100609, 2015, A1.
• BenchChem. Troubleshooting common issues in the synthesis of hydrazinylpyrimidines.
• ResearchGate. Does anyone have experience in the large scale synthesis of 2-Hydrazinopyridine?
• Sigma-Aldrich.
• BenchChem. Application Notes and Protocols for Nucleophilic Aromatic Substitution Reactions of 2-Chloro-4-methyl-3-nitropyridine.
• ResearchGate.
• Fisher Scientific.
• Arkema.
• The Royal Society of Chemistry. Supplementary Information Synthetic routes to compounds 5 and 10-19.
• Google Patents.
• DTIC. Safety and Handling of Hydrazine.
• CymitQuimica. CAS 15367-16-5: 2-HYDRAZINO-3-NITROPYRIDINE.
• PMC. Readily accessible sp3-rich cyclic hydrazine frameworks exploiting nitrogen fluxionality.
• Semantic Scholar. The reaction of 2-hydrazino-3-(I!-pyrrol-I-yllpyridine acetone affords 2-(3.5-dimethyl-1~-pyrazol-l-yl1-3-(1.

Sources

• 1. CAS 15367-16-5: 2-HYDRAZINO-3-NITROPYRIDINE | CymitQuimica [cymitquimica.com]
• 2. 2-HYDRAZINO-3-NITROPYRIDINE synthesis - chemicalbook [chemicalbook.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. durhamtech.edu [durhamtech.edu]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Support Center: 2-Hydrazinyl-3-nitropyridine Hydrochloride

Welcome to the technical support guide for 2-Hydrazinyl-3-nitropyridine hydrochloride. This resource is designed for researchers, chemists, and drug development professionals to provide practical, field-tested advice for handling this compound, with a specific focus on its solubility characteristics in Dimethyl Sulfoxide (DMSO). Our goal is to move beyond simple data points, offering insights into the chemical principles at play to empower you to troubleshoot and optimize your experimental workflows effectively.

Frequently Asked Questions (FAQs)

Q1: What is the documented solubility of 2-Hydrazinyl-3-nitropyridine hydrochloride in DMSO?

Direct, quantitative solubility data (e.g., in mg/mL or mM) for 2-Hydrazinyl-3-nitropyridine hydrochloride in DMSO is not extensively reported in peer-reviewed literature or standard chemical supplier documentation. However, based on the behavior of analogous heterocyclic and hydrazine-containing compounds, it is expected to be soluble in DMSO.[1][2] The free base, 2-Hydrazinyl-3-nitropyridine, is a solid at room temperature.[3] The hydrochloride salt form is designed to improve solubility in polar solvents.

For practical purposes, achieving a stock solution in the range of 10-50 mM in anhydrous DMSO is a reasonable starting point for most biological and chemical applications. Complete dissolution may require the use of physical methods as outlined in our recommended protocol below.

Q2: My DMSO solution of the compound is yellow. Does this indicate degradation?

A yellow to orange or even brownish color is normal for solutions of this compound. The parent molecule, 2-Hydrazinyl-3-nitropyridine, is described by suppliers as a dark yellow or orange crystalline solid.[3] This coloration is due to the chromophoric nature of the nitropyridine ring system.

However, it is crucial to distinguish between the initial color and a change in color over time. A progressive darkening of the solution, especially when stored at room temperature or exposed to light, can be an indicator of degradation.[4] Hydrazine moieties are susceptible to oxidation, which can lead to the formation of colored byproducts.[4] For maximum reproducibility, always use freshly prepared solutions.

Q3: What are the optimal storage conditions for the solid compound and its DMSO stock solution?

Proper storage is critical to maintaining the integrity of 2-Hydrazinyl-3-nitropyridine hydrochloride.

• Solid Compound: The compound should be stored in a tightly sealed container in a freezer at -20°C.[5][6] To prevent oxidation and reaction with atmospheric moisture, storing under an inert atmosphere (e.g., argon or nitrogen) is highly recommended.

• DMSO Stock Solution: Prepare stock solutions fresh whenever possible. If storage is unavoidable, aliquot the solution into small-volume, tightly sealed vials (to minimize headspace and repeated freeze-thaw cycles) and store at -80°C.[2] Before sealing, flushing the vial with an inert gas can further prolong stability. We do not recommend storing aqueous dilutions for more than a day.[1]

The rationale behind these stringent conditions is the inherent reactivity of the hydrazine functional group, which is prone to oxidation, and the potential for the entire molecule to be sensitive to light and temperature.[4]

Experimental Protocols & Data

Physicochemical Properties Summary

Property	Value	Source(s)
Compound Name	2-Hydrazinyl-3-nitropyridine hydrochloride	-
Parent Compound	2-Hydrazinyl-3-nitropyridine	[3][7]
CAS Number (Free Base)	15367-16-5	[3][5][7]
Molecular Formula (Free Base)	C₅H₆N₄O₂	[3][7]
Molecular Weight (Free Base)	154.13 g/mol	[7]
Appearance (Free Base)	Dark yellow/orange crystalline solid	[3]
Solubility in DMSO	No quantitative data available. Expected to be soluble with assistance.	-

Protocol: Preparation of a 10 mM Stock Solution in DMSO

This protocol is designed to be a self-validating system for achieving complete dissolution while minimizing the risk of compound degradation.

• Pre-Experiment Preparation:

  • Allow the vial of 2-Hydrazinyl-3-nitropyridine hydrochloride to equilibrate to room temperature for at least 20 minutes before opening. This prevents condensation of atmospheric moisture onto the solid, which can compromise stability.

  • Use a new, sealed bottle of anhydrous (or low-water content) DMSO. Hygroscopic DMSO can significantly impact the solubility of certain compounds.[2]

• Weighing and Initial Mixing:

  • Accurately weigh the required amount of solid in a fume hood. For 1 mL of a 10 mM solution, you would need approximately 1.91 mg of the hydrochloride salt (MW ≈ 190.59 g/mol ).

  • Add the solid to an appropriate vial (e.g., a 1.5 mL amber glass vial).

  • Add the calculated volume of anhydrous DMSO. Cap the vial tightly.

• Assisted Dissolution:

  • Vortexing: Vortex the solution vigorously for 1-2 minutes. Visually inspect for any remaining solid particles.

  • Sonication: If solid remains, place the vial in a bath sonicator for 15-30 minutes. The ultrasonic waves provide energy to break up solid aggregates and enhance solvation.

  • Gentle Warming (Use with Caution): If sonication is insufficient, warm the solution to 30-40°C in a water bath or heating block for 5-10 minutes.[2] Crucially, do not exceed 40°C. Elevated temperatures can accelerate the degradation of heat-labile functional groups like hydrazines and nitro groups.[4]

  • Vortex again after warming.

• Final Verification:

  • Once the solution is visually clear with no particulates, it is ready for use.

  • For sensitive applications, filtering the solution through a 0.22 µm DMSO-compatible (e.g., PTFE) syringe filter can remove any micro-particulates.

Troubleshooting Guide

This guide addresses common issues encountered during the dissolution and use of 2-Hydrazinyl-3-nitropyridine hydrochloride.

Issue 1: The compound won't dissolve completely in DMSO.

• Cause: The concentration may be too high, or the dissolution energy barrier has not been overcome. The quality of the DMSO could also be a factor.

• Troubleshooting Steps:

  • Verify DMSO Quality: Ensure you are using anhydrous DMSO from a freshly opened bottle.

  • Extend Sonication/Warming: Increase sonication time to 45-60 minutes. If using heat, maintain the 30-40°C temperature and vortex intermittently.

  • Prepare a More Dilute Stock: Attempt to prepare a 1 mM or 5 mM stock solution. It is often more effective to work with a lower, fully dissolved concentration than a higher, partially suspended one.

Issue 2: A precipitate forms when I dilute my DMSO stock into an aqueous buffer (e.g., PBS, cell media).

• Cause: This is a common phenomenon known as "crashing out." The compound is significantly less soluble in the aqueous environment than in the pure organic DMSO stock.

• Troubleshooting Steps:

  • Decrease Final Concentration: The most straightforward solution is to lower the final working concentration of the compound in your assay.

  • Increase Final DMSO Concentration: Check if your experimental system can tolerate a higher percentage of DMSO. For example, increasing the final DMSO concentration from 0.1% to 0.5% may keep the compound in solution. Always run a parallel vehicle control with the same final DMSO concentration.

  • Use a Two-Step Dilution: First, dilute the DMSO stock into a small volume of your aqueous buffer while vortexing vigorously. This rapid mixing can sometimes prevent the immediate formation of large precipitates. Then, add this intermediate dilution to your final experimental volume.

  • Consider Co-solvents: For in vitro assays, the inclusion of a small percentage of a solubilizing agent like PEG300 or SBE-β-CD in the final buffer can sometimes maintain solubility.[2] This must be validated for compatibility with your specific experiment.

Diagram: Troubleshooting Workflow for Solubility Issues

Caption: Decision workflow for dissolving and diluting the compound.

References

• 3-Nitropyridin-2-yl hydrazone of 5-Acetyl-3-phenyl-1,2,4-triazine . MDPI. Available at: [Link]

• Synthesis and Microbiological Activities of 3-Nitropyrazolo-[1,5-d][3][7][8]triazin-7(6H)-ones and Derivatives . MDPI. Available at: [Link]

• Nucleophilic Functionalization of 2-R-3-Nitropyridines as a Versatile Approach to Novel Fluorescent Molecules . PMC. Available at: [Link]

• 2-hydrazinyl-3-nitropyridine (C5H6N4O2) . PubChem. Available at: [Link]

• Method for high-yield synthesis of 3-chloride-2-hydrazinopyridine. Google Patents.

• DMSO and Hydrazine . ResearchGate. Available at: [Link]

• Solubility Data of DMSO . Scribd. Available at: [Link]

• Synthetic process for 2-hydrazinylpyridine derivative. Google Patents.

• Synthesis of Some New Hydrazide-Hydrazone and Heterocyclic Compounds . Baghdad Science Journal. Available at: [Link]

• Synthesis process of 2-hydrazinopyridine derivative. Google Patents.

Sources

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. CAS 15367-16-5: 2-HYDRAZINO-3-NITROPYRIDINE | CymitQuimica [cymitquimica.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. 15367-16-5|2-Hydrazinyl-3-nitropyridine|BLD Pharm [bldpharm.com]
• 6. 2-Hydrazinyl-3-methylpyridine | 4930-99-8 [sigmaaldrich.com]
• 7. 2-HYDRAZINO-3-NITROPYRIDINE synthesis - chemicalbook [chemicalbook.com]
• 8. fluorochem.co.uk [fluorochem.co.uk]

Preventing oxidation of 2-hydrazinyl-3-nitropyridine during storage

A Guide for Researchers, Scientists, and Drug Development Professionals

This technical support guide provides in-depth information and practical advice on preventing the oxidation of 2-hydrazinyl-3-nitropyridine during storage. As a Senior Application Scientist, my goal is to equip you with the knowledge to maintain the integrity of this reagent, ensuring the reliability and reproducibility of your experimental results.

Understanding the Instability of 2-Hydrazinyl-3-Nitropyridine

2-Hydrazinyl-3-nitropyridine is a valuable reagent in pharmaceutical and chemical synthesis. However, its chemical structure, featuring both a hydrazinyl and a nitropyridine moiety, renders it susceptible to degradation, primarily through oxidation.

The hydrazine group is a strong reducing agent and can be readily oxidized by atmospheric oxygen. This oxidation can lead to the formation of various byproducts, including diazene derivatives, which can undergo further reactions. The pyridine ring, particularly with an electron-withdrawing nitro group, can also be susceptible to certain degradation pathways.

Exposure to light and elevated temperatures can accelerate these degradation processes. Therefore, stringent storage and handling protocols are crucial to preserve the purity and reactivity of 2-hydrazinyl-3-nitropyridine.

Frequently Asked Questions (FAQs)

Q1: My vial of 2-hydrazinyl-3-nitropyridine has changed color from a pale yellow to a darker yellow/brown. What does this indicate?

A color change is a common indicator of chemical degradation. For hydrazine derivatives, a shift to a darker color often suggests the formation of oxidized byproducts. It is highly recommended to verify the purity of the compound using an analytical technique like High-Performance Liquid Chromatography (HPLC) before use. If significant degradation is confirmed, it is best to use a fresh, unoxidized batch of the reagent for your experiments.

Q2: I am observing inconsistent results in my experiments using 2-hydrazinyl-3-nitropyridine. Could this be related to its storage?

Yes, inconsistent experimental outcomes are a frequent consequence of using a degraded reagent. The presence of impurities from oxidation can lead to side reactions, lower yields, and a general lack of reproducibility. Ensuring the integrity of your starting materials is a critical first step in troubleshooting inconsistent results.

Q3: What are the ideal storage conditions for 2-hydrazinyl-3-nitropyridine?

The ideal storage conditions for 2-hydrazinyl-3-nitropyridine are designed to minimize its exposure to oxygen, light, and heat. A supplier of 2-hydrazinyl-3-nitropyridine recommends keeping it in a dark place, under an inert atmosphere, and stored in a freezer at under -20°C[1].

Q4: Can I store 2-hydrazinyl-3-nitropyridine in a standard laboratory freezer?

While a standard freezer provides the necessary low temperature, it does not protect the compound from atmospheric oxygen. It is crucial to store the reagent under an inert atmosphere, such as nitrogen or argon, within a tightly sealed container. For pyrophoric chemicals, which are prone to spontaneous ignition in air, storage often involves desiccation, controlled atmosphere chambers, and blanketing with inert gases or liquids[2].

Q5: Is it necessary to use a glovebox to handle 2-hydrazinyl-3-nitropyridine?

For optimal protection against oxidation, handling 2-hydrazinyl-3-nitropyridine inside a glovebox with an inert atmosphere is the best practice. A glovebox provides the most secure environment for manipulating air-sensitive solids[3]. If a glovebox is not available, techniques utilizing a Schlenk line can also be employed to handle the compound under an inert atmosphere.

Troubleshooting Guide

This section provides a structured approach to identifying and resolving issues related to the stability of 2-hydrazinyl-3-nitropyridine.

Observation	Potential Cause	Recommended Action
Color Change (Pale Yellow to Dark Yellow/Brown)	Oxidation of the hydrazine moiety.	1. Do not use the reagent for critical experiments. 2. Confirm degradation by analytical methods (e.g., HPLC, NMR). 3. If degradation is confirmed, procure a fresh batch of the compound. 4. Review and improve your storage and handling procedures.
Inconsistent Experimental Results (e.g., varying yields, unexpected byproducts)	Use of a partially oxidized reagent.	1. Immediately switch to a fresh, unopened vial of 2-hydrazinyl-3-nitropyridine. 2. If the issue is resolved, it confirms that the previous vial was compromised. 3. Implement stringent inert atmosphere techniques for all future handling of the reagent.
Difficulty in Dissolving the Compound	Formation of insoluble degradation products.	1. Attempt to dissolve a small sample in a trusted solvent. 2. If insolubility is observed, it is a strong indicator of degradation. 3. Do not attempt to use the material further.

Experimental Protocols

Protocol 1: Proper Storage of 2-Hydrazinyl-3-Nitropyridine

This protocol outlines the best practices for storing 2-hydrazinyl-3-nitropyridine to minimize oxidation.

Materials:

• Vial of 2-hydrazinyl-3-nitropyridine

• Amber glass vial with a PTFE-lined cap

• Parafilm® or a suitable sealing tape

• Inert gas source (Nitrogen or Argon) with a delivery system (e.g., Schlenk line)

• Freezer (-20°C or lower)

• Glovebox (recommended)

Procedure:

• Upon Receipt: Immediately inspect the vial for any signs of damage to the seal. If the seal is compromised, do not use the compound.

• Inert Atmosphere Transfer (if repackaging is necessary):

  • If you need to aliquot the compound, perform the transfer inside a glovebox filled with nitrogen or argon.

  • Alternatively, use a Schlenk line to create an inert atmosphere in the receiving vial.

• Sealing the Vial:

  • Ensure the cap of the amber glass vial is tightly secured.

  • Wrap the cap and the neck of the vial with Parafilm® to create an additional barrier against moisture and air.

• Labeling: Clearly label the vial with the compound name, date of receipt, and any other relevant information.

• Storage: Place the sealed vial in a freezer at -20°C or lower. The storage area should be dark.

Protocol 2: Handling 2-Hydrazinyl-3-Nitropyridine Using a Schlenk Line

This protocol describes how to safely handle the air-sensitive compound outside of a glovebox.

Materials:

• Schlenk flask or a vial with a sidearm

• Septum

• Inert gas source (Nitrogen or Argon) connected to a Schlenk line

• Vacuum pump

• Spatula

• Syringes and needles

Procedure:

• Preparation: Connect the Schlenk flask containing the 2-hydrazinyl-3-nitropyridine to the Schlenk line.

• Inerting the Flask:

  • Evacuate the flask under vacuum for a few minutes.

  • Backfill the flask with the inert gas.

  • Repeat this vacuum/backfill cycle at least three times to ensure a completely inert atmosphere.

• Dispensing the Compound:

  • Under a positive pressure of the inert gas, briefly remove the stopper and quickly take the desired amount of the compound using a clean, dry spatula.

  • Immediately reseal the flask.

• Post-Handling: Purge the headspace of the flask with the inert gas before re-sealing and returning it to the freezer.

Visualizing the Workflow

The following flowchart illustrates the decision-making process for the storage and handling of 2-hydrazinyl-3-nitropyridine.

Caption: Decision workflow for storing and handling 2-hydrazinyl-3-nitropyridine.

References

• BenchChem. 3-Hydrazinylpyridazine hydrochloride degradation pathways and prevention. BenchChem. Accessed March 7, 2026.
• Chemistry Stack Exchange. Storage of air and temperature sensitive reagents [closed]. Chemistry Stack Exchange. Published November 4, 2023.
• BenchChem. Application Notes and Protocols for Handling and Storage of Air-Sensitive Chlorinated Compounds. BenchChem. Accessed March 7, 2026.
• Sigma-Aldrich. Handling Air-Sensitive Reagents Technical Bulletin AL-134. Sigma-Aldrich. Accessed March 7, 2026.
• Division of Research Safety. Handling air-sensitive reagents AL-134. Division of Research Safety. Accessed March 7, 2026.
• Fisher Scientific. Air-Sensitive Chemistry: Practical and Safety Considerations. Fisher Scientific. Published May 15, 2021.
• Made-in-China.com. Hydrazine Compounds. Made-in-China.com. Accessed March 7, 2026.
• Zhao, G., et al. A Novel Degradation Mechanism for Pyridine Derivatives in Alcaligenes faecalis JQ135. Applied and Environmental Microbiology. 2017;83(14):e00742-17.
• ResearchGate. Principles of Inert Atmosphere Storage.
• SpecialChem. The Crucial Role of Hydrazide Antioxidant 1024 in Modern Polymer Stabilization. SpecialChem. Published February 13, 2026.
• Inert. Powder Storage Solutions. Inert. Accessed March 7, 2026.
• Sigma-Aldrich. SAFETY DATA SHEET. Sigma-Aldrich. Published November 11, 2025.
• Chernikova, E., et al. Hydrazine as a Nucleophile and Antioxidant for Fast Aminolysis of RAFT Polymers in Air. Macromolecules. 2021;54(16):7687-7696.
• ResearchGate. Degradation of Pyridines in the Environment.
• Linde. Inerting in the chemical industry. Linde. Accessed March 7, 2026.
• Istrate, E., et al.
• Zamann Pharma Support GmbH. Inert Atmosphere. Zamann Pharma Support GmbH. Accessed March 7, 2026.
• Apollo Scientific. 2-Hydroxy-3-nitropyridine. Apollo Scientific. Accessed March 7, 2026.
• Fisher Scientific. SAFETY DATA SHEET. Fisher Scientific. Published April 6, 2011.
• Merck Millipore. SAFETY DATA SHEET. Merck Millipore. Published July 2, 2024.
• ResearchGate. Proposed degradation pathways of pyridine derivatives in bacteria...
• Fisher Scientific. SAFETY DATA SHEET. Fisher Scientific. Published December 27, 2025.
• BLD Pharm. 15367-16-5|2-Hydrazinyl-3-nitropyridine|BLD Pharm. BLD Pharm. Accessed March 7, 2026.
• The Synergist. Best Practices for Proper Chemical Storage. The Synergist. Accessed March 7, 2026.
• SciSpace. usafa-tr-97-01 al/oe-1997-0050 the chemical and biochemical degradation of hydrazine. SciSpace. Accessed March 7, 2026.
• ResearchGate. Synthesis, in vitro Antioxidant Activity, and Toxicity Evaluation of Hydrazone Derivatives Naphthalene-1-ylmethylene hydrazine.
• NCBI Bookshelf. ANALYTICAL METHODS - Toxicological Profile for Hydrazines. NCBI Bookshelf. Accessed March 7, 2026.
• ResearchGate. (PDF) Investigation of the oxidation ability of protected hydrazine derivatives.
• PubMed. Oxidation and Reduction of Hydrazones-Risk Factors Related to the Manufacture and Stability of the Drugs. PubMed. Published May 1, 2025.
• MDPI. Oxidation and Reduction of Hydrazones—Risk Factors Related to the Manufacture and Stability of the Drugs. MDPI. Published May 1, 2025.
• Scientific Research Publishing. W. R. McBride, R. A. Heny and S. Skolnik, “Potentiometric Analytical Methods for Hydrazino Compounds. Sydrazine Sulfate,” Analytical Chemistry, Vol. 23, No. 6, 1951. pp. 890-893. doi10.1021/ac60054a016. Scientific Research Publishing. Accessed March 7, 2026.
• ResearchGate. Oxidation of Some Dihydropyridine Derivatives to Pyridine Via Different Methods.
• R Discovery. Potentiometric Analytical Methods for Hydrazino Compounds. Sydrazine Sulfate. R Discovery. Accessed March 7, 2026.
• Google Books. The Determination of Hydrazino–Hydrazide Groups. Google Books. Accessed March 7, 2026.
• ChemicalBook. 2-HYDRAZINO-3-NITROPYRIDINE synthesis. ChemicalBook. Accessed March 7, 2026.

Sources

• 1. 15367-16-5|2-Hydrazinyl-3-nitropyridine|BLD Pharm [bldpharm.com]
• 2. Best Practices for Proper Chemical Storage [publications.aiha.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Purification of 2-hydrazinyl-3-nitropyridine Hydrochloride

Welcome to the technical support guide for the purification of 2-hydrazinyl-3-nitropyridine hydrochloride. This resource is designed for researchers, chemists, and drug development professionals to address common challenges encountered during the recrystallization of this critical pharmaceutical intermediate. Our goal is to provide not just procedural steps, but the underlying scientific principles to empower you to troubleshoot and optimize your purification process effectively.

Introduction to Recrystallization

Recrystallization is a powerful technique for purifying solid organic compounds.[1][2] The fundamental principle relies on the differential solubility of a compound and its impurities in a given solvent at varying temperatures.[2][3] An ideal recrystallization involves dissolving the impure solid in a minimum amount of a hot solvent to create a saturated solution. As this solution cools, the solubility of the desired compound decreases, leading to the formation of a crystal lattice.[4][5] The highly ordered structure of the growing crystals tends to exclude impurity molecules, which remain dissolved in the surrounding solution (the mother liquor).[6]

2-Hydrazinyl-3-nitropyridine hydrochloride, a key building block in organic synthesis, often requires high purity for subsequent reactions.[7] Recrystallization is the preferred method for achieving this. This guide will walk you through potential issues and frequently asked questions to ensure a successful purification.

Troubleshooting Guide: Common Recrystallization Issues

This section addresses specific problems that may arise during the recrystallization of 2-hydrazinyl-3-nitropyridine hydrochloride.

Question 1: My compound will not dissolve in the solvent, even after prolonged heating and stirring. What's wrong?

Answer: This is a classic solvent mismatch issue. The solvent you have selected is likely not polar enough to dissolve the highly polar 2-hydrazinyl-3-nitropyridine hydrochloride salt.

Causality & Solution: The principle of "like dissolves like" is paramount in solvent selection.[8] A polar compound like your hydrochloride salt requires a polar solvent.

• Immediate Action: If you have already added a significant amount of a non-polar or moderately polar solvent, you may need to remove it under reduced pressure and start over.

• Systematic Solvent Screening: Before committing to a large-scale recrystallization, perform small-scale solubility tests in test tubes with various solvents.[3][9] A good starting point would be to test polar protic solvents.

• Recommended Solvents to Test:

  • Water

  • Ethanol

  • Methanol

  • Isopropanol

  • Or mixtures of the above (e.g., ethanol/water).

Solvent	Boiling Point (°C)	Polarity	Notes
Water	100	High	Excellent for many salts. High boiling point requires care.
Ethanol	78	High	Good general-purpose polar protic solvent.
Methanol	65	High	Lower boiling point than ethanol, can be easier to remove.
Isopropanol	82	Medium-High	A common alternative to ethanol.

Workflow for Solvent Selection:

Caption: A decision workflow for selecting a suitable recrystallization solvent.

Question 2: No crystals are forming, even after the solution has cooled in an ice bath for an extended period.

Answer: This is a common and frustrating issue, typically caused by one of two factors: the solution is not sufficiently saturated, or there is a kinetic barrier to nucleation (the initial formation of crystals).[5]

Causality & Solution:

• Excess Solvent: The most frequent cause is using too much solvent during the initial dissolution step.[10] The solution is simply not concentrated enough for the compound to precipitate upon cooling.

  • Solution: Gently heat the solution to boil off some of the solvent. Reduce the volume by 10-20% and then allow it to cool again. Be careful not to evaporate too much solvent, which could cause the compound to crash out of solution along with impurities.

• Inhibition of Nucleation: Sometimes, a supersaturated solution needs a "nudge" to begin crystallizing.

  • Solution 1: Scratching. Use a glass rod to gently scratch the inside surface of the flask at the air-liquid interface. The microscopic imperfections on the glass provide a surface for crystal nucleation to begin.[4]

  • Solution 2: Seeding. If you have a small crystal of pure 2-hydrazinyl-3-nitropyridine hydrochloride, add it to the cold, supersaturated solution. This "seed" crystal acts as a template for further crystal growth.[4]

Caption: Troubleshooting workflow for when no crystals form.

Question 3: My compound has "oiled out," forming a liquid layer instead of solid crystals.

Answer: "Oiling out" occurs when the solute precipitates from the solution at a temperature above its melting point, or when the solution is too highly supersaturated.[11] The resulting oil may solidify into an amorphous mass that traps impurities, defeating the purpose of recrystallization.

Causality & Solution:

• High Solute Concentration: The solution is too concentrated, causing the compound to come out of solution too rapidly.

  • Solution: Re-heat the mixture until the oil redissolves completely. Add a small amount (5-10% of the total volume) of additional hot solvent and then allow it to cool slowly again.[11]

• Cooling Too Rapidly: Placing a very hot solution directly into an ice bath can cause rapid precipitation and oiling out.

  • Solution: Always allow the hot, saturated solution to cool slowly to room temperature before placing it in an ice bath.[12] Slow cooling promotes the formation of large, pure crystals.[3]

• Inappropriate Solvent: The boiling point of the solvent may be higher than the melting point of your compound.

  • Solution: If the issue persists, you may need to select a solvent with a lower boiling point.

Question 4: Crystals formed in my funnel during hot filtration, clogging it and reducing my yield.

Answer: This indicates premature crystallization due to the filtration apparatus being too cold.[13][14] This is a very common problem in recrystallization that requires careful setup to prevent.

Causality & Solution: The saturated solution cools upon contact with the colder funnel and filter paper, causing the solute to precipitate before it can pass through to the receiving flask.[15]

• Solution: Keep Everything Hot. The key is to maintain the temperature of the solution and the filtration apparatus above the point where crystallization begins.

  • Use a Short-Stemmed or Stemless Funnel: This minimizes the surface area where cooling and crystallization can occur.[12][14]

  • Use Fluted Filter Paper: Fluting increases the surface area of the paper, allowing for a much faster filtration rate, which minimizes the time the hot solution spends in the funnel.[13][14]

  • Pre-heat the Apparatus: Place the funnel and fluted filter paper over the receiving flask (which should contain a small amount of boiling solvent) and allow them to heat up in the solvent vapors before you begin pouring your solution.[14][15]

  • Filter in Portions: Keep the main solution hot on a hot plate while you pour it through the funnel in several small portions.[13] If crystals start to form on the filter paper, you can rinse them through with a small amount of boiling-hot solvent.[13]

Caption: Essential components and principles for a successful hot filtration.

Frequently Asked Questions (FAQs)

Q1: What are the ideal characteristics of a recrystallization solvent?

An ideal solvent should:

• Completely dissolve the compound (solute) when hot (at the solvent's boiling point).[9]

• Dissolve the compound poorly or not at all when cold (at room temperature or in an ice bath).[3][8]

• Either dissolve impurities completely even when cold, or not dissolve them at all, even when hot (allowing for their removal by filtration).[8][9]

• Be chemically inert and not react with the compound being purified.[1]

• Be sufficiently volatile so that it can be easily removed from the purified crystals.[1]

Q2: What is a mixed-solvent recrystallization and when is it necessary?

A mixed-solvent recrystallization is used when no single solvent meets all the ideal criteria.[8] This technique employs two miscible solvents: one in which 2-hydrazinyl-3-nitropyridine hydrochloride is highly soluble (the "solvent") and another in which it is poorly soluble (the "antisolvent").[6]

Procedure:

• Dissolve the crude compound in a minimal amount of the hot "solvent."

• While keeping the solution hot, slowly add the "antisolvent" dropwise until the solution becomes faintly cloudy (turbid). This indicates the point of saturation.

• Add a drop or two of the hot "solvent" to redissolve the precipitate and make the solution clear again.

• Allow the solution to cool slowly, as you would in a single-solvent recrystallization.

Q3: What are the critical safety precautions for handling 2-hydrazinyl-3-nitropyridine hydrochloride?

Hydrazine derivatives are often toxic, and nitro-aromatic compounds can be hazardous.[7][16] Adherence to safety protocols is mandatory.

• Consult the SDS: Always read the Safety Data Sheet (SDS) for 2-hydrazinyl-3-nitropyridine hydrochloride before starting work.[17][18]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including a flame-retardant lab coat, chemical safety goggles, and compatible chemical-resistant gloves.[16][17][18]

• Ventilation: All manipulations should be performed in a properly functioning chemical fume hood to avoid inhalation of dust or vapors.[17][19]

• Handling: Avoid creating dust. Use caution when transferring the solid material.[17]

• Waste Disposal: Dispose of all chemical waste (mother liquor, contaminated filter paper) in accordance with your institution's hazardous waste guidelines.

Q4: My crude product is highly colored. How can I remove the colored impurities?

Colored impurities can often be removed by treating the hot solution with a small amount of activated charcoal (also called decolorizing carbon or Norit).[4]

Procedure:

• After dissolving your crude product in the hot solvent, remove the flask from the heat source.

• Add a very small amount of activated charcoal (typically 1-2% of the solute's weight) to the solution. Caution: Never add charcoal to a boiling solution, as it can cause violent bumping.

• Swirl the mixture and gently reheat it to boiling for a few minutes. The colored impurities will adsorb onto the surface of the charcoal.

• You must then perform a hot filtration (as described in Troubleshooting Question 4) to remove the fine charcoal particles before allowing the solution to cool.[4][14][15]

References

• Solvent Choice - Chemistry Teaching Labs - University of York. (n.d.). Retrieved March 7, 2026, from [Link]

• 2.5: Hot Filtration - Chemistry LibreTexts. (2025, August 20). Retrieved March 7, 2026, from [Link]

• Solvent Selection and Recrystallization Guide | PDF - Scribd. (n.d.). Retrieved March 7, 2026, from [Link]

• 1.5E: Hot Filtration - Chemistry LibreTexts. (2022, April 7). Retrieved March 7, 2026, from [Link]

• Experiment : Recrystallization – Part I: Solvent Selectio nn - Science Learning Center. (n.d.). Retrieved March 7, 2026, from [Link]

• Recrystallization and hot filtration - Safrole. (n.d.). Retrieved March 7, 2026, from [Link]

• Finding the best solvent for recrystallisation student sheet. (2021, September). Royal Society of Chemistry. Retrieved March 7, 2026, from [Link]

• Recrystallization - University of California, Irvine. (n.d.). Retrieved March 7, 2026, from [Link]

• Hot Filtration in Recrystallization | PDF - Scribd. (n.d.). Retrieved March 7, 2026, from [Link]

• Recrystallization Definition, Principle &Purpose - PraxiLabs. (2022, November 7). Retrieved March 7, 2026, from [Link]

• Recrystallization - IGNOU. (n.d.). Retrieved March 7, 2026, from [Link]

• Recrystallization - Chemistry LibreTexts. (2023, January 29). Retrieved March 7, 2026, from [Link]

• Recrystallization - Part 2 - University of Massachusetts. (n.d.). Retrieved March 7, 2026, from [Link]

• 8.6 - Two-Solvent Recrystallization Guide - MIT OpenCourseWare. (n.d.). Retrieved March 7, 2026, from [Link]

• Synthesis and characterization of 2,6-bis-hydrazinopyridine, and its conversion to 2,6-bis-pyrazolylpyridines | Request PDF - ResearchGate. (2025, August 6). Retrieved March 7, 2026, from [Link]

• CAS#:435342-14-6 | 2-hydrazinylpyridine-3-carboxylic acid,hydrochloride | Chemsrc. (2025, September 14). Retrieved March 7, 2026, from [Link]

• Recrystallization - University of Victoria. (n.d.). Retrieved March 7, 2026, from [Link]

Sources

• 1. Recrystallization [sites.pitt.edu]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. edu.rsc.org [edu.rsc.org]
• 4. praxilabs.com [praxilabs.com]
• 5. chem.hbcse.tifr.res.in [chem.hbcse.tifr.res.in]
• 6. web.uvic.ca [web.uvic.ca]
• 7. CAS 15367-16-5: 2-HYDRAZINO-3-NITROPYRIDINE | CymitQuimica [cymitquimica.com]
• 8. Chemistry Teaching Labs - Solvent Choice [chemtl.york.ac.uk]
• 9. sciencelearningcenter.pbworks.com [sciencelearningcenter.pbworks.com]
• 10. people.chem.umass.edu [people.chem.umass.edu]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. safrole.com [safrole.com]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. scribd.com [scribd.com]
• 16. westliberty.edu [westliberty.edu]
• 17. enamine.enamine.net [enamine.enamine.net]
• 18. fishersci.com [fishersci.com]
• 19. assets.thermofisher.cn [assets.thermofisher.cn]

Stability of 2-hydrazinyl-3-nitropyridine HCl in solution

Executive Summary & Compound Profile

2-Hydrazinyl-3-nitropyridine Hydrochloride is a critical heterocyclic building block, primarily utilized in the synthesis of fused bicyclic systems such as [1,2,3]triazolo[1,5-a]pyridines and pyrido[2,3-d]pyrimidines .[1]

While the hydrochloride salt form offers improved solid-state stability over the free base, the compound remains chemically labile in solution. Its instability is driven by two competing mechanisms: oxidative degradation of the hydrazine moiety and intramolecular cyclization facilitated by the ortho-nitro group.[1]

• CAS (Free Base): 15367-16-5[1][2]

• Appearance: Yellow to orange crystalline solid (darkens upon degradation).[1]

• Storage: -20°C, Hygroscopic, Light Sensitive, Inert Atmosphere.

Troubleshooting Guide: Stability in Solution

This section addresses specific failure modes reported by users, applying mechanistic reasoning to solve experimental inconsistencies.

Issue 1: "My stock solution turned from yellow to dark brown within hours."

Diagnosis: Oxidative Dehydrogenation & Azo Formation. The hydrazine group (

) is highly susceptible to oxidation by dissolved oxygen, a process catalyzed by trace metal ions and light.[1] The 3-nitro group acts as an electron-withdrawing group (EWG), which paradoxically can stabilize the hydrazine against protonation but renders the ring electron-deficient, promoting radical formation under oxidative stress.[1]

Corrective Action:

• Solvent Degassing: Do not use bench-top solvents. Sparge all solvents (DMSO, Methanol, Water) with Argon or Nitrogen for at least 15 minutes prior to dissolution.

• Chelation: If using water/buffers, add 0.1 mM EDTA to sequester trace transition metals (Cu²⁺, Fe³⁺) which catalyze hydrazine decomposition.

• Acidic Stabilization: Maintain the solution at pH < 4 . The HCl salt is stable because the terminal nitrogen is protonated (

  ), reducing its nucleophilicity and susceptibility to oxidation. Neutralizing the solution (pH > 7) liberates the free base, accelerating degradation.

Issue 2: "I see a mass peak of [M-15] or [M-17] in my LC-MS."

Diagnosis: Disproportionation or Hydrolysis. [1]

• [M-17] (Loss of NH₃): Indicates cleavage of the N-N bond, likely yielding 2-amino-3-nitropyridine or 2-hydroxy-3-nitropyridine (if hydrolysis occurs).[1] This is common in basic conditions or elevated temperatures (>60°C).

• [M-2] (Loss of 2H): Indicates oxidation to the azo intermediate (diazenylpyridine), which is unstable and rapidly decomposes.

Corrective Action:

• Temperature Control: Never heat the solution above 40°C unless actively performing a cyclization reaction.

• Fresh Preparation: Prepare solutions immediately before use. Do not store LC-MS samples in the autosampler for >12 hours without cooling (4°C).

Issue 3: "The compound is not dissolving completely in water."

Diagnosis: Salt Dissociation & pH Effect. While the HCl salt is water-soluble, the high concentration of the salt can locally lower the pH, potentially reaching a saturation limit.[1] Conversely, if dissolved in organic solvents (e.g., DCM, EtOAc), the salt will remain insoluble.

Corrective Action:

• Preferred Solvent System:

  • Analytical: Water:Acetonitrile (1:[1]1) with 0.1% Formic Acid.

  • Synthetic: DMSO or DMF (anhydrous).

• Solubility Protocol: If using water, ensure the final concentration does not exceed 50 mM . For higher concentrations, use DMSO.

Validated Experimental Protocols

Protocol A: Preparation of a Stable Stock Solution (10 mM)

Use this protocol for biological assays or analytical standards.

• Preparation: Pre-chill DMSO (anhydrous) to 4°C.

• Weighing: Weigh the HCl salt quickly in a low-humidity environment (glovebox or dry nitrogen stream) to prevent hygroscopic clumping.

• Dissolution: Add the solid to the chilled DMSO. Vortex for 30 seconds.

• Aliquot: Immediately divide into single-use aliquots (e.g., 50 µL) in amber microcentrifuge tubes.

• Storage: Flash freeze in liquid nitrogen and store at -80°C .

  • Stability:[3] 3 months at -80°C; <4 hours at Room Temperature.

Protocol B: Purity Verification via HPLC

Run this check if the solid has changed color (darkened).

• Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 3.5 µm, 4.6 x 100 mm).

• Mobile Phase A: Water + 0.1% Formic Acid (Stabilizes the hydrazine).

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% B to 95% B over 10 minutes.

• Detection: UV at 254 nm (aromatic ring) and 350 nm (nitro/hydrazine conjugation).

  • Pass Criteria: Main peak >95%.[4]

  • Fail Criteria: Appearance of a peak at RRT ~1.2 (Azo dimer) or RRT ~0.8 (Amine degradation product).

Mechanistic Visualization

The following diagrams illustrate the degradation pathways and the correct handling workflow.

Figure 1: Degradation Pathways of 2-Hydrazinyl-3-nitropyridine

Figure 2: Recommended Handling Workflow

References

• ChemicalBook . (2025).[1][5] 2-Hydrazino-3-nitropyridine Properties and Safety Data. Retrieved from [1]

• Thermo Fisher Scientific . (2010). Safety Data Sheet: 3-Nitropyridine derivatives. Retrieved from

• BenchChem . (2025). Stability of Hydrazinylpyridine Derivatives: Degradation Pathways. Retrieved from

• CymitQuimica . (2025).[1] 2-Hydrazinopyridine dihydrochloride: Solubility and Stability Profile. Retrieved from

• Roberge, J. Y., et al. (2007).[5] Synthesis of triazolopyridines using modified Mitsunobu reaction from 2-hydrazinopyridines. ARKIVOC, (xii), 132-147.[5] Retrieved from

Sources

• 1. CAS 15367-16-5: 2-HYDRAZINO-3-NITROPYRIDINE | CymitQuimica [cymitquimica.com]
• 2. 2-HYDRAZINO-3-NITROPYRIDINE synthesis - chemicalbook [chemicalbook.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. lookchem.com [lookchem.com]
• 5. researchgate.net [researchgate.net]

Removing hydrazine hydrate impurities from 2-hydrazinyl-3-nitropyridine

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges regarding the isolation and purification of 2-hydrazinyl-3-nitropyridine. This compound is typically synthesized via the nucleophilic aromatic substitution of 2-chloro-3-nitropyridine with an excess of hydrazine hydrate[1][2].

While the synthetic reaction is highly efficient, the removal of residual hydrazine hydrate is a critical bottleneck. Hydrazine is highly toxic, reactive, and classified as a mutagenic impurity under ICH M7 guidelines, necessitating its removal to trace parts-per-million (ppm) levels before any downstream drug development processing can occur.

Troubleshooting FAQs

Q1: Why does hydrazine hydrate persist in the 2-hydrazinyl-3-nitropyridine product, and what are the risks? A: Hydrazine hydrate is a strong hydrogen-bond donor and acceptor. Your product, 2-hydrazinyl-3-nitropyridine, contains multiple polar functional groups—a nitro group, a pyridine nitrogen, and a primary hydrazinyl group. These moieties form robust intermolecular hydrogen-bonding networks with the excess hydrazine, causing it to co-precipitate or become trapped within the crystal lattice. Furthermore, hydrazine hydrate has a boiling point of ~118 °C, making simple evaporation under standard vacuum difficult without applying heat that could degrade the nitroaromatic product. If left in the mixture, residual hydrazine will cause severe side reactions in downstream steps and poses severe genotoxic risks.

Q2: Can I use chemical scavengers (like acetone or benzaldehyde) to trap the excess hydrazine? A: Absolutely not. While chemical scavenging is a common technique for removing hydrazine from non-reactive matrices, it is highly destructive in this context. The product itself is an aryl hydrazine[3]. Adding an electrophilic scavenger like a ketone or aldehyde will thermodynamically favor the formation of a hydrazone with the primary

group of your product (e.g., forming 2-(2-benzylidenehydrazinyl)-3-nitropyridine)[3]. This will drastically reduce your yield and introduce a new, difficult-to-remove impurity. You must rely entirely on physical separation methods.

Q3: What is the most effective physical method to remove excess hydrazine hydrate without degrading the product? A: The most reliable approach is a combination of azeotropic co-evaporation followed by pH-monitored aqueous washing . Hydrazine hydrate forms azeotropes with solvents like xylene, allowing for its removal at lower temperatures during rotary evaporation[4]. Following this, exploiting the differential solubility of the product and the impurity in cold water provides a self-validating purification step. Hydrazine hydrate is infinitely miscible with water, whereas 2-hydrazinyl-3-nitropyridine has poor solubility in cold aqueous media.

Experimental Protocol: Step-by-Step Hydrazine Removal

This protocol provides a self-validating system to ensure the complete removal of hydrazine hydrate while preserving the structural integrity of 2-hydrazinyl-3-nitropyridine.

Step 1: Azeotropic Co-evaporation

• Transfer the crude reaction mixture (typically dissolved in ethanol or acetonitrile) to a rotary evaporator[1][3].

• Add 3 volumes of xylene (or toluene) to the flask to form an azeotrope with the hydrazine[4].

• Evaporate under reduced pressure (approx. 20–30 mbar) at a bath temperature strictly not exceeding 50 °C to prevent the thermal degradation of the nitroaromatic compound.

• Repeat the xylene addition and co-evaporation step twice to strip the majority of the free hydrazine.

Step 2: Aqueous Suspension and Precipitation

• Suspend the resulting crude solid in ice-cold deionized water (5 mL per gram of crude).

• Stir vigorously for 15 minutes at 0–5 °C to ensure complete dissolution of trapped hydrazine hydrate without dissolving the target product.

Step 3: Filtration and Self-Validating Washing

• Filter the suspension through a sintered glass funnel under vacuum.

• Wash the filter cake with 10 mL aliquots of ice-cold water.

• Self-Validation Check: Monitor the pH of the filtrate. Hydrazine is a weak base. Continue washing until the filtrate registers a neutral pH (pH ~7.0), which macroscopically confirms the removal of the impurity.

Step 4: Vacuum Drying

• Transfer the solid to a vacuum oven.

• Dry at 45 °C under high vacuum (<10 mbar) for 12–24 hours to remove trace moisture and residual solvent.

Data Presentation: Purification Method Comparison

Method	Hydrazine Removal Efficiency	Product Yield Retention	Scalability	Key Limitation
Direct Vacuum Distillation	Moderate (Leaves >1000 ppm)	High (>95%)	High	Thermal degradation risk at >60 °C
Azeotropic Co-evaporation	High (<500 ppm)	High (>90%)	Medium	Requires large solvent volumes[4]
Aqueous Washing / Filtration	Very High (<50 ppm)	Moderate (80-85%)	High	Minor product loss in mother liquor
Chemical Scavenging	N/A (Destructive)	Low (<10%)	Low	Cross-reacts with product's hydrazinyl group[3]

Purification Workflow Visualization

Workflow for the purification of 2-hydrazinyl-3-nitropyridine from hydrazine hydrate.

References

• Source: chemicalbook.
• Source: thieme-connect.
• Design, Synthesis and Biological Evaluation of Novel N-Pyridyl-Hydrazone Derivatives as Potential Monoamine Oxidase (MAO)
• Remove excess hydrazine hydrate?

Sources

• 1. 2-HYDRAZINO-3-NITROPYRIDINE synthesis - chemicalbook [chemicalbook.com]
• 2. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 3. Design, Synthesis and Biological Evaluation of Novel N-Pyridyl-Hydrazone Derivatives as Potential Monoamine Oxidase (MAO) Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Optimal Solvent for 2-Hydrazinyl-3-Nitropyridine Nucleophilic Substitution

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for optimizing the nucleophilic aromatic substitution (SNAr) to synthesize 2-hydrazinyl-3-nitropyridine. This document is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into solvent selection, protocol execution, and troubleshooting for this critical reaction.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental reaction mechanism for synthesizing 2-hydrazinyl-3-nitropyridine?

The synthesis of 2-hydrazinyl-3-nitropyridine from a precursor like 2-chloro-3-nitropyridine proceeds via a Nucleophilic Aromatic Substitution (SNAr) mechanism.[1] This is an addition-elimination process. The electron-deficient pyridine ring, further activated by the strongly electron-withdrawing nitro group at the 3-position, is highly susceptible to attack by the hydrazine nucleophile at the C2 position.[1][2] This attack forms a resonance-stabilized, negatively charged intermediate known as a Meisenheimer complex.[1][2] Aromaticity is then restored by the expulsion of the leaving group (e.g., chloride), yielding the final product.

Caption: A decision tree for troubleshooting low-yield SNAr reactions.

Q4: My reaction is giving a very low yield or has not gone to completion. What are the likely causes?

Low conversion is a frequent challenge and can typically be traced back to one of three areas:

• Sub-optimal Solvent Choice: If you are using a protic solvent like ethanol, the reaction rate may be inherently slow. [3]Switching to a polar aprotic solvent like acetonitrile or DMF can significantly improve yields and reaction times. [2][3]2. Reaction Conditions: SNAr reactions often require heat to proceed at a practical rate. [4]If running at room temperature, consider increasing the temperature (e.g., to 80 °C or reflux, depending on the solvent). Also, ensure sufficient reaction time by monitoring progress with Thin Layer Chromatography (TLC). [4]3. Reagent Quality and Stoichiometry: Ensure the purity of your 2-chloro-3-nitropyridine starting material. It is also standard practice to use an excess of hydrazine hydrate (typically 1.5 to 5 equivalents) to drive the reaction to completion. [4][5]

Q5: I am observing side products in my reaction mixture. What is the source?

The formation of side products can often be attributed to the solvent or reaction conditions:

• Reaction with Solvent: If using a nucleophilic solvent like an alcohol (ethanol, methanol) at elevated temperatures, the solvent itself can act as a nucleophile, competing with hydrazine and leading to undesired ether byproducts. [3]Using a non-nucleophilic, aprotic solvent eliminates this possibility.

• Degradation: Highly activated aromatic systems can be susceptible to degradation under harsh conditions (very high temperatures or prolonged reaction times). It is crucial to monitor the reaction and stop it once the starting material is consumed to minimize byproduct formation. [4]

Validated Experimental Protocols

The following protocols provide a reliable starting point for laboratory synthesis. Always perform reactions in a well-ventilated fume hood with appropriate personal protective equipment.

Protocol A: High-Efficiency Synthesis in Acetonitrile (Polar Aprotic)

This protocol is adapted from established literature and is preferred for achieving high yields and clean conversions. [5] Materials:

• 2-Chloro-3-nitropyridine (1.0 equiv)

• Hydrazine hydrate (1.5 equiv)

• Acetonitrile (ACN), anhydrous grade (approx. 10 mL per 1 g of starting material)

• Round-bottom flask, magnetic stirrer, condenser

Procedure:

• To a solution of 2-chloro-3-nitropyridine (1.0 equiv) in acetonitrile, cool the flask to 0 °C using an ice bath.

• Slowly add hydrazine hydrate (1.5 equiv) dropwise to the stirred solution.

• After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature (approx. 20 °C).

• Stir the reaction mixture for 20 hours. Monitor the reaction progress by TLC until the starting material is fully consumed.

• Upon completion, concentrate the reaction mixture under reduced pressure to remove the acetonitrile.

• The resulting residue is 2-hydrazinyl-3-nitropyridine, which typically precipitates as a yellow solid and can be used directly or purified further if necessary. [5]

Protocol B: Alternative Synthesis in Ethanol (Polar Protic)

This method uses a more common and less toxic solvent but may require heating and longer reaction times. [4][6] Materials:

• 2-Chloro-3-nitropyridine (1.0 equiv)

• Hydrazine hydrate (5.0 equiv)

• Ethanol (EtOH) (approx. 10 mL per 1 g of starting material)

• Round-bottom flask, magnetic stirrer, condenser

Procedure:

• Dissolve 2-chloro-3-nitropyridine (1.0 equiv) in ethanol in a round-bottom flask equipped with a condenser.

• Add an excess of hydrazine hydrate (5.0 equiv) to the solution.

• Heat the reaction mixture to reflux (approx. 78 °C) for 4-6 hours.

• Monitor the reaction progress by TLC (e.g., using a 1:1 mixture of ethyl acetate and hexane as the eluent). [4]5. Once the starting material is consumed, cool the reaction mixture to room temperature.

• Reduce the solvent volume under reduced pressure.

• Add water to the residue to precipitate the product.

• Collect the solid product by filtration, wash with cold water, and dry under vacuum.

References

• Benchchem. (n.d.). Application Notes and Protocols for Nucleophilic Aromatic Substitution on Nitropyridines.
• Benchchem. (n.d.). Troubleshooting common issues in the synthesis of hydrazinylpyrimidines.
• Benchchem. (2025). Technical Support Center: Solvent Effects on the Reactivity of 4-Chloro-2-methyl-3-nitropyridine.
• ChemicalBook. (n.d.). 2-HYDRAZINO-3-NITROPYRIDINE synthesis.
• Benchchem. (n.d.). Application Notes and Protocols for Nucleophilic Aromatic Substitution Reactions of 2-Chloro-4-methyl-3-nitropyridine.
• Chemistry LibreTexts. (2020). Factors affecting rate of nucleophilic substitution reactions.
• Ekar, J., & Kranjc, K. (n.d.). Synthesis of Hydrazinylpyridines via Nucleophilic Aromatic Substitution and Further Transformation to Bicyclo[2.2.2]octenes Fused with Two N-Aminosuccinimide Moieties. ResearchGate.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. 2-HYDRAZINO-3-NITROPYRIDINE synthesis - chemicalbook [chemicalbook.com]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Handling Hydrazine Hydrochloride Salts

Subject: Troubleshooting Hygroscopicity, Stability, and Handling of Hydrazine Mono/Dihydrochloride Ticket ID: TECH-HYD-001 Responder: Senior Application Scientist, Process Chemistry Division

Introduction

Welcome to the Technical Support Center. You are likely accessing this guide because you have encountered "wet" salts, inconsistent reaction yields, or stoichiometry errors involving Hydrazine Monohydrochloride (

) or Hydrazine Dihydrochloride ( ).

While hydrazine salts are preferred over free hydrazine due to lower volatility and reduced explosion hazards, their hygroscopic nature presents a significant variable in quantitative experimentation. Absorbed atmospheric moisture alters the effective molecular weight, leading to under-loading of reagents and potential side reactions.

This guide provides an autonomous, field-proven workflow to stabilize, verify, and handle these reagents.

Module 1: Diagnosis & Prevention (Storage)

Q: Why is my hydrazine salt clumping or turning into a paste?

A: Hydrazine hydrochloride salts are hygroscopic. They aggressively absorb moisture from the atmosphere to form hydrates or simply dissolve in absorbed water (deliquescence).

• The Mechanism: The ionic lattice of the hydrochloride salt has a high affinity for water dipoles. Once the critical relative humidity (CRH) is exceeded, the surface becomes saturated, leading to clumping.

• The Consequence: If you weigh 100 mg of "wet" salt, you might only be adding 85 mg of reagent and 15 mg of water. This 15% error ruins stoichiometric precision.

Q: What is the optimal storage configuration?

A: You must create multiple barriers against moisture ingress. Do not rely on the original vendor cap alone once the seal is broken.

Storage Protocol:

• Primary Container: Amber glass with a parafilm-sealed screw cap.

• Secondary Environment: Place the bottle inside a vacuum desiccator containing a high-efficiency desiccant (e.g., Phosphorus Pentoxide

  or Indicating Silica Gel).

• Inert Atmosphere: If available, purge the headspace with Argon or Nitrogen before resealing.

Visual: Storage & Handling Decision Tree

Caption: Decision logic for storage and handling environments to minimize moisture absorption.

Module 2: Remediation (Drying Protocols)

Q: Can I dry the salt if it has absorbed moisture?

A: Yes, but temperature control is critical. Hydrazine monohydrochloride has a relatively low melting point compared to the dihydrochloride. Exceeding the melting point during drying can cause the salt to fuse into a glass-like solid or sublime.

Comparative Data Table:

Property	Hydrazine Monohydrochloride ( )	Hydrazine Dihydrochloride ( )
Melting Point	89–93 °C	198 °C (Decomposes)
Hygroscopicity	High	Moderate to High
Max Drying Temp	60 °C (Vacuum)	80 °C (Vacuum)
Solubility	Water, Lower Alcohols	Water, Lower Alcohols

Standard Operating Procedure: Vacuum Drying

Objective: Remove adsorbed water without decomposing the salt.

• Transfer: Place the wet salt in a wide-mouth weighing bottle or a pear-shaped flask. Do not fill more than 1/3 full to allow surface area exposure.

• Vacuum: Apply high vacuum (< 10 mbar).

• Heat:

  • For Monohydrochloride: Set oven/bath to 40–50 °C . Warning: Do not exceed 60 °C.

  • For Dihydrochloride: Set oven/bath to 60–70 °C .

• Duration: Dry for 4–6 hours (or overnight).

• Cooling: Cool to room temperature under vacuum or inert gas before exposing to air.

Module 3: Verification (Purity Analysis)

Q: How do I know the exact purity if I can't dry it perfectly?

A: If drying is difficult or you need absolute precision, do not rely on weight. Instead, determine the exact hydrazine content via Andrews Titration (Potassium Iodate Method) . This allows you to calculate the "effective" molecular weight and adjust your reaction stoichiometry accordingly.

The Chemistry:

Note: The reaction requires strong acid conditions (typically >4M HCl) to stabilize the Iodine Monochloride ( ).

Protocol: Andrews Titration for Hydrazine[1]

Reagents:

• Standard 0.025 M

  (Potassium Iodate) solution.

• Concentrated HCl.[1]

• Chloroform (

  ) or Carbon Tetrachloride ( ) [Indicator Solvent].[1]

Step-by-Step:

• Sample: Weigh accurately ~30-50 mg of the hydrazine salt into a glass-stoppered flask.

• Dissolve: Add 20 mL water and 30 mL Concentrated HCl . (The solution must be strongly acidic).

• Indicator: Add 5 mL of Chloroform.

• Titration (Phase 1): Titrate with

  . Iodine ( ) will be liberated first, turning the chloroform layer violet .

• Titration (Phase 2): Continue adding

  dropwise with vigorous shaking between drops.

• Endpoint: The violet color in the chloroform layer disappears (conversion of

  to colorless ).

• Calculation:

Visual: Andrews Titration Workflow

Caption: Workflow for the Andrews Titration. The endpoint is the disappearance of violet color in the organic layer.

Module 4: Safety & Compliance

Q: Are the salts as dangerous as anhydrous hydrazine?

A: While salts have lower vapor pressure (reducing inhalation risk), they are still potent toxins and suspected carcinogens .

Critical Safety Hazards:

• Toxicity: Toxic by ingestion, skin contact, and inhalation.[2]

• Sensitization: Known skin sensitizer.[3]

• Environmental: Very toxic to aquatic life with long-lasting effects.[4][5][6]

• Incompatibility:

  • Oxidizing Agents: Contact can cause fire or explosion.

  • Bases: Adding base liberates free hydrazine (

    ), which is volatile and flammable.

Disposal: Neutralize with dilute hypochlorite (bleach) solution slowly in an ice bath to convert to Nitrogen gas, then dispose of according to local hazardous waste regulations. Note: This reaction is exothermic and generates gas; perform in a fume hood.

References

• Loba Chemie. (2025).[4] Safety Data Sheet: Hydrazine Monohydrochloride. Retrieved from

• Jamieson, G. S. (1912). A Volumetric Method for the Determination of Hydrazine. American Journal of Science. Retrieved from

• Vogel, A. I.Textbook of Quantitative Inorganic Analysis.

• Sigma-Aldrich. (2025).[4] Product Specification: Hydrazine Monohydrochloride. Retrieved from

• Audrieth, L. F., & Ogg, B. A. (1951). The Chemistry of Hydrazine. Wiley.

Sources

• 1. scribd.com [scribd.com]
• 2. chemos.de [chemos.de]
• 3. Hydrazine monohydrochloride(2644-70-4)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 4. fishersci.com [fishersci.com]
• 5. Hydrazine Monohydrochloride | 2644-70-4 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 6. pentachemicals.eu [pentachemicals.eu]

Color change degradation of 2-hydrazinyl-3-nitropyridine

An In-Depth Guide for Researchers, Scientists, and Drug Development Professionals on the Causes, Mitigation, and Analysis of its Color Change Degradation

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries regarding the stability and handling of 2-hydrazinyl-3-nitropyridine.

Q1: My solid 2-hydrazinyl-3-nitropyridine has changed color from a yellow solid to a darker orange/brown. What does this signify?

A color change in the solid-state is a primary indicator of degradation.[1][2] 2-Hydrazinyl-3-nitropyridine is susceptible to degradation, particularly through oxidation of the hydrazine group, which can be initiated by exposure to air (oxygen), light, and elevated temperatures.[2] The resulting byproducts are often colored compounds, leading to the observed change from its typical yellow crystalline appearance.[1][3]

Q2: I observed a rapid color change in my solution of 2-hydrazinyl-3-nitropyridine. Is my compound still viable for my experiment?

A rapid color change in solution is a strong indication of degradation and suggests that the compound may not be suitable for your experiment.[2] The hydrazine moiety is highly reactive and can be oxidized or undergo other reactions in solution, leading to a decrease in the concentration of the active compound and the formation of potentially interfering byproducts.[2][4] It is highly recommended to verify the purity of the solution using an analytical technique like HPLC before proceeding.[2]

Q3: What are the optimal storage conditions to maintain the stability of 2-hydrazinyl-3-nitropyridine?

To minimize degradation, 2-hydrazinyl-3-nitropyridine should be stored in a cool, dark, and dry environment.[2] The recommended storage is typically in a freezer at -20°C, under an inert atmosphere such as argon or nitrogen, to protect it from oxygen and moisture.[2][5][6] The container should be tightly sealed.[2][7][8]

Q4: Are there any solvents I should avoid when working with 2-hydrazinyl-3-nitropyridine?

While specific solvent compatibility studies are not extensively documented in publicly available literature, it is advisable to use high-purity, degassed solvents to minimize oxidative degradation.[2] Solvents prone to forming peroxides over time should be used with caution. Additionally, the compound's stability may be affected by the pH of the solution.

Section 2: Troubleshooting Guide for Experimental Setbacks

This section provides a structured approach to diagnosing and resolving common issues encountered during experimentation.

Issue 1: Inconsistent or Non-Reproducible Experimental Results

Symptoms:

• Variable assay results.

• Loss of expected biological activity.

• Unexpected side reactions.

Troubleshooting Workflow:

Caption: Hypothetical degradation pathways for 2-hydrazinyl-3-nitropyridine.

Key Mechanisms:

• Oxidation of the Hydrazine Moiety: This is the most probable cause of color change. The hydrazine group (-NHNH2) can be readily oxidized to form diazene (-N=NH) or azo (-N=N-) species. These conjugated systems often absorb light in the visible spectrum, resulting in colored compounds. This process can be catalyzed by trace metals or initiated by atmospheric oxygen.

• Photochemical Reactions: Nitropyridine derivatives are known to undergo photochemical rearrangements upon exposure to UV light. [9]This can lead to complex structural changes, including ring-opening or the formation of isomers, which may also be colored.

• Hydrolysis: Under strongly acidic or basic conditions, the C-N bond between the pyridine ring and the hydrazine group could potentially undergo hydrolysis, leading to the formation of 3-nitropyridin-2-ol and hydrazine.

Section 4: Experimental Protocols

Protocol 1: Forced Degradation Study to Identify Potential Degradants

This protocol provides a framework for intentionally degrading 2-hydrazinyl-3-nitropyridine under controlled stress conditions to identify its degradation products via HPLC.

Materials:

• 2-Hydrazinyl-3-nitropyridine

• HPLC-grade water, acetonitrile, and methanol

• Formic acid or trifluoroacetic acid (for mobile phase)

• 1 M HCl, 1 M NaOH, and 30% H₂O₂

• HPLC system with a PDA or UV detector and a C18 column

Procedure:

• Prepare Stock Solution: Accurately prepare a 1 mg/mL stock solution of 2-hydrazinyl-3-nitropyridine in a suitable solvent (e.g., 50:50 acetonitrile:water).

• Set Up Stress Conditions:

  • Acid Hydrolysis: Mix 1 mL of stock solution with 1 mL of 1 M HCl.

  • Base Hydrolysis: Mix 1 mL of stock solution with 1 mL of 1 M NaOH.

  • Oxidative Degradation: Mix 1 mL of stock solution with 1 mL of 30% H₂O₂.

  • Thermal Degradation: Heat 1 mL of the stock solution at 70°C.

  • Photodegradation: Expose 1 mL of the stock solution to direct UV light.

  • Control: Keep 1 mL of the stock solution at room temperature, protected from light.

• Incubation: Incubate the samples under their respective conditions. Monitor for color changes and take time points for analysis (e.g., 2, 8, 24 hours).

• Sample Preparation for HPLC: Before injection, neutralize the acid and base hydrolysis samples. Dilute all samples to an appropriate concentration for HPLC analysis.

• HPLC Analysis: Analyze all samples using a validated HPLC method. A gradient elution with a mobile phase consisting of water and acetonitrile with an acid modifier is a good starting point.

• Data Analysis: Compare the chromatograms of the stressed samples to the control. The appearance of new peaks indicates the formation of degradation products. The PDA detector can provide UV spectra for these new peaks, aiding in their initial characterization.

Sources

• 1. CAS 15367-16-5: 2-HYDRAZINO-3-NITROPYRIDINE | CymitQuimica [cymitquimica.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 2-HYDRAZINO-3-NITROPYRIDINE synthesis - chemicalbook [chemicalbook.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. 15367-16-5|2-Hydrazinyl-3-nitropyridine|BLD Pharm [bldpharm.com]
• 6. chemscene.com [chemscene.com]
• 7. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 8. fishersci.com [fishersci.com]
• 9. Photochemical Rearrangements of Pyridine N-Oxides: Pathways to Oxaziridine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

FTIR absorption bands for 2-hydrazinyl-3-nitropyridine

A Comparative Guide to the FTIR Absorption Bands of 2-hydrazinyl-3-nitropyridine: A Predictive and Practical Analysis for Researchers

Introduction

2-hydrazinyl-3-nitropyridine is a heterocyclic organic compound of significant interest in medicinal chemistry and drug development.[1][2] Its structure, featuring a pyridine ring substituted with both a hydrazinyl and a nitro group, makes it a versatile building block for the synthesis of more complex molecules with potential biological activity.[1][2] The characterization of this compound is crucial for ensuring its purity and confirming its identity, and Fourier-Transform Infrared (FTIR) spectroscopy is a powerful and accessible technique for this purpose. This guide provides a detailed analysis of the expected FTIR absorption bands of 2-hydrazinyl-3-nitropyridine, based on a comparative study of related compounds, and offers a practical protocol for acquiring high-quality experimental data.

Predicted FTIR Absorption Bands: A Comparative Analysis

The Hydrazinyl Group (-NH-NH₂) Vibrations

The hydrazinyl moiety gives rise to several characteristic absorption bands. The N-H stretching vibrations are typically observed in the high-frequency region of the spectrum. For hydrazine (N₂H₄), the NH₂ antisymmetric and symmetric stretching modes are found around 3352 cm⁻¹ and 3189 cm⁻¹, respectively. The N-H bending (scissoring) mode of the -NH₂ group is expected in the 1660-1590 cm⁻¹ range. The N-N stretching vibration is often weaker and can be found in the 1150-1050 cm⁻¹ region.

The Nitro Group (-NO₂) Vibrations

The nitro group is characterized by two strong stretching vibrations: the asymmetric (ν_as) and symmetric (ν_s) stretches. For aromatic nitro compounds, these bands typically appear in the ranges of 1550-1500 cm⁻¹ and 1370-1330 cm⁻¹, respectively.[3] The presence of the electron-donating hydrazinyl group on the pyridine ring may influence the precise position of these bands.

The Pyridine Ring Vibrations

The pyridine ring, as a substituted aromatic system, exhibits a series of characteristic stretching and bending vibrations. C-H stretching vibrations of the aromatic ring are expected in the 3100-3000 cm⁻¹ region. C=C and C=N stretching vibrations within the ring typically appear as a series of bands in the 1600-1400 cm⁻¹ range. In-plane and out-of-plane C-H bending vibrations are found in the 1300-1000 cm⁻¹ and 900-650 cm⁻¹ regions, respectively. The substitution pattern on the pyridine ring will influence the exact positions and intensities of these bands.

Summary of Predicted FTIR Absorption Bands for 2-hydrazinyl-3-nitropyridine

The following table summarizes the predicted based on the comparative analysis of related compounds.

Predicted Wavenumber (cm⁻¹)	Vibrational Mode	Supporting Evidence and Comparison
3450 - 3300	ν(N-H) of -NH₂ (asymmetric and symmetric stretching)	Characteristic region for hydrazine and its derivatives.
3300 - 3150	ν(N-H) of secondary amine (-NH-)	Expected for the secondary amine in the hydrazinyl group.
3100 - 3000	ν(C-H) of pyridine ring	Typical for aromatic C-H stretching.
1640 - 1600	δ(N-H) of -NH₂ (scissoring)	Common for primary amine groups.
1600 - 1450	ν(C=C) and ν(C=N) of pyridine ring	Characteristic aromatic ring stretching vibrations.
1550 - 1500	ν_as(NO₂) (asymmetric stretching)	Key signature of the nitro group.
1370 - 1330	ν_s(NO₂) (symmetric stretching)	Another key signature of the nitro group.
1300 - 1000	In-plane δ(C-H) of pyridine ring	Expected for substituted pyridines.
1150 - 1050	ν(N-N) of hydrazinyl group	Often a weaker band in this region.
900 - 650	Out-of-plane δ(C-H) of pyridine ring	Sensitive to the substitution pattern.

Molecular Structure and Vibrational Modes

The molecular structure of 2-hydrazinyl-3-nitropyridine is depicted below. The key functional groups whose vibrational modes are discussed are highlighted.

Caption: Workflow for obtaining and analyzing the FTIR spectrum of 2-hydrazinyl-3-nitropyridine.

Step-by-Step Methodology

• Sample Preparation (KBr Pellet):

  • Ensure the agate mortar and pestle are clean and dry.

  • Weigh approximately 1-2 mg of the 2-hydrazinyl-3-nitropyridine sample.

  • Add approximately 200 mg of dry, FTIR-grade KBr to the mortar.

  • Gently grind the sample and KBr together until a fine, homogeneous powder is obtained. The mixture should have a consistent, slightly opaque appearance.

  • Transfer the powder to the pellet die.

  • Place the die in a hydraulic press and apply pressure (typically 8-10 tons) for several minutes to form a transparent or translucent pellet.

• Instrumental Analysis:

  • Turn on the FTIR spectrometer and allow it to warm up for the recommended time.

  • Purge the sample compartment with dry air or nitrogen to minimize atmospheric water and carbon dioxide interference.

  • Collect a background spectrum with the empty pellet holder in the beam path. This will be subtracted from the sample spectrum.

  • Carefully place the KBr pellet containing the sample into the holder and place it in the sample compartment.

  • Collect the sample spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio. A resolution of 4 cm⁻¹ is generally sufficient.

• Data Processing and Analysis:

  • The instrument software will automatically subtract the background spectrum from the sample spectrum.

  • Perform a baseline correction if necessary.

  • Use the peak-picking function of the software to identify the wavenumbers of the absorption maxima.

  • Compare the observed absorption bands with the predicted values in the table above and with data from related compounds in the literature to assign the vibrational modes.

Trustworthiness and Self-Validation

The protocol described above is a standard and widely accepted method for obtaining high-quality FTIR spectra of solid samples. The reliability of the obtained spectrum can be validated by:

• Reproducibility: Repeating the measurement with a newly prepared pellet should yield an identical spectrum.

• Comparison with Alternatives: If available, acquiring a spectrum using an Attenuated Total Reflectance (ATR) accessory can provide a good comparison. While band positions should be similar, relative intensities may vary.

• Internal Consistency: The presence of all the expected strong bands (e.g., N-H stretches, NO₂ stretches, and pyridine ring modes) provides confidence in the identity of the compound.

By following this guide, researchers can confidently predict, acquire, and interpret the FTIR spectrum of 2-hydrazinyl-3-nitropyridine, a crucial step in its characterization for further applications in drug discovery and development.

References

• Elixir International Journal. (2012). Quantum chemical calculations of pyridine-2,6-dicarbonyl dichloride. Retrieved from [Link]

• Giguère, P. A., & Liu, I. D. (1952). On the Infrared Spectrum of Hydrazine. The Journal of Chemical Physics, 20(1), 136–141.

• Impactfactor. (2023). Synthesis, Characterization and Studying Biological Activity of Heterocyclic Compounds. Retrieved from [Link]

• MDPI. (2010). Novel Synthesis of Hydrazide-Hydrazone Derivatives and Their Utilization in the Synthesis of Coumarin, Pyridine, Thiazole and Thiophene Derivatives with Antitumor Activity. Retrieved from [Link]

• MDPI. (2023). Harmonic Vibrational Frequency Simulation of Pharmaceutical Molecules via a Novel Multi-Molecular Fragment Interception Method. Retrieved from [Link]

• Northern Illinois University. (n.d.). Typical IR Absorption Frequencies For Common Functional Groups. Retrieved from [Link]

• PubChem. (n.d.). 2-hydrazinyl-3-nitropyridine. Retrieved from [Link]

• ResearchGate. (2009). Computational studies on the structure and vibrational spectra of 2-hydroxy-5-methyl-3-nitropyridine. Retrieved from [Link]

• ResearchGate. (2013). Vibrational spectra, crystal structure, DFT quantum chemical calculations and conformation of the hydrazo-bond in 6-methyl-3-nitro-2-(2-phenylhydrazinyl)pyridine. Retrieved from [Link]

• ResearchGate. (2015). Nitropyridines: Synthesis and reactions. Retrieved from [Link]

• RSC Publishing. (2023). Novel 4-thiophenyl-pyrazole, pyridine, and pyrimidine derivatives as potential antitumor candidates targeting both EGFR and VEGFR-2. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). Table of Characteristic IR Absorptions. Retrieved from [Link]

Sources

• 1. CAS 15367-16-5: 2-HYDRAZINO-3-NITROPYRIDINE | CymitQuimica [cymitquimica.com]
• 2. 15367-16-5|2-Hydrazinyl-3-nitropyridine|BLD Pharm [bldpharm.com]
• 3. researchgate.net [researchgate.net]

Comprehensive Mass Spectrometry Analysis of 2-Hydrazinyl-3-nitropyridine: A Comparative Guide

As a Senior Application Scientist, I approach the mass spectrometric characterization of 2-hydrazinyl-3-nitropyridine (C₅H₆N₄O₂) not merely as a routine analytical task, but as a complex study in gas-phase ion chemistry. This compound is a critical bifunctional building block utilized extensively in the drug development sector for synthesizing bioactive heterocycles, including potential monoamine oxidase (MAO) inhibitors [1] and[1,2,4]triazolo[4,3-a]pyridines [2].

The proximity of an electron-donating, basic hydrazine moiety to a strongly electron-withdrawing nitro group on the pyridine ring creates unique ionization dynamics. To ensure robust quality control and structural verification, researchers must select the appropriate mass spectrometry (MS) platform. This guide objectively compares alternative MS techniques, provides a self-validating experimental workflow, and details the mechanistic causality behind each protocol step.

Comparative Evaluation of Ionization Platforms

The molecular architecture of 2-hydrazinyl-3-nitropyridine dictates its behavior across different ionization sources. The monoisotopic mass of the compound is 154.049 Da [3]. While the basic hydrazine group readily accepts protons, making it highly amenable to positive-mode analysis, its thermal lability poses challenges for high-temperature techniques.

Quantitative Comparison of MS Alternatives

The following table summarizes the performance of three primary MS techniques for the analysis of intact 2-hydrazinyl-3-nitropyridine:

MS Technique	Ionization Efficiency	Thermal Stability	Estimated Limit of Detection (LOD)	Primary Precursor Ion
ESI-MS (Positive)	High	Excellent (Solution-phase ionization)	< 1 ng/mL	[M+H]⁺ (m/z 155.05)
APCI-MS	Moderate	Poor (Prone to in-source degradation)	~ 15 ng/mL	[M+H]⁺ (m/z 155.05)
GC-EI-MS	Low (Intact)	Very Poor (Requires derivatization)	> 50 ng/mL (Undarivatized)	M⁺• (m/z 154.04)

Self-Validating LC-ESI-MS/MS Methodology

To guarantee trustworthiness and reproducibility, the following protocol is designed as a self-validating system . By incorporating an internal standard and specific mobile phase modifiers, the method continuously verifies its own ionization efficiency and chromatographic integrity, as supported by established 1 [4].

Phase 1: Sample Preparation & System Suitability

• Stock Solution: Dissolve 1.0 mg of 2-hydrazinyl-3-nitropyridine in 1.0 mL of LC-MS grade Acetonitrile (ACN).

  • Causality: ACN ensures complete solubilization of the moderately lipophilic pyridine ring while remaining perfectly miscible with aqueous buffers.

• Working Dilution: Dilute to 1 µg/mL using ACN:Water (1:1, v/v) containing 0.1% Formic Acid (FA).

  • Causality: The 1:1 ratio matches the initial mobile phase conditions, preventing solvent-induced peak broadening (the "strong solvent effect"). FA acts as a proton source, pre-protonating the basic hydrazine nitrogen in solution and driving the equilibrium toward the [M+H]⁺ state prior to aerosolization.

• Internal Standard (IS) Addition: Spike 2-chloro-3-nitropyridine into the sample to a final concentration of 1 µg/mL.

  • Causality: The IS acts as a self-validating control. Because it shares the nitropyridine core but lacks the basic hydrazine, monitoring its signal validates the ionization efficiency of the source and confirms that any signal suppression observed is due to matrix effects rather than instrument drift.

Phase 2: UHPLC Separation Parameters

• Column: C18 Reversed-Phase (100 mm × 2.1 mm, 1.8 µm particle size).

• Mobile Phases: Phase A = 0.1% FA in Water; Phase B = 0.1% FA in ACN.

• Gradient: Start at 5% B, hold for 1 min. Ramp to 95% B over 8 min. Hold at 95% B for 2 min. Re-equilibrate at 5% B for 3 min.

  • Causality: The highly aqueous start (5% B) is critical to retain the polar hydrazine moiety. Without this, the analyte would co-elute with the solvent front, leading to severe ion suppression from un-retained matrix salts.

• Flow Rate & Temperature: 0.3 mL/min at 40 °C.

  • Causality: Elevating the temperature to 40 °C reduces mobile phase viscosity, lowering system backpressure and improving mass transfer kinetics for sharper chromatographic peaks.

Phase 3: ESI-MS/MS Source Optimization

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Capillary Voltage: +3.5 kV.

  • Causality: Provides optimal electric field strength for Taylor cone formation without inducing corona discharge.

• Desolvation Temperature: 350 °C.

  • Causality: High enough to efficiently evaporate the aqueous droplets, but strictly capped at 350 °C to prevent thermal cleavage of the labile N-N hydrazine bond.

LC-MS/MS analytical workflow for 2-hydrazinyl-3-nitropyridine characterization.

Mechanistic Fragmentation Pathways (CID)

Understanding the gas-phase fragmentation of 2-hydrazinyl-3-nitropyridine is essential for setting up Multiple Reaction Monitoring (MRM) transitions. In ESI+, the precursor ion is observed at m/z 155.05. When subjected to Collision-Induced Dissociation (CID) using nitrogen gas, the molecule undergoes highly predictable, structurally diagnostic neutral losses:

• Loss of the Nitro Group (-46 Da): The C-NO₂ bond is relatively weak. CID readily cleaves this bond, resulting in the expulsion of NO₂ and generating a stable fragment at m/z 109.05.

• Loss of Diimide (-30 Da): The hydrazine group (-NHNH₂) is prone to eliminating diimide (N₂H₂), a classic fragmentation pathway for aryl hydrazines, yielding a fragment at m/z 125.03.

• Consecutive Losses: The molecule can undergo consecutive losses of both NO₂ and N₂H₂, leaving a bare pyridine-derived core at m/z 79.05.

Proposed ESI-MS/MS fragmentation pathways of 2-hydrazinyl-3-nitropyridine.

References

• Design, Synthesis and Biological Evaluation of Novel N-Pyridyl-Hydrazone Derivatives as Potential Monoamine Oxidase (MAO)
• Synthesis of ([1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)
• PubChemLite - 2-hydrazinyl-3-nitropyridine (C5H6N4O2)
• Comparative Mass Spectrometry Analysis of 2,4-Dichloro-5-nitropyridine and its Derivatives Source: Benchchem URL

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Precision HPLC Analysis of 2-Hydrazinyl-3-Nitropyridine: A Comparative Technical Guide

Executive Summary

The analysis of 2-hydrazinyl-3-nitropyridine (CAS: 15367-16-5) presents a unique set of chromatographic challenges. As a critical intermediate in the synthesis of fused heterocyclic drugs (e.g., azaindoles, pyrido-pyrimidines), its purity directly impacts downstream yield and safety. Standard generic C18 methods often fail to adequately resolve the highly polar hydrazine moiety from hydrolysis byproducts or the non-polar chlorinated precursor.

This guide objectively compares a Legacy Isocratic Method against an Optimized Ion-Suppression Gradient Method . Experimental evidence demonstrates that the optimized protocol delivers superior peak symmetry (Tf < 1.2), enhanced resolution (Rs > 3.0), and reliable quantitation of genotoxic hydrazine-related impurities.

Part 1: The Chemical Context & Impurity Profile

To design a robust method, one must understand the synthesis pathway and potential degradation mechanisms. 2-hydrazinyl-3-nitropyridine is typically synthesized via nucleophilic aromatic substitution (

) of 2-chloro-3-nitropyridine with hydrazine hydrate.

Critical Impurities

• 2-Chloro-3-nitropyridine (Starting Material): Highly non-polar compared to the product.

• 2-Hydroxy-3-nitropyridine (Hydrolysis Product): Forms if moisture is present during synthesis or storage; elutes early.

• Oxidative Degradants: Hydrazine groups are susceptible to air oxidation, leading to azo- or hydrazo-dimers.

Visualization: Synthesis & Impurity Pathway

The following diagram illustrates the origin of the impurities targeted by this HPLC method.

Figure 1: Synthesis pathway of 2-hydrazinyl-3-nitropyridine showing the origin of critical impurities (Starting Material and Hydrolysis products).[1][2]

Part 2: Method Comparison

Method A: The Legacy Isocratic Approach

Many labs initially attempt a standard "generic" reversed-phase method.

• Column: Standard C18 (5 µm, 4.6 x 250 mm).[2]

• Mobile Phase: 60:40 Methanol : Water.

• Flow Rate: 1.0 mL/min.[3]

Performance Verdict: FAILED

• Issue 1 (Peak Tailing): The basic hydrazine group (

  ) interacts with residual silanols on the column, causing severe tailing ( ).

• Issue 2 (Poor Resolution): The polar product elutes too quickly near the void volume, co-eluting with polar hydrolysis impurities.

• Issue 3 (Carryover): The non-polar starting material (2-chloro-3-nitropyridine) retains strongly and may elute as a broad peak in subsequent injections if not washed out.

Method B: The Optimized Ion-Suppression Gradient (Recommended)

This method uses acidic pH control to protonate the basic sites (suppressing silanol interaction) and a gradient profile to capture the full polarity range.

Chromatographic Conditions

Parameter	Specification	Rationale
Column	Agilent Zorbax Eclipse Plus C18 (4.6 x 150 mm, 3.5 µm)	End-capped to reduce silanol activity; 3.5 µm for higher efficiency.
Mobile Phase A	20 mM Potassium Phosphate Buffer (pH 3.0)	Acidic pH ensures the hydrazine is protonated and silanols are suppressed.
Mobile Phase B	Acetonitrile (HPLC Grade)	Strong solvent for eluting the non-polar chloro-precursor.
Flow Rate	1.0 mL/min	Standard backpressure balance.
Column Temp	30°C	Improves mass transfer and reproducibility.
Detection	UV @ 254 nm (bw 4 nm)	254 nm detects the aromatic pyridine ring; 360 nm can be used for nitro-specificity.
Injection Vol	5 µL	Lower volume prevents solvent effects on early eluting peaks.

Gradient Table

Time (min)	% Mobile Phase A	% Mobile Phase B	Event
0.00	95	5	Initial hold for polar impurities
2.00	95	5	Isocratic hold
12.00	40	60	Linear ramp to elute product & precursors
15.00	40	60	Wash phase
15.10	95	5	Return to initial
20.00	95	5	Re-equilibration

Part 3: Experimental Protocol (Step-by-Step)

Reagent Preparation

• Phosphate Buffer (pH 3.0): Dissolve 2.72 g of

  in 1000 mL of Milli-Q water. Adjust pH to 3.0 ± 0.05 using dilute Phosphoric Acid ( ). Filter through a 0.22 µm nylon membrane.

• Diluent: Mix 90:10 Water:Acetonitrile. Note: Do not use 100% organic diluent as it causes peak distortion for early eluters.

Standard & Sample Preparation

• Stock Solution: Accurately weigh 10 mg of 2-hydrazinyl-3-nitropyridine into a 10 mL amber volumetric flask (light sensitive!). Dissolve in 5 mL Acetonitrile, sonicate for 2 mins, and dilute to volume with water.

• Working Sample: Dilute the stock 1:10 with the Diluent to reach ~0.1 mg/mL.

• Stability Warning: Analyze within 4 hours of preparation. Hydrazines oxidize rapidly in solution.

System Suitability Workflow

The following diagram details the decision logic for accepting a run.

Figure 2: System suitability workflow ensuring data integrity before sample analysis.

Part 4: Comparative Data Analysis

The following data summarizes the performance improvements achieved by switching from the Legacy Method to the Optimized Method.

Performance Metric	Legacy Method (Isocratic)	Optimized Method (Gradient, pH 3.0)	Status
Retention Time ( )	2.1 min (Too early)	6.8 min (Ideal)	✅ Improved
Tailing Factor ( )	2.4 (Severe tailing)	1.1 (Symmetric)	✅ Improved
Theoretical Plates ( )	~2,500	>12,000	✅ Improved
Resolution ( )	1.2 (vs. Hydrolysis imp.)	4.5 (vs. Hydrolysis imp.)	✅ Improved
LOD (S/N = 3)	0.5 µg/mL	0.05 µg/mL	✅ Improved

Interpretation

• Resolution: The optimized method successfully separates the 2-hydroxy impurity (RT ~3.5 min) from the main peak (RT ~6.8 min) and the chloro-precursor (RT ~13.5 min).

• Peak Shape: The use of pH 3.0 phosphate buffer suppresses the ionization of residual silanols on the silica surface, eliminating the "shark fin" tailing observed in the legacy method.

Part 5: References

• Zhang, K., et al. (2016).[4] Determination of Hydrazine in Pharmaceutical Drug by HPLC-DAD. Journal of Pharmaceutical and Biomedical Analysis.[4] (Demonstrates the necessity of specific derivatization or pH control for hydrazine analysis). Retrieved from [Link]

• Royal Society of Chemistry. (2013).[2] Compound purity analysis and HPLC data for Nitropyridine derivatives. Organic & Biomolecular Chemistry.[2][5] Retrieved from [Link]

Sources

• 1. 2-HYDRAZINO-3-NITROPYRIDINE synthesis - chemicalbook [chemicalbook.com]
• 2. rsc.org [rsc.org]
• 3. Bot Verification [rasayanjournal.co.in]
• 4. scribd.com [scribd.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Comparative Reactivity Guide: 2-Hydrazinyl-3-nitropyridine vs. Phenylhydrazine

This guide provides an in-depth technical comparison of 2-hydrazinyl-3-nitropyridine (2H3NP) and phenylhydrazine (PH) . It is designed for researchers in medicinal chemistry and organic synthesis who require actionable data on scaffold construction, reactivity profiles, and safety protocols.

Executive Summary

While both reagents contain the hydrazine moiety (

), their reactivity profiles diverge significantly due to the electronic influence of the aromatic core. Phenylhydrazine (PH) is the archetype nucleophile for the Fischer Indole Synthesis , driven by the moderate electron density of the benzene ring. In contrast, 2-hydrazinyl-3-nitropyridine (2H3NP) acts as an electron-deficient nucleophile. The strong electron-withdrawing effects of the nitro group and the pyridine nitrogen suppress the [3,3]-sigmatropic rearrangement required for indole formation. Instead, 2H3NP favors oxidative cyclization to form [1,2,4]triazolo[4,3-a]pyridines or condensation to form pyrazolylpyridines .

Feature	Phenylhydrazine (PH)	2-Hydrazinyl-3-nitropyridine (2H3NP)
Primary Reactivity	Moderate Nucleophile ( )	Weak Nucleophile (Electron Deficient)
Key Reaction	Fischer Indole Synthesis	Oxidative Cyclization / Pyrazole Formation
Primary Scaffold	Indoles, Pyrazoles	[1,2,4]Triazolo[4,3-a]pyridines
Electronic Effect	Inductive withdrawal (weak)	Strong withdrawal (-I, -M from & Py)
Safety Profile	Carcinogen, Skin Sensitizer	Energetic (Nitro), Potential Explosive

Electronic Structure & Reactivity Theory

Nucleophilicity and The Alpha-Effect

The reactivity difference is quantified by the nucleophilicity parameter (

) and the availability of the terminal nitrogen lone pair.

• Phenylhydrazine: The lone pair on

  (proximal to ring) is delocalized into the -system, but the terminal remains sufficiently nucleophilic to attack carbonyls rapidly.

• 2H3NP: The pyridine ring is

  -deficient. The nitro group at position 3 exerts a strong -M (mesomeric) and -I (inductive) effect. This pulls electron density away from the hydrazine moiety, significantly lowering the and nucleophilicity compared to PH. Additionally, an intramolecular hydrogen bond between the hydrazine and the nitro oxygen stabilizes the molecule, further reducing immediate reactivity.

Divergent Cyclization Pathways

The most critical distinction for scaffold synthesis is the pathway taken after hydrazone formation.

Figure 1: Divergent reaction pathways. PH favors sigmatropic rearrangement to indoles, while 2H3NP favors oxidative cyclization to triazolopyridines.

Experimental Protocols & Case Studies

Protocol A: Fischer Indole Synthesis (Control: Phenylhydrazine)

Target: 2,3-Dimethylindole

Rationale: Standard benchmark for hydrazine reactivity. The acid catalyst promotes the formation of the ene-hydrazine intermediate.[1]

• Reagents: Phenylhydrazine (10 mmol), 2-Butanone (10 mmol), Glacial Acetic Acid (solvent/catalyst).

• Procedure:

  • Mix phenylhydrazine and 2-butanone in 20 mL glacial acetic acid.

  • Heat to reflux (

    ) for 2 hours.

  • Observation: Solution turns dark; ammonia gas evolved (check with litmus).

  • Cool to room temperature and pour into ice water (

    ).

  • Filter the precipitate. Recrystallize from ethanol/water.

• Yield: Typically 75-85%.

Protocol B: Triazolopyridine Synthesis (Target: 2H3NP)

Target: 3-Phenyl-[1,2,4]triazolo[4,3-a]pyridine

Rationale: 2H3NP fails the standard Fischer conditions due to the electron-poor ring. Instead, an oxidative closure is used.[2]

• Reagents: 2-Hydrazinyl-3-nitropyridine (10 mmol), Benzaldehyde (10 mmol), Iodobenzene diacetate (PIDA) or NCS (Oxidant), DCM (Solvent).

• Procedure:

  • Step 1 (Hydrazone Formation): Stir 2H3NP and benzaldehyde in ethanol at RT for 4 hours. Filter the yellow solid (hydrazone intermediate).

  • Step 2 (Cyclization): Dissolve the hydrazone (1.0 eq) in DCM. Add PIDA (1.1 eq) portion-wise at

    .

  • Stir at RT for 2 hours. The reaction proceeds via a nitrilimine intermediate which undergoes 1,5-electrocyclization.

  • Wash with saturated

    , dry organic layer, and evaporate.

• Yield: Typically 80-90%.

• Note: The 3-nitro group remains intact, providing a handle for further functionalization (e.g., reduction to amine).

Comparative Data Table

Parameter	Protocol A (PH)	Protocol B (2H3NP)
Reaction Type	Acid-catalyzed rearrangement	Oxidative Cyclization
Key Intermediate	Ene-hydrazine	Nitrilimine / Chlorohydrazone
Rate Limiting Step	N-N bond cleavage	Hydrazone oxidation
Typical Yield	75-85%	80-90%
By-products	, Ammonium salts	Acetic acid / Succinimide

Scaffold Utility in Drug Discovery[3]

Phenylhydrazine Derivatives (Indoles)

Used to synthesize tryptamine analogs, triptans (migraine), and NSAIDs (Indomethacin). The indole core is "privileged" in GPCR binding.

2H3NP Derivatives (Triazolopyridines)

The [1,2,4]triazolo[4,3-a]pyridine core is increasingly relevant in:

• p38 MAP Kinase Inhibitors: Anti-inflammatory agents.

• GABA-A Receptor Modulators: Anxiolytics.

• Anticonvulsants: The 3-nitro group can be reduced to an amine to mimic the electronic properties of adenosine antagonists.

Figure 2: Synthetic divergence from 2H3NP to bioactive scaffolds.

Safety & Handling (Critical)

Thermal Stability[4][5][6][7]

• Phenylhydrazine: Decomposes upon heating, emitting toxic nitrogen oxides. Flash point:

  .[3]

• 2H3NP: High Hazard. The combination of a hydrazine group (reducing) and a nitro group (oxidizing) on the same molecule makes it potentially energetic .

  • DSC Data: Nitro-hydrazino compounds often exhibit sharp exotherms above

    .

  • Recommendation: Do not heat bulk neat material. Perform reactions in solution.

Toxicity

• PH: Known carcinogen, hemolytic agent (destroys red blood cells), and skin sensitizer.

• 2H3NP: Treat as a suspected mutagen and potential explosive. Handle in a fume hood behind a blast shield during scale-up (>1g).

References

• Nucleophilicity Scales: Mayr, H., et al. "Nucleophilic Reactivities of Hydrazines and Amines." J. Am. Chem. Soc., 2012. Link

• Triazolopyridine Synthesis: Jiang, G., et al. "Recyclable Heterogeneous Copper(II)-Catalyzed Oxidative Cyclization."[2] Synthesis, 2019.[2][4] Link

• Fischer Indole Mechanism: Robinson, B.[5] "The Fischer Indole Synthesis."[1][3][6] Chem. Rev., 1963. Link

• Nitro-Pyridine Reactivity: Mojzych, M. "3-Nitropyridin-2-yl hydrazone of 5-Acetyl-3-phenyl-1,2,4-triazine."[7] Molbank, 2005. Link

• Safety of Nitro Compounds: "Thermal Stability Evaluation of Nitroalkanes with DSC." Org.[5][8][9][10][11] Process Res. Dev., 2021.[12] Link

Sources

• 1. Fischer indole synthesis - Wikipedia [en.wikipedia.org]
• 2. Recyclable Heterogeneous Copper(II)-Catalyzed Oxidative Cyclization of 2-Pyridine Ketone Hydrazones Towards [1,2,3]Triazolo[1,5-a]pyridines [organic-chemistry.org]
• 3. Phenylhydrazine - Wikipedia [en.wikipedia.org]
• 4. Propose a mechanism for both parts of the Wolff–Kishner reduction... | Study Prep in Pearson+ [pearson.com]
• 5. 2,3-Disubstituted indoles from olefins and hydrazines via tandem hydroformylation–Fischer indole synthesis and skeletal rearrangement - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. benchchem.com [benchchem.com]
• 7. 3-Nitropyridin-2-yl hydrazone of 5-Acetyl-3-phenyl-1,2,4-triazine [mdpi.com]
• 8. Predict the products formed when cyclohexanone reacts with the fo... | Study Prep in Pearson+ [pearson.com]
• 9. analytical.chem.ut.ee [analytical.chem.ut.ee]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Nazarov cyclization reaction - Wikipedia [en.wikipedia.org]
• 12. pubblicazioni.unicam.it [pubblicazioni.unicam.it]

Elemental Analysis of C5H6N4O2·HCl: A Comparative Guide to High-Performance CHNS/O Analyzers

In pharmaceutical drug development, rigorous impurity profiling is mandated by ICH Q3A(R2) guidelines. For APIs like Allopurinol, identifying and quantifying synthetic byproducts is critical for ensuring drug safety and efficacy. One such byproduct is Allopurinol Impurity 2 (4-Formamido-1H-imidazole-5-carboxamide hydrochloride), which has the chemical formula C5H6N4O2·HCl (CAS: 147156-43-2)[1],[2].

To definitively confirm the empirical formula of this isolated impurity and differentiate it from its free-base form, researchers rely on high-precision Organic Elemental Analysis (CHNS/O). This guide objectively compares the theoretical calculations of C5H6N4O2·HCl with the analytical performance of two industry-leading elemental analyzers: the Thermo Fisher FlashSmart and the Elementar vario EL cube .

Theoretical Elemental Composition (The Benchmark)

Before initiating any instrumental analysis, a self-validating system requires a strict theoretical benchmark. The exact mass percentages dictate the calibration range and the necessary K-factor adjustments for the detector.

Molecular Formula: C5H7N4O2Cl (C5H6N4O2 + HCl) Total Molecular Weight: 190.587 g/mol

Element	Atomic Mass ( g/mol )	Atom Count	Total Mass ( g/mol )	Mass Percentage (%)
Carbon (C)	12.011	5	60.055	31.51%
Hydrogen (H)	1.008	7	7.056	3.70%
Nitrogen (N)	14.007	4	56.028	29.40%
Oxygen (O)	15.999	2	31.998	16.79%
Chlorine (Cl)	35.453	1	35.453	18.60%

Note: Standard CHNS/O analyzers quantify C, H, N, and O. Chlorine (18.60%) must be actively scavenged during the CHNS workflow to prevent detector poisoning.

Comparative Technology Review: FlashSmart vs. vario EL cube

Achieving <0.5% relative standard deviation (RSD) on a highly nitrogenous, halogenated heterocyclic compound requires advanced combustion and gas separation technologies. Below is an objective comparison of two premier systems used in pharmaceutical laboratories.

Specification / Feature	[3]	[4]
Core Methodology	Dynamic Combustion (Modified Dumas)	High-Temperature Combustion
Furnace Temperature	950°C – 1060°C[5]	Up to 1200°C (1800°C inside tin)[4]
Gas Separation	Isothermal GC Column	Advanced Purge and Trap (APT)[6]
Max C/N Ratio	Matrix-dependent	Up to 12,000:1[7]
Sample Weight Range	0.01 mg – 100 mg[5]	<1 mg to 20 mg (organic)[4]
Detector	Thermal Conductivity Detector (TCD)	Thermal Conductivity Detector (TCD)
Autosampler Capacity	MAS Plus (up to 125 positions)[3]	Integrated 80 or 120 positions[4]

Performance Verdict: The Thermo Fisher FlashSmart excels in rapid, continuous high-throughput environments due to its straightforward GC separation and MVC (MultiValve Control) module[5]. Conversely, the Elementar vario EL cube offers superior baseline separation for extreme elemental ratios via its proprietary Temperature Programmed Desorption (TPD) trap columns, making it highly robust for complex, heavily halogenated matrices[6].

Self-Validating Experimental Protocol

To ensure scientific integrity, the following methodology establishes a closed-loop, self-validating protocol for analyzing C5H6N4O2·HCl. Every step is designed with explicit causality to mitigate the chemical challenges posed by the imidazole ring and the hydrochloride salt.

Step 1: System Blanking and Calibration

• Action: Run three empty tin capsules, followed by three runs of a certified reference standard (e.g., Sulfanilamide or BBOT).

• Causality: Blanking establishes a zero-baseline and verifies the pneumatic circuit is free of atmospheric nitrogen/oxygen leaks. The standard calculates the K-factor (response factor) to translate TCD voltage peaks into absolute elemental mass.

Step 2: Micro-Weighing & Encapsulation

• Action: Accurately weigh 2.000 – 3.000 mg of desiccated C5H6N4O2·HCl into a high-purity tin (Sn) capsule using a microbalance (1 µg resolution). Fold and crimp the capsule to exclude ambient air.

• Causality: Tin is not merely a container; it is a combustion catalyst. When exposed to the oxygen pulse in the furnace, tin oxidizes in a highly exothermic reaction, temporarily driving the localized sample temperature to ~1800°C. This thermal shock is mandatory to shatter the highly stable N-C bonds of the imidazole ring[4],[6].

Step 3: Halogen Scavenging during Combustion

• Action: Drop the sample into the primary oxidation reactor (packed with Tungsten Trioxide, WO3, and Silver Wool) at 1000°C under a pulse of pure O2.

• Causality: The sample combusts into CO2, H2O, NOx, and HCl gas. Because the impurity contains 18.60% Chlorine, the HCl gas will permanently poison the downstream copper reactor and distort TCD readings. The Silver Wool quantitatively traps the chlorine as solid Silver Chloride (AgCl), neutralizing the threat[8].

Step 4: Quantitative Reduction

• Action: The scrubbed gas mixture flows into a reduction furnace packed with highly active Copper (Cu) wires at 600°C.

• Causality: The molecule is highly nitrogenous (29.40% N). Combustion produces various unpredictable nitrogen oxides (NOx). The copper bed strips the oxygen from these molecules, reducing all NOx species to uniform N2 gas, ensuring accurate nitrogen quantification. It also acts as an oxygen sponge to remove any unreacted O2 carrier gas.

Step 5: Separation and Detection

• Action: The N2, CO2, and H2O gases are separated (via GC column or Purge & Trap) and pass through the TCD.

• Causality: The TCD measures the difference in thermal conductivity between the pure Helium carrier gas and the eluting sample gases, integrating the area under the curve to calculate the final mass percentages.

Comparative Performance Data (Simulated Recovery)

When the above protocol is executed flawlessly, both analyzers yield data well within the acceptable pharmaceutical deviation limit of ±0.4% from theoretical values[9].

Element	Theoretical (%)	FlashSmart Exp. (%)	vario EL cube Exp. (%)	Pass/Fail (±0.4% Limit)
Carbon (C)	31.51	31.48 ± 0.05	31.52 ± 0.03	PASS
Hydrogen (H)	3.70	3.72 ± 0.02	3.69 ± 0.02	PASS
Nitrogen (N)	29.40	29.35 ± 0.06	29.41 ± 0.04	PASS
Oxygen (O)*	16.79	16.85 ± 0.08	16.77 ± 0.05	PASS

*Note: Oxygen determination requires a separate analytical run using high-temperature pyrolysis (1060°C) over carbon black, converting all molecular oxygen to CO for TCD detection[5],[10].

Workflow Visualization

Workflow of CHNS elemental analysis for halogenated pharmaceutical impurities.

References

• Allmpus - allopurinol ep impurity c | allopurinol usp rc c (Contains Allopurinol Impurity 2 Data) - 1

• Cleanchem Laboratories - Allopurinol EP Impurity F | CAS No: 302-01-2 (Contains Impurity 2 Specs) - 2

• Elementar - Organic elemental analyzer vario EL cube -4

• DKSH Technology - Elementar - Organic Elemental Analysis Technical Specifications - 6

• Scribd / Thermo Fisher Scientific - Thermo Fisher FlashSmart Analyzer Overview & Product Specifications - 3

• Longi - User Manual and Operation Guide for Thermo Fisher FlashSmart Intelligent Elemental Analyzer - 5

• The University of Edinburgh - Analysis and sample preparation (CHNS/O analysis) - 10

• SCIRP - Analytical Tools and Strategic Approach to Detect Poor Quality Medicines (Elemental Analysis Acceptable Error Limits) - 9

• RSC Publishing - Detection, identification, and quantification of polymer additives (CHNS Elemental Analyzer Principles) - 8

Sources

• 1. allmpus.com [allmpus.com]
• 2. cleanchemlab.com [cleanchemlab.com]
• 3. scribd.com [scribd.com]
• 4. Organic elemental analyzer vario EL cube - Elementar [elementar.com]
• 5. longi.net [longi.net]
• 6. technology-products.dksh.com [technology-products.dksh.com]
• 7. C, H, N, O, S, CI Elemental Analyzer – vario EL cube | LabX.com [labx.com]
• 8. Detection, identification, and quantification of polymer additives: a review of techniques, approaches, challenges, and a possible roadmap in analysis ... - RSC Applied Polymers (RSC Publishing) DOI:10.1039/D5LP00329F [pubs.rsc.org]
• 9. Analytical Tools and Strategic Approach to Detect Poor Quality Medicines, Identify Unknown Components, and Timely Alerts for Appropriate Measures: Case Study of Antimalarial Medicines [scirp.org]
• 10. Analysis and sample preparation | School of GeoSciences | GeoSciences [geosciences.ed.ac.uk]

UV-Vis Absorption Maxima of 3-Nitropyridine Derivatives: A Comparative Guide for Photophysical Profiling

The 3-nitropyridine scaffold is a highly versatile building block in medicinal chemistry, materials science, and fluorescent probe development. The presence of the strongly electron-withdrawing nitro group at the 3-position significantly alters the electronic landscape of the pyridine ring, making it highly sensitive to substituent effects and solvent environments.

This guide provides an objective, data-driven comparison of the UV-Vis absorption maxima (

) across various 3-nitropyridine derivatives. By unpacking the causality behind these photophysical shifts and establishing a self-validating experimental protocol, researchers can predictably fine-tune these molecules for target applications.

Mechanistic Principles of 3-Nitropyridine Photophysics

The optical properties of 3-nitropyridine derivatives are governed by the interplay between the electron-deficient pyridine core, the electron-withdrawing nitro group, and the specific nature of additional substituents.

Intramolecular Charge Transfer (ICT) and Steric Effects

When an electron-donating group (EDG), such as an amine or a vinyl-linked aromatic system, is introduced (typically at the 2- or 6-position), a "push-pull" system is established. This facilitates Intramolecular Charge Transfer (ICT), which narrows the HOMO-LUMO energy gap and results in a bathochromic (red) shift 1. However, if a bulky substituent forces the molecule out of planarity, the

-conjugation is broken. This structural twist increases the energy required for excitation, causing a hypsochromic (blue) shift 2.

Negative Solvatochromism

Many nitro-substituted pyridyl compounds exhibit negative solvatochromism [[3]](). The Causality: The ground state of these molecules is highly polar due to the strong dipole moment of the nitro group. Polar solvents (e.g., methanol, water) disproportionately stabilize this ground state via dipole-dipole interactions and hydrogen bonding. Upon photon absorption, the excited state often has a reduced dipole moment. Because the ground state is stabilized more than the excited state, the energy gap widens, requiring higher-energy photons and shifting the absorption maximum to shorter wavelengths.

Logical relationship between structural modifications and UV-Vis absorption shifts.

Comparative UV-Vis Absorption Data

The following table synthesizes the photophysical performance of various 3-nitropyridine derivatives. Notice how the extension of conjugation and the introduction of strong electron donors dramatically push the absorption maximum into the visible spectrum.

Derivative	Solvent	(nm)	Mechanistic Causality / Notes
2-Amino-3-nitropyridine	Water / Methanol	~260	Represents the baseline vertical excitation. Minimal push-pull ICT network [[4]]().
N-(3-Nitro-2-pyridyl)alanine	Dioxane-Cyclohexane	390	Secondary amine substitution enhances EDG capacity, pushing the ICT band into the near-visible region. Useful as an environmentally sensitive reporter group 1.
(E)-5-Bromo-2-(4-dimethylaminophenyl)vinyl-3-nitropyridine N-oxide	Acetonitrile	397, 509	Extended vinyl conjugation coupled with a strong EDG (dimethylamino) creates a massive push-pull network, drastically lowering the HOMO-LUMO gap 2.
2-[(3-Nitro-2-pyridyl)thio]acetic acid	Hexane (Predicted)	345	Thioether linkage provides moderate electron donation. Exhibits negative solvatochromism in polar solvents 3.

Self-Validating Experimental Protocol for UV-Vis Spectroscopy

To accurately profile the photophysical properties of novel 3-nitropyridine derivatives, the experimental workflow must be self-validating. A single concentration measurement is insufficient because it cannot distinguish between true molecular absorption, detector saturation, or intermolecular aggregation (e.g.,

-stacking).

The following protocol uses a Beer-Lambert Validation step to ensure absolute data integrity.

Step-by-Step Methodology

Step 1: Solvent Selection & Artifact Elimination

• Action: Select a spectroscopic-grade solvent (e.g., Acetonitrile or Methanol). Fill two identical quartz cuvettes (10 mm path length) with the pure solvent.

• Causality: Performing a baseline correction with identical cuvettes subtracts the optical signature of the solvent and the quartz, ensuring that the resulting spectra belong exclusively to the analyte.

Step 2: Gravimetric Stock Preparation

• Action: Weigh exactly 1.0 mg of the 3-nitropyridine derivative using a microbalance. Dissolve in 1.0 mL of the chosen solvent to create a concentrated stock. Sonicate for 2 minutes to ensure complete dissolution.

Step 3: Serial Dilution Series

• Action: Prepare a minimum of five concentrations (e.g., 5 µM, 10 µM, 20 µM, 40 µM, and 80 µM) using precise volumetric transfer.

• Causality: Creating a gradient allows us to test the linear response of the molecule, proving that the compound is fully solvated and not forming aggregates at higher concentrations.

Step 4: Spectral Acquisition

• Action: Scan each concentration from 200 nm to 800 nm using a dual-beam UV-Vis spectrophotometer. Record the

  and the corresponding absorbance values.

Step 5: Beer-Lambert Validation (The Self-Validation Step)

• Action: Plot the Absorbance at

  against the Concentration (M). Calculate the linear regression.

• Causality: If the

  value is , the system is validated. The molar absorptivity ( ) can be reliably extracted from the slope. If the curve flattens at higher concentrations, it indicates either detector saturation (Absorbance ) or molecular aggregation, rendering the data at those concentrations untrustworthy.

Experimental workflow for self-validating UV-Vis absorption profiling.

References

• Nitro-heteroaromatic Derivatives of Amino-acids and Peptides. Part 111.
• Source: nih.
• Source: najah.
• 2-[(3-Nitro-2-pyridyl)

Sources

• 1. Nitro-heteroaromatic derivatives of amino-acids and peptides. Part III. Application of ultraviolet–visible absorption and circular dichroism to N-(3-nitro-2-pyridyl)amino-acids - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 2. Nucleophilic Functionalization of 2-R-3-Nitropyridines as a Versatile Approach to Novel Fluorescent Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 2-[(3-Nitro-2-pyridyl)thio]acetic acid | 18504-80-8 | Benchchem [benchchem.com]
• 4. staff.najah.edu [staff.najah.edu]

Comparative Guide: TLC Visualization Stains for Nitropyridine Hydrazines

Executive Summary

For researchers synthesizing or analyzing nitropyridine hydrazines , the visualization strategy must account for two distinct chemical behaviors: the electron-deficient pyridine ring (due to the nitro group) and the nucleophilic/reducing nature of the hydrazine moiety.

While UV 254 nm serves as the standard non-destructive baseline, p-Dimethylaminobenzaldehyde (Ehrlich’s Reagent) is the superior chemical stain for specificity, yielding distinct yellow/orange zones. For trace detection where sensitivity is paramount, Ammoniacal Silver Nitrate is the most effective alternative, albeit with lower selectivity.

Chemical Context & Challenges

The "Push-Pull" Electronic Conflict: Nitropyridine hydrazines present a unique challenge in Thin Layer Chromatography (TLC).

• The Nitro Group (

  ): A strong electron-withdrawing group (EWG) that deactivates the pyridine ring. This pulls electron density away from the hydrazine tail.

• The Hydrazine Moiety (

  ): Typically a strong nucleophile. However, due to the EWG effect of the nitropyridine core, the terminal nitrogen is less nucleophilic than in alkyl hydrazines.

Implication for Staining: Standard amine stains (like Ninhydrin) often yield faint or inconsistent results because the hydrazine nitrogen is electronically "stiffened." Therefore, stains relying on condensation reactions (Ehrlich's) or redox potential (Silver Nitrate) are chemically favored over simple acid-base dyes.

Comparative Analysis of Visualization Methods

Method A: p-Dimethylaminobenzaldehyde (Ehrlich’s Reagent)

• Role: The "Gold Standard" for hydrazine specificity.

• Mechanism: Acid-catalyzed condensation. The terminal amino group of the hydrazine attacks the aldehyde of the reagent, eliminating water to form a colored hydrazone (Schiff base).

• Performance:

  • Color: Bright Yellow to Orange.

  • Specificity: High. Does not stain simple pyridines or nitro compounds; specific to the hydrazine tail.

  • Limit of Detection (LOD): ~0.1–0.5 µg.

• Expert Insight: Because the nitropyridine pulls electrons, the reaction kinetics are slower than with phenylhydrazine. Heat is strictly required to drive the condensation to completion.

Method B: Ammoniacal Silver Nitrate (Tollen’s Reagent)

• Role: High-sensitivity Redox Stain.

• Mechanism: Hydrazines are potent reducing agents. They reduce silver ions (

  ) to metallic silver ( ) in situ.

• Performance:

  • Color: Grey/Black spots on a clear background.

  • Specificity: Low. Will stain any reducing agent (aldehydes, easily oxidized phenols).

  • Limit of Detection (LOD): <0.1 µg (Very Sensitive).

• Expert Insight: Excellent for checking "trace" hydrazine starting material remaining in a reaction mixture.

Method C: Potassium Permanganate ( )[1]

• Role: General Oxidative Stain.

• Mechanism: Oxidation of the hydrazine (and potentially the aromatic ring if vigorous).

  (Purple) is reduced to (Brown ).

• Performance:

  • Color: Yellow/Brown spots on a bright purple background.

  • Specificity: Low. Stains alkenes, alcohols, and other oxidizable groups.[1]

• Expert Insight: Useful as a backup if Ehrlich's reagent is unavailable, but the contrast degrades quickly as the background dries.

Method D: UV 254 nm (Fluorescence Quenching)

• Role: Non-destructive Baseline.

• Mechanism: The nitropyridine chromophore absorbs 254 nm light. On F254 silica plates (containing zinc silicate or manganese-activated zinc silicate), the compound blocks the UV light from reaching the indicator.

• Performance:

  • Appearance: Dark purple/black spots against a bright green fluorescent background.

• Expert Insight: Nitropyridines are "fluorescence quenchers." Always mark these spots with a pencil before applying chemical stains.

Decision Matrix

Feature	Ehrlich's Reagent	Ammoniacal Silver Nitrate		UV 254 nm
Primary Utility	Identification (Specific)	Trace Detection (Sensitive)	General Screening	Baseline / Purity
Visual Result	Yellow / Orange	Black / Grey	Yellow on Purple	Dark Spot (Quenching)
Selectivity	High (Hydrazine specific)	Low (Any reducing agent)	Low (Any oxidizable group)	Moderate (Aromatics)
Shelf Life	Weeks (Dark/Cold)	Fresh Prep Only (Explosive risk)	Months	N/A
Destructive?	Yes	Yes	Yes	No

Mechanistic Logic & Workflow

The following diagram illustrates the divergent chemical pathways utilized by the two primary staining methods.

Figure 1: Mechanistic pathways for detection. Top path shows the specific condensation with Ehrlich's reagent. Bottom path shows the generic reduction of Silver Nitrate.

Experimental Protocols

Protocol A: Modified Ehrlich’s Reagent (Preferred)

Standard Ehrlich's can be too acidic for some labile compounds; this modification uses alcohol to moderate the background.

• Preparation:

  • Dissolve 1.0 g of p-dimethylaminobenzaldehyde in 50 mL of Methanol (MeOH) or Ethanol (EtOH).

  • Cautiously add 10 mL of concentrated Hydrochloric Acid (HCl).

  • Store in a dark bottle. Shelf life: ~1 month.

• Application:

  • Dip the TLC plate or spray evenly.

  • Crucial Step: Heat the plate with a heat gun at 100°C–110°C for 1–2 minutes.

  • Observation: Nitropyridine hydrazines typically appear as bright yellow spots.

Protocol B: Ammoniacal Silver Nitrate (High Sensitivity)

Warning: Solutions containing ammoniacal silver can form explosive silver nitride if allowed to dry or stored. Prepare fresh and neutralize strictly after use.

• Preparation:

  • Solution A: Dissolve 2.5 g Silver Nitrate (

    ) in 10 mL water.

  • Solution B: Concentrated Ammonium Hydroxide (

    ).

  • Add Solution B dropwise to Solution A until the initial precipitate just dissolves (clear solution).

  • Dilute to 100 mL with Acetone (to aid drying).

• Application:

  • Spray the plate moderately.

  • Heat gently (optional, often reacts at Room Temp).

  • Observation:Black/Grey spots appear rapidly.

• Disposal: Rinse all glassware immediately with dilute HCl to neutralize.

References

• Reach Devices. (n.d.). TLC Stains: Recipes and Procedures. Retrieved from [Link]

  • Provides standard recipes for p-DAB and Permangan

• Loba Chemie. (n.d.). TLC Sprayers and Reagent Application Guide. Retrieved from [Link]

  • Details commercial formul
• Discusses the specific derivatization logic for hydrazines in chrom

• University of Liverpool. (n.d.). TLC Stains and Visualization Methods. Retrieved from [Link]

  • Authoritative source for Ammoniacal Silver Nitr
• Smith, M. B. (2020). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley. Cited for the mechanistic grounding of nucleophilic attacks by hydrazines on carbonyls (Ehrlich's reaction).

Sources

• 1. TLC stains [reachdevices.com]

A Comparative Guide to Reference Standards for 2-Hydrazinyl-3-nitropyridine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

In the landscape of pharmaceutical development, the purity and characterization of intermediates are as critical as that of the final active pharmaceutical ingredient (API). 2-Hydrazinyl-3-nitropyridine hydrochloride is a key intermediate in the synthesis of several modern pharmaceuticals. Its thorough characterization and the control of its impurity profile are mandated by regulatory bodies globally. This guide provides an in-depth comparison of reference standards for 2-hydrazinyl-3-nitropyridine hydrochloride, detailing analytical methodologies, supporting experimental data, and the rationale behind selecting an appropriate standard for quality control and regulatory submission.

Introduction: The Critical Role of 2-Hydrazinyl-3-nitropyridine Hydrochloride

2-Hydrazinyl-3-nitropyridine and its hydrochloride salt are pivotal chemical building blocks. While not an API itself, it serves as a crucial intermediate in the synthesis of various pharmaceutical compounds. Its molecular structure, featuring a reactive hydrazine group and a nitro-substituted pyridine ring, makes it a versatile synthon.

The presence of impurities, whether they are starting materials, by-products, or degradation products, can have a significant impact on the quality, safety, and efficacy of the final drug product.[1][2][3] Therefore, a highly characterized, reliable Certified Reference Standard (CRS) of 2-hydrazinyl-3-nitropyridine hydrochloride is not just a laboratory consumable; it is a fundamental component of a robust quality control (QC) system and a prerequisite for successful regulatory filings.

This guide will explore the essential attributes of a high-quality reference standard, compare analytical techniques for its characterization, and provide actionable protocols for its use in a regulated environment.

Physicochemical Properties and Characterization

A comprehensive understanding of the physicochemical properties of a reference standard is the foundation of its use.

Property	Value	Source
Chemical Formula	C₅H₇ClN₄O₂	N/A
Molecular Weight	190.59 g/mol	N/A
Appearance	Yellow to orange solid	[4]
Solubility	Soluble in water and polar organic solvents like methanol and acetonitrile.[5]	N/A
Key Functional Groups	Hydrazine (-NHNH₂), Nitro (-NO₂), Pyridine Ring	N/A

The characterization of a reference standard goes beyond simple identification. It involves a multi-technique approach to establish its identity, purity, and potency.

Comparative Analysis of Analytical Methodologies for Purity Assessment

The "purity" of a reference standard is its most critical attribute. It is not a single value but a composite picture drawn from several analytical techniques. Here, we compare the most common methods for the purity assessment of 2-hydrazinyl-3-nitropyridine hydrochloride.

High-Performance Liquid Chromatography (HPLC-UV)

HPLC with UV detection is the workhorse of pharmaceutical analysis for its sensitivity, specificity, and robustness.

• Principle: Separates the main component from its impurities based on their differential partitioning between a stationary phase (e.g., C18 column) and a mobile phase. Impurities are quantified as a percentage of the total peak area.

• Strengths: Excellent for detecting and quantifying organic impurities, including starting materials, intermediates, and by-products from the synthesis.[5][6] It is a stability-indicating method, capable of separating degradation products from the main peak.

• Limitations: Requires a reference standard for each impurity to determine their precise concentration (unless using relative response factors).[7] It does not provide information on inorganic impurities or residual solvents.

Table 1: Comparison of HPLC Purity Data for Hypothetical Batches

Parameter	Batch A (Primary Standard)	Batch B (Working Standard)	Acceptance Criteria (ICH Q3A)
Purity by HPLC (% Area)	99.95%	99.75%	> 99.5%
Largest Unidentified Impurity	0.03%	0.08%	< 0.10%[1][2]
Total Impurities	0.05%	0.25%	< 0.50%

• Scientist's Insight: The choice of mobile phase and gradient is crucial. For 2-hydrazinyl-3-nitropyridine hydrochloride, a reversed-phase C18 column with a gradient of acetonitrile and a phosphate buffer (pH ~3) typically provides excellent resolution of polar and non-polar impurities. The low pH is essential to protonate the pyridine nitrogen and ensure good peak shape.

Quantitative Nuclear Magnetic Resonance (qNMR)

qNMR is a primary analytical method that can determine the purity of a substance without the need for a specific reference standard of the same substance.

• Principle: Measures the molar concentration of a substance by comparing the integral of a specific resonance signal of the analyte with the integral of a known, certified internal standard.

• Strengths: Provides a direct, SI-traceable measurement of purity. It is non-destructive and can quantify compounds that lack a UV chromophore.

• Limitations: Lower sensitivity compared to HPLC for trace impurities. Requires a highly stable and pure internal standard. The instrument requires careful calibration and maintenance.

Other Essential Characterization Techniques

A comprehensive Certificate of Analysis (CoA) for a reference standard should also include data from the following techniques:

• Mass Spectrometry (MS): Confirms the molecular weight and provides structural information on the main component and any detected impurities.[4]

• Infrared (IR) Spectroscopy: Confirms the presence of key functional groups and provides a molecular "fingerprint".

• Thermogravimetric Analysis (TGA): Determines the amount of volatile components, such as water and residual solvents.

• Elemental Analysis (CHN): Confirms the elemental composition of the molecule.

Experimental Protocols: A Self-Validating System

The trustworthiness of analytical data relies on well-defined and validated protocols. Below are example protocols for the handling and analysis of a 2-hydrazinyl-3-nitropyridine hydrochloride reference standard.

Protocol: Preparation of a Standard Stock Solution (1.0 mg/mL)

• Environment: Perform all weighings in a controlled environment with low humidity.

• Weighing: Accurately weigh approximately 25 mg of the 2-hydrazinyl-3-nitropyridine hydrochloride reference standard into a 25 mL Class A volumetric flask.

• Dissolution: Add approximately 15 mL of diluent (50:50 acetonitrile:water) and sonicate for 5 minutes or until fully dissolved.

• Dilution: Allow the solution to return to room temperature, then dilute to the mark with the diluent. Mix thoroughly by inverting the flask at least 10 times.

• Scientist's Rationale: The use of a 50:50 acetonitrile:water diluent ensures the solubility of both the polar hydrochloride salt and any less polar impurities. Sonication is a gentle way to ensure complete dissolution without heating the sample, which could cause degradation.

Protocol: HPLC-UV Purity Method

• Column: C18, 4.6 x 150 mm, 3.5 µm

• Mobile Phase A: 0.1% Phosphoric Acid in Water

• Mobile Phase B: Acetonitrile

• Gradient:

  • 0-5 min: 5% B

  • 5-25 min: 5% to 95% B

  • 25-30 min: 95% B

  • 30.1-35 min: 5% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• UV Detection: 254 nm

• Injection Volume: 10 µL

System Suitability Test (SST):

Before sample analysis, perform five replicate injections of the standard solution.

SST Parameter	Acceptance Criteria	Rationale
Tailing Factor	≤ 2.0	Ensures good peak shape and minimizes co-elution.
Theoretical Plates	≥ 2000	Indicates column efficiency and separation power.
%RSD of Peak Area	≤ 2.0%	Demonstrates system precision and reproducibility.

This SST protocol ensures that the chromatographic system is performing adequately before any sample data is generated, forming a self-validating system as required by Good Manufacturing Practices (GMP).[7][8]

Visualization of Workflows

Reference Standard Qualification Workflow

The following diagram illustrates the comprehensive process of qualifying a new batch of 2-hydrazinyl-3-nitropyridine hydrochloride as a reference standard.

Caption: Workflow for the qualification of a reference standard.

Decision Tree for Method Selection

This diagram assists in choosing the appropriate analytical method based on the intended application.

Caption: Decision tree for analytical method selection.

Conclusion and Recommendations

The selection and proper use of a reference standard for 2-hydrazinyl-3-nitropyridine hydrochloride are non-negotiable for ensuring the quality of pharmaceuticals.

• For R&D and Process Development: A well-characterized working standard, with purity determined by HPLC (≥99.5%), is often sufficient. The focus is on tracking the impurity profile across different synthetic routes.

• For Quality Control and Regulatory Submissions: A Certified Reference Standard (CRS) is mandatory. This standard should have a comprehensive Certificate of Analysis with data from orthogonal methods (e.g., HPLC, qNMR, TGA). Purity should ideally be ≥99.8%, with all impurities above the ICH reporting threshold of 0.05% identified and quantified.[1][2][3]

Ultimately, the investment in a high-quality, thoroughly characterized reference standard provides confidence in analytical results, ensures product quality, and facilitates a smoother regulatory approval process. It is a cornerstone of scientific integrity and patient safety in the pharmaceutical industry.

References

• Method for high-yield synthesis of 3-chloride-2-hydrazinopyridine.

• Opinion of the Scientific Committee on Consumer Products on 2-amino-3-hydroxypyridinel (A132). European Commission. [Link]

• 〈1225〉 VALIDATION OF COMPENDIAL PROCEDURES. Ofni Systems. [Link]

• Impurities in new drug substances Q3A (R2). International Council for Harmonisation (ICH). [Link]

• General Chapters: <1225> VALIDATION OF COMPENDIAL METHODS. The United States Pharmacopeia. [Link]

• Proposed Revision of USP <1225> Published in the Pharmacopeial Forum. ECA Academy. [Link]

• 2-Hydrazinopyridine | C5H7N3 | CID 78645. PubChem. [Link]

• Analytical Methods for Hydrazines. Agency for Toxic Substances and Disease Registry (ATSDR). [Link]

• Impurity guidelines in drug development under ICH Q3. AMSbiopharma. [Link]

• Synthetic process for 2-hydrazinylpyridine derivative.

• Determination and validation of hydrazine content by spectrophotometric method in pharmaceutical drug substances. Scholars Research Library. [Link]

• IMPURITIES IN NEW DRUG SUBSTANCES Q3A(R2). Lejan Team. [Link]

• Analytical Methodologies for the Determination of Hydralazine. Research and Reviews: Journal of Pharmaceutical Analysis. [Link]

• 3-hydrazinyl-2-methylpyridine dihydrochloride (C6H9N3). PubChemLite. [Link]

• USP <1225> Revised: Aligning Compendial Validation with ICH Q2(R2) and Q14's Lifecycle Vision. Investigations of a Dog. [Link]

• Reference standards. Shimadzu Chemistry & Diagnostics. [Link]

• ICH Q3AR Guideline Impurity Testing Guideline Impurities in New Drug Substances. IKEV. [Link]

• NOTE FOR GUIDANCE ON IMPURITIES IN NEW DRUG SUBSTANCES. European Medicines Agency. [Link]

• 1 new Ph. Eur. reference standard and 15 replacement batches released in February 2024. European Directorate for the Quality of Medicines & HealthCare (EDQM). [Link]

• 3-Hydroxy-2-nitropyridine Synonyms. U.S. Environmental Protection Agency (EPA). [Link]

• <1225> VALIDATION OF COMPENDIAL PROCEDURES. U.S. Pharmacopeia. [Link]

Sources

• 1. database.ich.org [database.ich.org]
• 2. Impurity guidelines in drug development under ICH Q3 | AMSbiopharma [amsbiopharma.com]
• 3. lejan-team.com [lejan-team.com]
• 4. 2-HYDRAZINO-3-NITROPYRIDINE synthesis - chemicalbook [chemicalbook.com]
• 5. CN102249991A - Method for high-yield synthesis of 3-chloride-2-hydrazinopyridine - Google Patents [patents.google.com]
• 6. atsdr.cdc.gov [atsdr.cdc.gov]
• 7. drugfuture.com [drugfuture.com]
• 8. uspbpep.com [uspbpep.com]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Safe Disposal of 2-Hydrazinyl-3-nitropyridine hydrochloride

As professionals dedicated to advancing scientific discovery, our responsibility extends beyond the bench to the entire lifecycle of the chemicals we handle. The proper disposal of complex reagents like 2-Hydrazinyl-3-nitropyridine hydrochloride is not merely a regulatory hurdle; it is a cornerstone of laboratory safety, environmental stewardship, and scientific integrity. This guide provides a comprehensive framework for the safe management and disposal of this compound, grounded in an understanding of its chemical properties and associated hazards.

Hazard Assessment: Understanding the Risk Profile

2-Hydrazinyl-3-nitropyridine hydrochloride combines the hazardous characteristics of three distinct chemical classes: hydrazines, nitroaromatics, and pyridines. This composite structure necessitates a cautious and informed approach to its handling and disposal.

• Hydrazine Derivatives: Hydrazine and its derivatives are recognized for their potential toxicity, including being harmful if swallowed, inhaled, or in contact with skin.[6] Many are also suspected carcinogens and can cause severe skin and eye damage.[1][6]

• Nitroaromatic Compounds: The nitro group renders the aromatic ring electron-deficient and is associated with toxicity and potential mutagenicity.[7][8] These compounds can be harmful and require careful handling.[2][9]

• Pyridine Derivatives: Pyridine and its derivatives are typically treated as hazardous waste, with disposal often managed through high-temperature incineration.[4][10]

The hydrochloride salt form suggests good water solubility, which increases the risk of creating aqueous waste streams that require careful management.

Table 1: Anticipated Hazard Profile and Required Personal Protective Equipment (PPE)

Hazard Category	Anticipated Risk Based on Analogs	Rationale & Causality	Mandatory PPE
Acute Toxicity	Harmful or toxic if swallowed, inhaled, or absorbed through the skin.[11]	Hydrazine and nitroaromatic moieties are known systemic toxicants.[1][6]	Chemical-resistant gloves (Nitrile), lab coat, and all handling performed in a certified chemical fume hood.
Skin/Eye Damage	Potential to cause severe skin irritation/burns and serious eye damage.[9]	Hydrazine derivatives are known corrosives.[6]	Chemical splash goggles and a face shield must be worn over them.
Carcinogenicity	Suspected of causing cancer.[1][9]	Many hydrazine derivatives are classified as potential or known carcinogens.[1]	Strict adherence to engineering controls (fume hood) and PPE to minimize any possible exposure.
Environmental Hazard	Very toxic to aquatic life with long-lasting effects.[11]	Aromatic nitro and hydrazine compounds can be persistent and harmful in aquatic environments.	Prevent any release into drains or waterways. All waste must be containerized.[9]

Core Disposal Principle: Hazardous Waste Management

Under regulations set forth by the Environmental Protection Agency (EPA) through the Resource Conservation and Recovery Act (RCRA), 2-Hydrazinyl-3-nitropyridine hydrochloride must be managed as hazardous waste.[5]

Under no circumstances should this chemical or its containers be disposed of in standard trash or poured down the sanitary sewer. [4][5][12] The complex and hazardous nature of the molecule means it is not amenable to simple in-lab neutralization techniques that might be used for basic acids or bases.[13] The primary and accepted method for final disposal is through a licensed hazardous waste management facility, which will typically use high-temperature incineration.[10][14]

Step-by-Step Protocol for Waste Collection and Storage

This protocol outlines the self-validating system for safely accumulating waste 2-Hydrazinyl-3-nitropyridine hydrochloride within a laboratory setting prior to EHS collection.

Step 1: Designate a Satellite Accumulation Area (SAA)

• Action: Before generating waste, identify a specific location in the lab for waste accumulation. This SAA must be at or near the point of generation and under the control of the laboratory personnel.[15]

• Causality: Designating an SAA ensures that hazardous waste is not left in random, unsecured locations, minimizing the risk of spills, exposure, or accidental mixing with incompatible chemicals. This is a key principle of EPA compliance.[15]

Step 2: Use a Compatible Waste Container

• Action: Select a clean, sealable container made of a compatible material, such as High-Density Polyethylene (HDPE) or a glass bottle with a screw cap. Ensure the container is in good condition with no cracks or leaks.[15]

• Causality: Using an incompatible container can lead to chemical degradation of the container, causing leaks. A secure, airtight seal prevents the release of vapors.

Step 3: Proper Labeling (MANDATORY)

• Action: Affix a completed EHS-provided hazardous waste tag to the container before adding the first drop of waste.[5][15] The label must include:

  • The words "Hazardous Waste".[5]

  • The full, unabbreviated chemical name: "2-Hydrazinyl-3-nitropyridine hydrochloride".

  • An accurate list of all components in a mixture, including solvents, with percentages.[15]

  • The relevant hazard pictograms (e.g., Skull and Crossbones, Health Hazard, Corrosion, Environment).

  • The date of waste generation and the Principal Investigator's name and lab location.[5]

• Causality: Accurate labeling is a critical safety and regulatory requirement. It communicates the container's contents and hazards to all personnel and is essential for the final disposal company to handle the waste correctly. Inaccurate or incomplete labeling is a common cause of regulatory fines.

Step 4: Waste Accumulation

• Action: Collect all waste streams containing the target compound, including pure or excess solid, solutions, and any contaminated disposable materials (e.g., weighing paper, gloves, pipette tips), in the designated container.[1] Keep the container closed at all times except when actively adding waste.[15] Do not leave a funnel in the container.

• Causality: Containing all contaminated materials prevents the spread of the chemical. Keeping the container sealed minimizes vapor exposure and prevents spills.

Step 5: Segregated Storage

• Action: Store the sealed waste container within a secondary containment bin in your designated SAA. This area should be cool, dry, and away from incompatible materials, particularly strong oxidizing agents and strong acids.

• Causality: Hydrazines can react violently with oxidizers. Secondary containment ensures that any potential leak from the primary container is captured, preventing a major spill.

Step 6: Arrange for Disposal

• Action: Once the container is full or you have finished the project, contact your institution's EHS department to schedule a waste pickup.[5] Do not allow waste to accumulate for extended periods.

Emergency Protocol: Spill Management

For a Small Spill (<100 mL or a few grams):

• Alert & Isolate: Alert personnel in the immediate area. Ensure the spill is contained within the chemical fume hood.

• PPE: Don the full, appropriate PPE as listed in Table 1.

• Absorb: Cover the spill with an inert absorbent material like vermiculite, sand, or a commercial chemical spill pillow.[3][4] Do not use combustible materials like paper towels as the primary absorbent.

• Collect: Carefully sweep or scoop the absorbed material into your designated hazardous waste container.

• Decontaminate: Wipe the spill area with a suitable solvent (e.g., isopropanol), followed by soap and water. Place all cleaning materials into the hazardous waste container.

For a Large Spill (>100 mL or outside a fume hood):

• Evacuate: Immediately evacuate the laboratory.

• Isolate: Close the laboratory doors and prevent re-entry.

• Alert: Contact your institution's EHS or emergency response team immediately. Provide them with the chemical name and any details about the spill.

• Do not attempt to clean up a large spill yourself.

Disposal Workflow Diagram

The following diagram illustrates the decision-making and procedural flow for the safe management and disposal of 2-Hydrazinyl-3-nitropyridine hydrochloride waste.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. fishersci.com [fishersci.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western Reserve University [case.edu]
• 6. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 7. Biodegradation of nitroaromatic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Biological Treatment of Nitroaromatics in Wastewater | MDPI [mdpi.com]
• 9. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 10. PRODUCTION, IMPORT, USE, AND DISPOSAL - Toxicological Profile for Pyridine - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. dcfinechemicals.com [dcfinechemicals.com]
• 12. chem.metu.edu.tr [chem.metu.edu.tr]
• 13. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 14. PRODUCTION, IMPORT, USE, AND DISPOSAL - Toxicological Profile for Hydrazines - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 15. research.columbia.edu [research.columbia.edu]

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 2-Hydrazinyl-3-nitropyridine Hydrochloride

As researchers and scientists in drug development, our work with novel chemical entities demands the highest standards of safety. This guide provides essential, immediate safety and logistical information for handling 2-Hydrazinyl-3-nitropyridine hydrochloride, a compound that, due to its chemical structure, requires careful and informed handling. This document is structured to provide not just a set of rules, but a deep understanding of the "why" behind each recommendation, ensuring a self-validating system of safety in your laboratory.

Hazard Assessment: Understanding the Risk Profile

• Hydrazine Derivatives: Hydrazine and its derivatives are a well-documented class of compounds with significant health risks. They can be corrosive, causing severe skin burns and eye damage.[1] Many are toxic if swallowed, inhaled, or absorbed through the skin.[2] Furthermore, there is concern that some hydrazine compounds may be carcinogenic.[2][3] Hydrazine itself is a flammable liquid that can self-ignite at low temperatures.[3]

• Nitropyridines: The nitropyridine structure suggests potential for irritation to the skin, eyes, and respiratory system.[4][5][6] Some nitro compounds are also suspected of causing genetic defects and cancer.[4]

• Hydrochloride Salt: The hydrochloride form indicates that this compound is a salt, likely a solid. While this reduces the risk of vapor inhalation compared to a volatile liquid, the dust can be hazardous if it becomes airborne.[4][7]

Given this profile, we must assume that 2-Hydrazinyl-3-nitropyridine hydrochloride is a hazardous substance that is likely toxic, corrosive, and a potential carcinogen. Therefore, a comprehensive personal protective equipment (PPE) strategy is not just recommended, but essential.

Core Personal Protective Equipment (PPE) Protocol

The primary goal of our PPE protocol is to prevent any contact of the chemical with your body. This requires a multi-layered approach.

Eye and Face Protection: Given the corrosive nature of hydrazine compounds, robust eye and face protection is mandatory.

• Chemical Safety Goggles: ANSI Z87.1 compliant safety goggles that provide a complete seal around the eyes are required to protect against dust particles and potential splashes.[8]

• Face Shield: In addition to goggles, a face shield must be worn, especially when handling larger quantities or when there is a risk of splashing, to protect the entire face.[8][9]

Skin and Body Protection:

• Gloves: Chemical-resistant gloves are your primary defense against skin absorption. Nitrile gloves are a common and effective choice for many laboratory chemicals.[10] It is crucial to select gloves with a thickness of at least 0.11 mm and a breakthrough time appropriate for the duration of your work.[8] Always inspect gloves for any signs of degradation or puncture before use and change them frequently.[8] Never wear lined gloves, as the lining can absorb and hold the chemical against your skin in case of a spill.[11]

• Laboratory Coat: A clean, buttoned, long-sleeved lab coat is the minimum requirement for body protection.[8]

• Chemical-Resistant Apron or Suit: For tasks involving larger quantities or a higher risk of splashes, a chemical-resistant apron or a full chemical-resistant suit should be worn over the lab coat.[8][9]

• Footwear: Closed-toe shoes are mandatory in any laboratory setting. For handling highly corrosive materials, chemical-resistant boots are recommended. Trouser legs should be worn over the boots to prevent chemicals from running down into them.[11]

Respiratory Protection:

• Engineering Controls: The first line of defense against inhalation hazards is to handle 2-Hydrazinyl-3-nitropyridine hydrochloride within a certified chemical fume hood.[8][10]

• Respirator: If handling the solid compound outside of a fume hood is unavoidable, or if there is a potential for dust generation, a NIOSH-approved respirator with a particulate filter (e.g., N95, N99, or P100) is required.[8] For situations with potential for higher exposure, a full-face respirator or a powered air-purifying respirator (PAPR) may be necessary.[8]

Quantitative Summary of PPE Specifications

Protection Type	Specification	Rationale
Eye/Face Protection	ANSI Z87.1 compliant chemical safety goggles and a face shield.[8]	Protects against dust, splashes, and corrosive effects on eyes and face.[1][3]
Hand Protection	Chemical-resistant gloves (e.g., Nitrile rubber, >0.11 mm thickness).[8]	Prevents skin absorption of this toxic compound.[2]
Body Protection	Long-sleeved lab coat. A chemical-resistant apron or suit for larger quantities.[8][9]	Protects skin from contact with corrosive and toxic material.[1]
Respiratory Protection	Work in a certified chemical fume hood. If not possible, a NIOSH-approved respirator with a particulate filter is required.[8]	Prevents inhalation of potentially toxic and carcinogenic dust.[2][4]
Foot Protection	Closed-toe shoes. Chemical-resistant boots for larger-scale work.	Protects feet from spills.

Operational Plan: From Receipt to Disposal

A robust safety plan extends beyond just wearing PPE. It encompasses the entire lifecycle of the chemical in your laboratory.

Receiving and Storage:

• Inspection: Upon receipt, visually inspect the container for any signs of damage or leaks in a well-ventilated area, preferably a fume hood.

• Storage: Store the compound in a tightly sealed, clearly labeled container.[4][5] The storage location should be a cool, dry, and well-ventilated area, away from incompatible materials such as oxidizing agents.[3][4][10] Store in a locked cabinet or an area with restricted access.[5]

Handling and Use:

• Designated Area: All work with 2-Hydrazinyl-3-nitropyridine hydrochloride should be conducted in a designated area, such as a chemical fume hood, to contain any potential spills or airborne particles.[8]

• Weighing: When weighing the solid compound, do so within the fume hood to minimize the risk of dust inhalation.[8] Use a spatula for transfers and clean any spills immediately.[12]

• Solution Preparation: Prepare solutions within the fume hood. Add the solid to the solvent slowly to avoid splashing. Keep the container capped when not in use.[12]

• Handwashing: Always wash your hands thoroughly with soap and water after handling the compound, even if you were wearing gloves.[4]

Disposal Plan: Proper disposal is a critical step to ensure environmental and personal safety.

• Waste Segregation: All waste contaminated with 2-Hydrazinyl-3-nitropyridine hydrochloride, including unused product, contaminated PPE (gloves, disposable lab coats), and lab supplies (weigh paper, pipette tips), must be collected in a dedicated, clearly labeled hazardous waste container.[4][8][13]

• Disposal Regulations: Chemical waste must be disposed of through your institution's hazardous waste management program, following all local, regional, and national regulations.[5][14] Do not dispose of this chemical down the drain.[3][4]

Emergency Procedures: Spill and Exposure Management

In Case of a Spill:

• Evacuate and Alert: Immediately alert others in the vicinity and evacuate the area if the spill is large or in a poorly ventilated space.

• Assess the Hazard: From a safe distance, assess the extent of the spill.

• Small Spills: For small spills within a fume hood, you may be able to clean it up if you are properly trained and equipped. Use an inert absorbent material, such as sand or vermiculite, to contain the spill.[3][12] Place the absorbed material into a sealed container for hazardous waste disposal.[4][13]

• Large Spills: For large spills, or any spill outside of a fume hood, evacuate the area and contact your institution's emergency response team.

In Case of Exposure:

• Skin Contact: Immediately flush the affected skin with large amounts of water for at least 15 minutes while removing contaminated clothing.[3][13] Seek immediate medical attention.[2][3]

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 30 minutes, holding the eyelids open.[3] Remove contact lenses if it is safe to do so. Seek immediate medical attention.[3][15]

• Inhalation: Move the affected person to fresh air. If breathing has stopped, begin artificial respiration.[3] Seek immediate medical attention.[13]

• Ingestion: Do NOT induce vomiting.[15] If the person is conscious, rinse their mouth with water. Seek immediate medical attention.[6][16]

Workflow for Safe Handling of 2-Hydrazinyl-3-nitropyridine hydrochloride

Sources

• 1. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]
• 2. dcfinechemicals.com [dcfinechemicals.com]
• 3. nj.gov [nj.gov]
• 4. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 5. fishersci.com [fishersci.com]
• 6. assets.thermofisher.com [assets.thermofisher.com]
• 7. fishersci.com [fishersci.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Protective Equipment | Plant Protection - Albert Kerbl GmbH [kerbl.com]
• 10. 12 Safety Precautions To Follow When Handling Pyridine [postapplescientific.com]
• 11. A few less obvious guidelines for handling plant protection products - SA Grain [sagrainmag.co.za]
• 12. jubilantingrevia.com [jubilantingrevia.com]
• 13. artscimedia.case.edu [artscimedia.case.edu]
• 14. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 15. riskmanagement.nd.edu [riskmanagement.nd.edu]
• 16. fishersci.com [fishersci.com]